1-Bromoicosane-d3

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Bromoicosane-d3: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, a detailed potential synthesis protocol, and applications of 1-Bromoicosane-d3. Given the limited publicly available data specifically for 1-Bromoicosane-d3, this guide leverages data from its non-deuterated analog, 1-Bromoicosane, to provide a thorough and practical resource.

Core Chemical Properties

1-Bromoicosane-d3 is a deuterated version of 1-bromoicosane, a long-chain alkyl halide. The terminal methyl group is deuterated, which makes it a valuable tool in various research applications, particularly in tracer studies and as an internal standard in mass spectrometry. The physicochemical properties of 1-Bromoicosane-d3 are expected to be very similar to those of 1-Bromoicosane.

Property	Value	Source
Molecular Formula	C20H38D3Br	[1]
Molecular Weight	364.48 g/mol	[1]
CAS Number	202480-72-6	[1]
Melting Point	36-39 °C (for 1-Bromoicosane)	[2][3][4]
Boiling Point	386 °C (for 1-Bromoicosane)	[2]
Density	~1.008 g/mL (estimate for 1-Bromoicosane)	[4]
Solubility	Soluble in Chloroform, Methanol (Slightly) (for 1-Bromoicosane)	[4]
Appearance	White to Off-White Solid (for 1-Bromoicosane)	[4]

Experimental Protocols: Synthesis of 1-Bromoicosane-d3

The following is a plausible multi-step synthesis protocol for 1-Bromoicosane-d3, based on established organic chemistry reactions. This protocol first involves the synthesis of the deuterated alcohol precursor, followed by its conversion to the final bromoalkane.

Step 1: Synthesis of 1-Icosanol-d3

This step utilizes a Grignard reaction with a suitable starting material, followed by quenching with deuterium (B1214612) oxide.

• Materials:

  • 1-Bromononadecane (B1582091)

  • Magnesium turnings

  • Anhydrous diethyl ether

  • Deuterium oxide (D₂O)

  • 1M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings.

  • Dissolve 1-bromononadecane in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small portion of the 1-bromononadecane solution to the magnesium turnings to initiate the Grignard reaction.

  • Once the reaction has started (indicated by gentle refluxing), add the remaining 1-bromononadecane solution dropwise at a rate that maintains a steady reflux.

  • After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add deuterium oxide (D₂O) dropwise to quench the Grignard reagent. This step should be performed with caution as it is an exothermic reaction.

  • After the addition of D₂O is complete, add 1M HCl to dissolve the magnesium salts.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 1-icosanol-d3.

Step 2: Conversion of 1-Icosanol-d3 to 1-Bromoicosane-d3

This step involves the bromination of the deuterated alcohol using phosphorus tribromide (PBr₃).

• Materials:

  • 1-Icosanol-d3 (from Step 1)

  • Phosphorus tribromide (PBr₃)

  • Anhydrous diethyl ether

  • Ice-cold water

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • In a round-bottom flask, dissolve 1-icosanol-d3 in anhydrous diethyl ether and cool the solution to 0 °C in an ice bath.

  • Slowly add PBr₃ dropwise to the stirred solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

  • Carefully pour the reaction mixture over ice-cold water to quench the excess PBr₃.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica (B1680970) gel to yield pure 1-Bromoicosane-d3.

Visualizations

Synthesis Workflow

Caption: Synthesis Workflow for 1-Bromoicosane-d3.

Application in Membrane Biophysics Research

Deuterated long-chain lipids are valuable tools for studying the structure and dynamics of biological membranes using techniques like neutron scattering and solid-state NMR.

Caption: Application of 1-Bromoicosane-d3 in Lipid Probe Synthesis.

References

• 1. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Deuterated natural phospholipids for advanced cellular membrane models - ILL Neutrons for Society [ill.eu]
• 4. chemguide.co.uk [chemguide.co.uk]

1-Bromoicosane-d3 physical characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoicosane-d3 is a deuterated form of 1-bromoicosane, a long-chain saturated alkyl halide. The incorporation of deuterium (B1214612), a stable heavy isotope of hydrogen, at a specific position provides a valuable tool for a variety of scientific applications. This technical guide provides an in-depth overview of the physical characteristics, analytical methodologies, and potential applications of 1-Bromoicosane-d3, designed to support researchers in the fields of drug development, metabolism studies, and materials science.

Deuterated compounds are of significant interest due to the kinetic isotope effect, which can alter the rate of chemical reactions, including metabolic pathways. This property makes them useful as tracers to study reaction mechanisms and pharmacokinetics. Furthermore, the distinct nuclear magnetic resonance and mass spectrometric signatures of deuterium facilitate detailed structural elucidation and quantification.

Physical and Chemical Characteristics

Property	Value (1-Bromoicosane)	Estimated Value (1-Bromoicosane-d3)	Source/Method
Molecular Formula	C₂₀H₄₁Br	C₂₀H₃₈D₃Br	-
Molecular Weight	361.44 g/mol	~364.46 g/mol	Calculated
CAS Number	4276-49-7	202480-72-6[1]	-
Appearance	White to off-white solid	White to off-white solid	Inferred
Melting Point	36-38 °C	Expected to be very similar to the non-deuterated form	Inferred
Boiling Point	>200 °C at 10 mmHg	Expected to be very similar to the non-deuterated form	Inferred
Density	No data available	No data available	-
Solubility	Insoluble in water; Soluble in ethers, hydrocarbons	Insoluble in water; Soluble in ethers, hydrocarbons	Inferred

Synthesis and Isotopic Purity

The synthesis of 1-Bromoicosane-d3 can be achieved through various methods, one of which involves the deuteration of a suitable precursor. A general approach for the deuteration of alkyl halides is through a mechanochemical method utilizing D₂O as the deuterium source.

The isotopic purity of the final product is a critical parameter and is typically determined by mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy. A high isotopic enrichment (typically >98%) is desirable for most applications.

Experimental Protocols

Detailed experimental protocols for the analysis of 1-Bromoicosane-d3 are not specifically published. However, standard analytical techniques for long-chain alkyl halides and deuterated compounds can be readily adapted.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the identity and determining the location and extent of deuteration.

Methodology:

• Sample Preparation: Dissolve a precise amount of 1-Bromoicosane-d3 in a suitable deuterated solvent (e.g., CDCl₃).

• ¹H NMR Spectroscopy:

  • Acquire a ¹H NMR spectrum. The absence or significant reduction of the signal corresponding to the terminal methyl group protons will confirm deuteration at the C20 position.

  • Integration of the remaining proton signals relative to an internal standard can provide a quantitative measure of deuteration.

• ²H NMR Spectroscopy:

  • Acquire a ²H NMR spectrum. A distinct signal in the region expected for a terminal methyl group will directly confirm the presence and chemical environment of the deuterium atoms.

• ¹³C NMR Spectroscopy:

  • Acquire a ¹³C NMR spectrum. The carbon atom bonded to deuterium will exhibit a characteristic multiplet due to C-D coupling and a noticeable isotopic shift compared to the non-deuterated analogue.

Mass Spectrometry (MS)

Mass spectrometry is essential for determining the molecular weight and confirming the isotopic enrichment of 1-Bromoicosane-d3.

Methodology:

• Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent.

• Ionization: Utilize an appropriate ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis:

  • Acquire a full scan mass spectrum. The molecular ion peak (M+) should correspond to the calculated molecular weight of 1-Bromoicosane-d3.

  • The isotopic distribution of the molecular ion cluster will indicate the level of deuteration. High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination and to resolve isotopic peaks.

• Fragmentation Analysis (MS/MS):

  • Perform tandem mass spectrometry to study the fragmentation pattern. The fragmentation can provide further structural confirmation and help to pinpoint the location of the deuterium label.

Mandatory Visualizations

Caption: A logical workflow for the synthesis, characterization, and application of 1-Bromoicosane-d3.

Caption: A detailed workflow for the analytical characterization of 1-Bromoicosane-d3 using NMR and MS.

Potential Applications in Research and Development

While specific applications for 1-Bromoicosane-d3 are not widely documented, its structure suggests utility in several research areas:

• Metabolic Studies: As a deuterated analogue of a long-chain alkyl halide, it can be used as an internal standard or tracer in studies of fatty acid metabolism and the biotransformation of related compounds. The deuterium label allows for its differentiation from endogenous molecules by mass spectrometry.

• Chemical Reaction Mechanism Studies: The kinetic isotope effect associated with the C-D bond can be exploited to investigate the mechanisms of reactions involving long-chain alkyl halides.

• Surfactant and Polymer Science: Deuterated molecules are valuable in neutron scattering studies to determine the structure and dynamics of micelles, membranes, and polymer systems. 1-Bromoicosane-d3 could serve as a precursor for the synthesis of deuterated surfactants or functionalized polymers.

Safety and Handling

1-Bromoicosane-d3 should be handled with the same precautions as other long-chain alkyl halides. It is expected to be an irritant to the skin and eyes. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling the compound. Work should be conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]

1-Bromoicosane-d3: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the utility of 1-Bromoicosane-d3, a deuterated long-chain alkyl halide, in the research and development landscape. While specific applications of this particular isotopically labeled compound are not extensively documented in publicly available literature, its primary role can be inferred from the well-established applications of similar deuterated molecules. This guide will focus on its principal and most probable application: as an internal standard in quantitative analysis by mass spectrometry.

Core Application: An Internal Standard for Mass Spectrometry

Deuterium-labeled compounds are invaluable tools in analytical chemistry, particularly in isotope dilution mass spectrometry (IDMS).[1] 1-Bromoicosane-d3 serves as an ideal internal standard for the quantification of its non-deuterated counterpart, 1-bromoicosane, and other related long-chain alkylated substances. The key advantage of using a stable isotope-labeled internal standard is its chemical and physical similarity to the analyte of interest. This ensures that it behaves almost identically during sample preparation, chromatography, and ionization, thus effectively compensating for variations in extraction efficiency, matrix effects, and instrument response.[1]

The three-deuterium atom substitution in 1-Bromoicosane-d3 results in a distinct mass shift without significantly altering its chemical properties. This mass difference allows for its clear differentiation from the unlabeled analyte by a mass spectrometer, enabling precise and accurate quantification.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 1-Bromoicosane and its deuterated analog, 1-Bromoicosane-d3. This data is essential for developing and validating analytical methods.

Property	1-Bromoicosane	1-Bromoicosane-d3
CAS Number	4276-49-7[2]	202480-72-6[3]
Molecular Formula	C₂₀H₄₁Br[2]	C₂₀H₃₈D₃Br[3]
Molecular Weight	361.44 g/mol [2]	364.46 g/mol [3]
Exact Mass	360.2446 u	363.2580 u[3]
Isotopic Purity	Not Applicable	Typically >98 atom % D
Appearance	White powder[2]	Colorless to light yellow liquid (inferred)

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (1 mg/mL):

  • Accurately weigh 1.0 mg of 1-Bromoicosane-d3.

  • Dissolve in 1.0 mL of a suitable organic solvent (e.g., methanol, acetonitrile (B52724), or isopropanol).

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C in an amber vial to prevent photodegradation.

• Analyte Stock Solution (1 mg/mL):

  • Accurately weigh 1.0 mg of 1-bromoicosane.

  • Prepare in the same manner as the internal standard stock solution.

• Working Solutions:

  • Prepare a series of calibration standards by serially diluting the analyte stock solution with the appropriate solvent.

  • Prepare a working internal standard solution by diluting the 1-Bromoicosane-d3 stock solution to a fixed concentration (e.g., 100 ng/mL).

Protocol 2: Sample Preparation (Plasma)

• Protein Precipitation:

  • To 100 µL of a plasma sample, add 10 µL of the 1-Bromoicosane-d3 working internal standard solution and vortex briefly.

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3: Illustrative LC-MS/MS Parameters

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient starting from 80% B to 100% B over 5 minutes, hold at 100% B for 2 minutes, and then re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • 1-Bromoicosane: Precursor ion (e.g., [M+H]⁺) → Product ion.

    • 1-Bromoicosane-d3: Precursor ion (e.g., [M+H+3]⁺) → Product ion.

  • Instrument Parameters: Optimize collision energy, declustering potential, and other source parameters for maximum signal intensity.

Visualizing Workflows and Concepts

The following diagrams, generated using the DOT language, illustrate key concepts and workflows relevant to the use of 1-Bromoicosane-d3 in research.

Caption: Plausible synthesis pathway for 1-Bromoicosane-d3.

Caption: General workflow for quantitative analysis using a deuterated internal standard.

Caption: The core principle of Isotope Dilution Mass Spectrometry (IDMS).

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Bromoeicosane | C20H41Br | CID 20271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromo(20,20,20-2H3)icosane | CAS#:202480-72-6 | Chemsrc [chemsrc.com]

1-Bromoicosane-d3 CAS number and structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromoicosane-d3, a deuterated form of the long-chain alkyl bromide. The strategic incorporation of deuterium (B1214612) can be a powerful tool in various research applications, from metabolic studies to synthetic chemistry. This document details the available information on its chemical identity, properties, and potential experimental applications.

Chemical Identification and Structure

CAS Number: 202480-72-6

Chemical Name: 1-Bromoeicosane-20,20,20-d3

Molecular Formula: C₂₀H₄₀DBr

Chemical Structure:

The structure of 1-Bromoicosane-20,20,20-d3 is characterized by a twenty-carbon aliphatic chain with a bromine atom at one terminus and three deuterium atoms at the other.

Structural Diagram:

Caption: Chemical structure of 1-Bromoicosane-20,20,20-d3.

Physicochemical Data

Property	Value (for 1-Bromoeicosane)	Reference
Molecular Weight	361.44 g/mol	[1][2]
Melting Point	36-39 °C	[2]
Boiling Point	Not available
Appearance	White powder	[1]
Solubility	Insoluble in water; soluble in organic solvents

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for 1-Bromoicosane-20,20,20-d3 is not published, a general and robust method for the preparation of long-chain alkyl bromides involves the bromination of the corresponding alcohol. For the deuterated analogue, the synthesis would start from a deuterated precursor.

General Synthesis Workflow:

The synthesis of 1-Bromoicosane-20,20,20-d3 would likely proceed via the bromination of 20,20,20-trideuterio-eicosan-1-ol.

Caption: Generalized synthetic workflow for 1-Bromoicosane-d3.

Detailed Experimental Protocol (General Example):

This protocol is a general representation for the synthesis of a long-chain alkyl bromide from an alcohol and has not been specifically optimized for 1-Bromoicosane-d3.

Materials:

• 20,20,20-trideuterio-eicosan-1-ol

• Phosphorus tribromide (PBr₃) or concentrated hydrobromic acid (HBr)

• Anhydrous diethyl ether or other suitable solvent

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the 20,20,20-trideuterio-eicosan-1-ol in the chosen anhydrous solvent.

• Bromination: Cool the solution in an ice bath. Slowly add the brominating agent (e.g., PBr₃) dropwise with stirring. The reaction is exothermic.

• Reflux: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux for several hours to ensure the reaction goes to completion. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: After cooling to room temperature, quench the reaction by carefully adding ice-cold water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers.

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude 1-Bromoicosane-20,20,20-d3 by column chromatography on silica (B1680970) gel or by recrystallization to obtain the final product.

Applications in Research and Drug Development

Deuterated compounds like 1-Bromoicosane-d3 are valuable tools in several areas of research, primarily due to the kinetic isotope effect. The C-D bond is stronger than the C-H bond, which can lead to a slower rate of reactions involving the cleavage of this bond.

Metabolic Studies:

A key application is in studying the metabolism of long-chain alkyl compounds. If a metabolic pathway involves the cleavage of a C-H bond at the terminal methyl group, using a deuterated version can help elucidate the metabolic fate of the molecule.

Caption: Conceptual workflow for a metabolic study using 1-Bromoicosane-d3.

Use as an Internal Standard:

Due to its similar chemical properties but different mass, 1-Bromoicosane-d3 can serve as an excellent internal standard for the quantification of 1-Bromoicosane in complex matrices using mass spectrometry.

Tracer Studies:

In chemical synthesis or biological pathway analysis, the deuterium label can be used to track the incorporation and transformation of the eicosanyl chain.

Safety and Handling

The safety profile of 1-Bromoicosane-d3 is expected to be similar to that of 1-Bromoicosane. It should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

This guide provides a summary of the available information on 1-Bromoicosane-d3. Researchers are encouraged to consult the primary literature for more specific applications and detailed protocols relevant to their field of study.

References

• 1. 1-Bromoeicosane | C20H41Br | CID 20271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Bromoeicosane = 97 4276-49-7 [sigmaaldrich.com]

An In-depth Technical Guide to the Synthesis of Deuterated Long-Chain Alkyl Bromides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic strategies for preparing deuterated long-chain alkyl bromides. These isotopically labeled compounds are invaluable tools in drug discovery and development, serving as internal standards for mass spectrometry, probes for studying metabolic pathways, and helping to enhance the metabolic stability of drug candidates. This document details various synthetic routes, presents quantitative data in a clear, tabular format, and provides explicit experimental protocols for key transformations.

Introduction

The strategic incorporation of deuterium (B1214612) into long-chain alkyl bromides offers a powerful method for isotopic labeling. The increased mass of deuterium allows for easy detection and quantification by mass spectrometry, while the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond can lead to a kinetic isotope effect, slowing down metabolic processes that involve C-H bond cleavage. This guide focuses on the most common and effective methods for synthesizing these valuable molecules, primarily involving the deuteration of a suitable precursor followed by its conversion to the corresponding alkyl bromide.

Synthetic Strategies

The synthesis of deuterated long-chain alkyl bromides can be broadly categorized into a two-step approach:

• Deuterium Labeling of a Precursor Molecule: This typically involves the introduction of deuterium into a long-chain alcohol or fatty acid.

• Conversion of the Deuterated Precursor to an Alkyl Bromide: This step involves standard organic transformations to replace a hydroxyl or carboxyl group with a bromine atom.

A general workflow for this process is illustrated below.

Caption: General workflow for the synthesis of deuterated long-chain alkyl bromides.

Deuteration of Long-Chain Precursors

The critical step in the synthesis is the regioselective and efficient incorporation of deuterium. Long-chain alcohols and fatty acids are the most common precursors.

Catalytic Hydrogen/Deuterium (H/D) Exchange of Alcohols

A variety of transition metal catalysts can facilitate the exchange of hydrogen atoms for deuterium in alcohols, using deuterium oxide (D₂O) as an inexpensive and readily available deuterium source. The choice of catalyst can influence the position of deuteration (regioselectivity).

• Iridium Catalysts: Iridium complexes, such as those with bipyridonate ligands, are effective for the α-selective deuteration of primary and secondary alcohols.[1]

• Ruthenium Catalysts: Ruthenium complexes like Ru-MACHO can catalyze the α-deuteration of primary alcohols and α,β-deuteration of secondary alcohols.[2][3]

• Manganese and Iron Catalysts: Homogeneous manganese and iron pincer complexes also catalyze the regioselective deuteration of alcohols in D₂O. Manganese catalysts can lead to deuteration at both the α and β positions, while iron catalysts are more selective for the α position in primary alcohols.[4]

Catalytic H/D Exchange of Fatty Acids

Perdeuteration of saturated fatty acids can be achieved using platinum on carbon (Pt/C) as a catalyst with D₂O under hydrothermal conditions.[5] This method often requires multiple cycles to achieve high levels of deuterium incorporation.

Reduction of Deuterated Fatty Acids

Deuterated long-chain alcohols can also be prepared by the reduction of deuterated fatty acids or their esters using deuterium-donating reducing agents like lithium aluminum deuteride (B1239839) (LiAlD₄).

Conversion of Deuterated Alcohols to Alkyl Bromides

Once the deuterated long-chain alcohol is obtained, it can be converted to the corresponding alkyl bromide using several well-established methods.

• Using Phosphorus Tribromide (PBr₃): This is a common and effective method for converting primary and secondary alcohols to alkyl bromides with inversion of configuration.[6][7]

• Using Hydrobromic Acid (HBr): Treatment of alcohols with a mixture of hydrobromic acid and a strong acid like sulfuric acid is a classical method for preparing alkyl bromides.[8][9]

• Appel Reaction: The use of triphenylphosphine (B44618) (PPh₃) and a bromine source like carbon tetrabromide (CBr₄) or N-bromosuccinimide (NBS) can convert alcohols to alkyl bromides under mild conditions.[10]

• Via Mesylates: Alcohols can be converted to mesylates, which are good leaving groups, and then displaced by a bromide salt like magnesium bromide.[11][12] This method is particularly useful for unsaturated long-chain alcohols as it avoids isomerization of double bonds.[11][12][13]

The general mechanism for the conversion of an alcohol to an alkyl bromide using PBr₃ is depicted below.

Caption: Simplified mechanism for the conversion of a deuterated alcohol to an alkyl bromide using PBr₃.

Quantitative Data

The following tables summarize quantitative data from the literature for key steps in the synthesis of deuterated long-chain alkyl bromides.

Table 1: Catalytic Deuteration of Alcohols

Catalyst	Substrate	Deuterium Source	Conditions	Deuterium Incorporation (%)	Reference
Iridium(III)-bipyridonate	Primary Alcohols	D₂O	1 mol% catalyst, 80 °C	α-position: 97%	[1]
Ru-MACHO	4-methylbenzyl alcohol	D₂O	60 °C	83%	[1]
Mn pincer complex	Primary Alcohols	D₂O	-	High α and β incorporation	[4]
Fe pincer complex	Primary Alcohols	D₂O	-	High α-selective incorporation	[4]

Table 2: Conversion of Alcohols/Derivatives to Alkyl Bromides

Substrate	Reagents	Solvent	Yield (%)	Reference
cis-9-Octadecenyl methanesulfonate	MgBr₂	Ether	94	[11][12]
cis,cis-9,12-Octadecadienyl methanesulfonate	MgBr₂	Ether	97	[11][12]
n-Butyl alcohol	NaBr, H₂SO₄	Water	-	[8]
Lauryl alcohol	HBr, H₂SO₄	-	91	[8]
Primary/Secondary Alcohols	PBr₃	-	Good	[6][7]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Protocol 1: α-Deuteration of a Primary Alcohol using an Iridium Catalyst[1]

• Materials:

  • Primary alcohol (e.g., 1-octanol)

  • Iridium(III)-bipyridonate catalyst (Ir-1)

  • Deuterium oxide (D₂O)

  • Anhydrous solvent (if necessary)

• Procedure:

  • In a reaction vessel, dissolve the primary alcohol and 1 mol% of the Iridium(III)-bipyridonate catalyst in D₂O.

  • Seal the vessel and heat the reaction mixture to 80 °C.

  • Maintain the temperature and stir the reaction for the desired amount of time (monitor by NMR or MS for optimal deuterium incorporation).

  • After cooling to room temperature, extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

  • Purify the resulting deuterated alcohol by column chromatography if necessary.

  • Determine the percentage of deuterium incorporation by ¹H NMR and/or mass spectrometry.

Protocol 2: Conversion of a Deuterated Long-Chain Alcohol to an Alkyl Bromide via its Mesylate[11][12]

• Step A: Synthesis of the Methanesulfonate (Mesylate)

  • Dissolve the deuterated long-chain alcohol in an anhydrous solvent such as dichloromethane (B109758) or toluene (B28343) at 0 °C.

  • Add triethylamine (B128534) (1.5 equivalents).

  • Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Quench the reaction with water and extract the product with an organic solvent.

  • Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo to yield the crude mesylate, which can often be used in the next step without further purification.

• Step B: Conversion of the Mesylate to the Alkyl Bromide

  • In a three-necked flask equipped with a reflux condenser and under a nitrogen atmosphere, place the deuterated mesylate, anhydrous magnesium bromide (3 equivalents), and absolute ether.

  • Stir the mixture vigorously at room temperature for 24 hours.

  • Add more ether and cold, air-free water.

  • Separate the layers and extract the aqueous layer twice with ether.

  • Combine the organic phases and wash consecutively with water, 1% potassium carbonate solution, and water.

  • Dry the ether solution over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to yield the deuterated long-chain alkyl bromide.

Conclusion

The synthesis of deuterated long-chain alkyl bromides is a multi-step process that relies on the effective deuteration of a suitable precursor, typically a long-chain alcohol, followed by its conversion to the desired bromide. Catalytic H/D exchange reactions using transition metals and D₂O offer an efficient and atom-economical route to deuterated alcohols. Subsequent conversion to alkyl bromides can be achieved through several reliable and high-yielding classical organic reactions. The choice of synthetic route will depend on the desired position and level of deuteration, the scale of the synthesis, and the presence of other functional groups in the molecule. This guide provides the foundational knowledge and practical protocols for researchers to successfully synthesize these important isotopically labeled molecules for their specific applications in drug discovery and development.

References

• 1. Iridium-catalyzed α-selective deuteration of alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective deuteration of alcohols in D2O catalysed by homogeneous manganese and iron pincer complexes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Documents download module [ec.europa.eu]
• 6. Alcohols to Alkyl Halides - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Alkyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 11. electronicsandbooks.com [electronicsandbooks.com]
• 12. Synthesis of long-chain alkyl and alkenyl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

In-Depth Technical Guide to 1-Bromoicosane-d3: Sourcing, Purity, and Experimental Considerations

For researchers, scientists, and drug development professionals, obtaining high-quality, well-characterized reagents is paramount to the success of experimental endeavors. This technical guide provides a comprehensive overview of 1-Bromoicosane-d3, a deuterated long-chain alkyl halide, with a focus on supplier identification, purity assessment, and practical experimental workflows. While this specific isotopologue is not a commonplace off-the-shelf chemical, this guide outlines pathways to its procurement and offers insights into its handling and potential applications.

Supplier Landscape and Purity

Direct identification of "1-Bromoicosane-d3" from major chemical suppliers is challenging, indicating its status as a specialized reagent. However, a specific isotopologue, 1-Bromoeicosane-20,20,20-d3 , is available from Toronto Research Chemicals (TRC) , a company specializing in complex organic small molecules for biomedical research.[1][2][3][4] This product is accessible through various distributors, such as Biomall.[1]

For research requiring a different deuteration pattern on the icosane chain, custom synthesis is a viable and often necessary route. Several companies specialize in the custom synthesis of deuterated compounds, offering tailored solutions to meet specific research needs. These services can produce 1-Bromoicosane with deuterium (B1214612) atoms at desired positions, with purities and isotopic enrichment levels defined by the researcher's requirements.

Here is a summary of potential sourcing options for deuterated 1-Bromoicosane:

Supplier/Service	Compound	CAS Number	Purity	Availability
Toronto Research Chemicals (TRC) (via distributors like Biomall)	1-Bromoeicosane-20,20,20-d3	202480-72-6	Request Certificate of Analysis	Typically shipped in 5-6 weeks[1]
Custom Synthesis Services	1-Bromoicosane-d3 (various isotopologues)	Not applicable	As per user specification	Varies by project

Experimental Protocols: Synthesis and Purification

While a specific, validated protocol for the synthesis of 1-Bromoicosane-d3 is not published, general methods for the preparation of long-chain 1-bromoalkanes from their corresponding alcohols are well-established. These reactions typically proceed via an SN2 mechanism.[5]

A general synthetic approach would involve the reaction of 1-icosanol-d3 with a brominating agent. Common methods include:

• Reaction with Hydrogen Bromide and Sulfuric Acid: This classic method involves heating the deuterated alcohol with a mixture of concentrated hydrobromic and sulfuric acids.[6]

• Reaction with Phosphorus Tribromide: PBr3 is an effective reagent for converting primary alcohols to alkyl bromides.

• Reaction with Triphenylphosphine and Bromine: This combination can also be used for the bromination of alcohols.

The purification of the resulting 1-Bromoicosane-d3 would likely involve the following steps:

• Aqueous Workup: Washing the reaction mixture with water, followed by a dilute base (e.g., sodium bicarbonate solution) to neutralize any remaining acid, and finally with brine.

• Drying: Drying the organic layer over an anhydrous salt such as magnesium sulfate (B86663) or sodium sulfate.

• Filtration and Solvent Removal: Filtering off the drying agent and removing the solvent under reduced pressure.

• Distillation or Chromatography: Further purification can be achieved by vacuum distillation or column chromatography on silica (B1680970) gel.

Logical Workflow for a Researcher

For a researcher requiring 1-Bromoicosane-d3 for their studies, a logical workflow would encompass sourcing, characterization, and experimental application. The following diagram illustrates this process.

Caption: A logical workflow for sourcing, characterizing, and utilizing a specialized deuterated reagent.

Potential Signaling Pathways and Applications

Due to its nature as a long-chain alkyl halide, 1-Bromoicosane-d3 is unlikely to be directly involved in specific cell signaling pathways as a primary effector molecule. However, its utility lies in its application as a chemical tool in various research contexts. Deuterated compounds are valuable as internal standards in mass spectrometry-based quantitative analyses due to their similar chemical properties to the non-deuterated analogues but distinct mass.

Long-chain bromoalkanes can also serve as precursors for the synthesis of more complex molecules. For instance, they can be used in alkylation reactions to introduce a 20-carbon chain onto a target molecule. This could be relevant in the study of lipids, membrane proteins, or the development of probes for investigating biological membranes.

The following diagram illustrates a generalized experimental workflow where 1-Bromoicosane-d3 could be employed as a synthetic building block.

Caption: A generalized workflow for the use of 1-Bromoicosane-d3 in chemical synthesis and subsequent analysis.

References

• 1. biomall.in [biomall.in]
• 2. Toronto Research Chemicals | Chemical Products | Chemspace [chem-space.com]
• 3. Toronto Research Chemicals @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]
• 4. insightbio.com [insightbio.com]
• 5. vernier.com [vernier.com]
• 6. prepchem.com [prepchem.com]

The Indispensable Role of Deuterated Standards in Mass Spectrometry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, particularly in fields such as pharmaceutical development, clinical research, and environmental analysis, the pursuit of the highest levels of accuracy and precision is paramount. This technical guide provides a comprehensive exploration of the critical role of deuterated internal standards in ensuring the reliability and reproducibility of analytical data. Deuterated standards have become the "gold standard" in bioanalysis, offering unparalleled advantages in mitigating the challenges posed by complex sample matrices and instrumental variability.[1][2]

Core Principles: The Foundation of Isotope Dilution Mass Spectrometry

The efficacy of deuterated standards is rooted in the principle of Isotope Dilution Mass Spectrometry (IDMS). A deuterated internal standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by their heavier, stable isotope, deuterium (B1214612) (²H).[3][4] This subtle modification in mass allows the mass spectrometer to differentiate between the analyte and the standard. However, their near-identical physicochemical properties ensure they behave almost identically throughout the entire analytical workflow, from sample extraction to ionization.[2][3]

The fundamental principle lies in the use of ratiometric measurement. A known amount of the deuterated standard is added to every sample, calibrator, and quality control sample at the beginning of the analytical process. The mass spectrometer then measures the signal response of both the native analyte and the deuterated internal standard. By calculating the ratio of the analyte's peak area to the internal standard's peak area, variations introduced during the workflow are normalized.[3] Any loss of the analyte during sample processing will be mirrored by the deuterated standard, thus preserving the crucial isotope ratio and leading to a highly accurate and precise quantification.[5]

Unveiling the Advantages: Why Deuterated Standards Excel

The primary advantage of employing deuterated internal standards is the significant improvement in analytical accuracy and precision.[5] This is because the deuterated standard co-elutes with the analyte and experiences the same degree of ionization suppression or enhancement, a phenomenon known as the matrix effect.[1][6]

Key benefits include:

• Correction for Matrix Effects: Biological matrices like plasma, urine, and tissue are complex and can significantly interfere with the ionization of the analyte in the mass spectrometer. Since the deuterated standard has nearly identical ionization properties to the analyte, it experiences the same matrix effects, allowing for effective normalization of the signal.[2][6]

• Compensation for Sample Preparation Variability: Losses can occur during various sample preparation steps such as protein precipitation, liquid-liquid extraction, and solid-phase extraction. A deuterated standard, added at the beginning of the process, experiences the same losses, ensuring that the final analyte-to-internal standard ratio remains constant.[7]

• Improved Precision and Accuracy: By accounting for variations in sample handling and instrument response, deuterated standards significantly reduce the overall variability of the assay, leading to more precise and accurate data.[8][9]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is strongly recommended by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for bioanalytical method validation.[2]

Data Presentation: A Quantitative Comparison

The superiority of deuterated internal standards over non-deuterated alternatives, such as structural analogs, is consistently demonstrated in experimental data. The following tables summarize the impact of internal standard selection on key bioanalytical validation parameters for different classes of drugs.

Table 1: Comparison of Assay Performance for an Immunosuppressant Drug (Tacrolimus) in Whole Blood [1][10]

Validation Parameter	Method with Deuterated IS (Tacrolimus-d3)	Method with Structural Analog IS	Acceptance Criteria
Accuracy (% Bias)
Low QC	2.5%	8.9%	Within ±15%
Medium QC	1.8%	6.2%	Within ±15%
High QC	-0.5%	-4.5%	Within ±15%
Precision (%CV)
Intra-assay	< 5%	< 10%	≤ 15%
Inter-assay	< 6%	< 12%	≤ 15%
Matrix Effect (%CV)	4.2%	18.5%	≤ 15%

Table 2: Comparison of Assay Performance for Opioids in Human Urine [9][11][12][13]

Analyte	Internal Standard	Accuracy (% Recovery)	Precision (%RSD)
Morphine	Morphine-d3	95-105%	< 10%
Codeine	Codeine-d3	97-103%	< 8%
Oxycodone	Oxycodone-d5	98-102%	< 7%

Table 3: Comparison of Sample Preparation Techniques for Steroid Analysis in Serum [4][7][14][15][16]

Sample Preparation	Analyte Recovery with Deuterated IS	Precision (%RSD)
Liquid-Liquid Extraction	85-105%	< 15%
Solid-Phase Extraction	87-101%	< 10%
Protein Precipitation	>90% (for some analytes)	< 15%

Experimental Protocols: Detailed Methodologies

The successful implementation of deuterated internal standards relies on well-defined and validated experimental procedures. Below are detailed methodologies for common sample preparation techniques.

Protocol 1: Protein Precipitation (PPT) for Immunosuppressants in Whole Blood[8][10]

This protocol is suitable for the extraction of immunosuppressants like tacrolimus (B1663567) from whole blood samples.

• Sample Aliquoting: Pipette 50 µL of whole blood sample (calibrator, quality control, or unknown) into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 100 µL of the internal standard working solution (containing the deuterated internal standard in methanol) to each tube.

• Precipitation: Add 300 µL of a precipitating solvent, such as a zinc sulfate (B86663) solution in methanol (B129727), to each tube.

• Vortexing: Vortex the samples for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

• LC-MS/MS Analysis: Inject an aliquot of the supernatant into the LC-MS/MS system for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Steroids in Serum[15]

This protocol is effective for the extraction and cleanup of various steroids from serum samples.

• Sample Pre-treatment: To 100 µL of serum, add the deuterated internal standard solution.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated serum sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove polar interferences, followed by 1 mL of hexane (B92381) to remove non-polar interferences.

• Analyte Elution: Elute the steroids and the deuterated internal standard from the cartridge with 1 mL of ethyl acetate.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in a suitable solvent (e.g., 100 µL of 50% methanol in water) compatible with the LC-MS/MS mobile phase.

• LC-MS/MS Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Protocol 3: Liquid-Liquid Extraction (LLE) for Opioids in Urine[9][11]

This protocol is a common method for the extraction of opioids from urine samples.

• Sample pH Adjustment: To 1 mL of urine, add a buffer to adjust the pH to a level that ensures the opioids are in a non-ionized state (typically pH 8-9).

• Internal Standard Spiking: Add a known amount of the deuterated internal standard solution to the pH-adjusted urine sample.

• Extraction: Add 5 mL of an immiscible organic solvent (e.g., a mixture of chloroform (B151607) and isopropanol).

• Mixing: Vortex the mixture vigorously for 2-5 minutes to facilitate the transfer of the analytes from the aqueous phase to the organic phase.

• Phase Separation: Centrifuge the sample to achieve a clear separation between the aqueous and organic layers.

• Organic Layer Collection: Carefully transfer the organic layer containing the analytes and the internal standard to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in a small volume of a solvent suitable for LC-MS/MS analysis.

• LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Mandatory Visualization: Workflows and Logical Relationships

To further elucidate the concepts and workflows discussed, the following diagrams have been generated using the DOT language.

Caption: A generalized experimental workflow for bioanalysis using a deuterated internal standard.

Caption: Logical relationship illustrating how deuterated standards correct for analytical variability.

Conclusion

Deuterated internal standards are indispensable tools in modern mass spectrometry, providing the foundation for robust and reliable quantitative analysis. Their ability to mimic the behavior of the analyte of interest throughout the analytical workflow ensures the generation of high-quality data that is essential for informed decision-making in drug development, clinical diagnostics, and scientific research. By understanding the core principles of their application and adhering to detailed, validated experimental protocols, researchers can significantly enhance the accuracy, precision, and reliability of their analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. arborassays.com [arborassays.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. myadlm.org [myadlm.org]
• 7. Effective Extraction of a Panel of Steroid Hormones from Human Serum | Separation Science [sepscience.com]
• 8. texilajournal.com [texilajournal.com]
• 9. Quantitation of Opioids in Blood and Urine Using Gas Chromatography-Mass Spectrometry (GC-MS) | Springer Nature Experiments [experiments.springernature.com]
• 10. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. Quantitative LC-MS/MS Analysis of Opiates and Opioids in Human Urine | Springer Nature Experiments [experiments.springernature.com]
• 13. Quantitative LC-MS/MS Analysis of Opiates and Opioids in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. zellx.de [zellx.de]
• 15. Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. research.ed.ac.uk [research.ed.ac.uk]

Understanding Isotope Labeling with Deuterium: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of deuterium (B1214612) isotope labeling, a powerful strategy in modern drug discovery and development. By replacing hydrogen atoms with their stable isotope, deuterium, researchers can strategically modify the metabolic fate of drug candidates, leading to improved pharmacokinetic profiles and enhanced therapeutic outcomes. This document details the core principles, experimental methodologies, quantitative data analysis, and visualization of key concepts related to deuterium labeling.

Core Principles: The Deuterium Kinetic Isotope Effect (KIE)

The fundamental principle underpinning the utility of deuterium in drug development is the Kinetic Isotope Effect (KIE) . Deuterium, containing a proton and a neutron, is twice as heavy as protium (B1232500) (the most common hydrogen isotope). This mass difference leads to a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. Consequently, more energy is required to break a C-D bond, resulting in a slower reaction rate when this bond cleavage is the rate-determining step in a metabolic process.[1]

Many drug metabolism reactions, particularly those mediated by the Cytochrome P450 (CYP) family of enzymes, involve the cleavage of C-H bonds.[1] By strategically replacing a hydrogen atom at a metabolic "soft spot" with deuterium, the rate of metabolism at that position can be significantly reduced. This can lead to several therapeutic advantages, including:

• Improved Metabolic Stability: A slower rate of metabolism can lead to a longer plasma half-life of the drug.

• Increased Systemic Exposure: Reduced first-pass metabolism can increase the overall exposure of the body to the active drug.

• Potential for Lower Dosing: Increased bioavailability and a longer half-life may allow for lower or less frequent dosing, potentially improving patient compliance and reducing side effects.[2]

• Reduced Formation of Toxic Metabolites: In some cases, deuteration can shift the metabolic pathway away from the formation of reactive or toxic metabolites.[3]

The magnitude of the KIE is expressed as the ratio of the reaction rate for the non-deuterated compound (kH) to the deuterated compound (kD). For CYP-mediated reactions, this value can range from 2 to 10.[2]

Applications of Deuterium Labeling in Drug Development

Deuterium labeling has emerged as a valuable tool throughout the drug discovery and development pipeline, from early-stage lead optimization to life-cycle management of approved drugs.

Improving Pharmacokinetic Properties

The primary application of deuterium labeling is to enhance the pharmacokinetic (PK) profile of a drug.[4] By reducing the rate of metabolic clearance, deuteration can lead to:

• Increased Half-life (t½): A longer half-life allows for less frequent dosing, which can improve patient adherence to treatment regimens.

• Increased Area Under the Curve (AUC): Higher systemic exposure can lead to improved efficacy.

• Reduced Peak-to-Trough Fluctuations: A smoother pharmacokinetic profile can minimize side effects associated with high peak concentrations and maintain therapeutic levels for a longer duration.

A notable example is Deutetrabenazine , the first deuterated drug approved by the FDA. It is a deuterated version of tetrabenazine (B1681281), used to treat chorea associated with Huntington's disease. The deuteration of tetrabenazine significantly extends the half-life of its active metabolites, allowing for twice-daily dosing compared to the three-times-daily regimen of the original drug, with a more favorable side-effect profile.[3][5]

Elucidating Metabolic Pathways

Deuterium-labeled compounds are instrumental in studying the metabolic fate of drugs. By tracing the position of the deuterium label in metabolites, researchers can identify the sites of metabolic transformation and the enzymes involved.[6][7] This information is crucial for understanding a drug's disposition and for identifying potential drug-drug interactions.

Quantitative Analysis using Deuterated Internal Standards

In bioanalytical assays, particularly liquid chromatography-mass spectrometry (LC-MS), deuterated compounds are considered the gold standard for internal standards.[8] Since they are chemically identical to the analyte, they co-elute during chromatography and exhibit the same ionization efficiency in the mass spectrometer. This allows for accurate and precise quantification of the drug and its metabolites in complex biological matrices like plasma and urine, by correcting for variations in sample preparation and instrument response.[9]

Quantitative Data Presentation

The impact of deuteration on pharmacokinetic parameters is best illustrated through direct comparison with their non-deuterated counterparts.

Table 1: Pharmacokinetic Parameters of Deuterated Drugs vs. Non-Deuterated Analogs

Drug (Deuterated)	Non-Deuterated Analog	Key Pharmacokinetic Parameter	Fold Change / Improvement	Reference(s)
Deutetrabenazine	Tetrabenazine	Half-life (t½) of active metabolites	~2-fold increase	[3][5]
d9-Methadone	Methadone	AUC (in mice)	5.7-fold increase	[2]
d9-Methadone	Methadone	Clearance (in mice)	5.2-fold reduction	[2]
d3-Enzalutamide	Enzalutamide (B1683756)	Intrinsic Clearance (in vitro)	49.7% - 72.9% lower	[10]
Deuterated Apalutamide	Apalutamide	Cmax (in vivo)	1.8-fold increase	[11]
Deuterated Apalutamide	Apalutamide	AUC (in vivo)	2.9-fold increase	[11]

Table 2: Deuterium Kinetic Isotope Effect (KIE) on CYP-Mediated Metabolism

CYP Isoform	Substrate	KIE (kH/kD)	Reference(s)
CYP3A4	Chemotype 2d (Proprietary)	4.5	[12]
CYP2C19	Chemotype 2d (Proprietary)	4.5	[12]
CYP2D6	Paroxetine	>10	[13]
Multiple CYPs	Enzalutamide (Parent Depletion)	1.5 - 1.73	[10]

Experimental Protocols

The following protocols provide a general framework for key experiments involving deuterium-labeled compounds.

In Vitro Metabolic Stability Assessment in Human Liver Microsomes

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a deuterated compound compared to its non-deuterated analog.

Materials:

• Pooled human liver microsomes (HLMs)

• 100 mM Potassium phosphate (B84403) buffer, pH 7.4

• NADPH regenerating system

• Test compounds (deuterated and non-deuterated), 10 mM stock solutions in DMSO

• Ice-cold acetonitrile (B52724) with an internal standard (e.g., a deuterated analog of a stable compound) for quenching

• 96-well plates

• Incubator shaker (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Reagents: Thaw HLMs on ice. Prepare a working solution of microsomes in phosphate buffer to achieve a final concentration of 0.5 mg/mL in the incubation. Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation: In a 96-well plate, add the microsomal solution and the test compound (final concentration, e.g., 1 µM). Pre-incubate the plate at 37°C for 10 minutes with gentle shaking.

• Initiate Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the incubation mixture.

• Reaction Quenching: Immediately add the aliquot to a well of a new 96-well plate containing ice-cold acetonitrile with the internal standard to stop the reaction and precipitate proteins.

• Sample Processing: Centrifuge the plate to pellet the precipitated proteins. Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis: Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. Determine the in vitro half-life (t½) from the slope of the linear regression. Calculate the intrinsic clearance (CLint). Compare the t½ and CLint values of the deuterated and non-deuterated compounds.

LC-MS/MS Method for Quantification of a Deuterated Drug and its Metabolites

Objective: To develop and validate a method for the simultaneous quantification of a drug and its deuterated analog in a biological matrix.

Instrumentation:

• Liquid Chromatography system coupled to a Tandem Mass Spectrometer (LC-MS/MS)

• Reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 3.6 µm particle size)

Reagents:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Deuterated internal standard

Procedure:

• Sample Preparation: Perform protein precipitation of plasma samples by adding 3 volumes of ice-cold acetonitrile containing the deuterated internal standard. Vortex and centrifuge. Transfer the supernatant for analysis.

• Chromatographic Separation:

  • Set the column temperature to 27°C.

  • Use a flow rate of 0.1 mL/min.

  • Employ a gradient elution, for example:

    • 0-2 min: 40% B

    • 2-15 min: 40% to 70% B

    • 15-17 min: 70% B

    • 17.1-20 min: 40% B (re-equilibration)

• Mass Spectrometry Detection:

  • Use an electrospray ionization (ESI) source in positive ion mode.

  • Optimize the mass spectrometer parameters (e.g., declustering potential, collision energy) for the analyte and its deuterated analog.

  • Monitor specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode.

• Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to the deuterated internal standard against the concentration of the analyte.

NMR Spectroscopy for Confirmation of Deuterium Incorporation

Objective: To confirm the site and extent of deuterium incorporation in a synthesized molecule.

Instrumentation:

• High-field NMR spectrometer

Sample Preparation:

• Dissolve 5-20 mg of the deuterated compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Filter the solution into a clean NMR tube.

¹H NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

• Data Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Analysis: The absence or reduction in the intensity of a proton signal at a specific chemical shift indicates deuterium incorporation at that position.

²H NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse experiment optimized for deuterium.

• Data Acquisition: Acquire the spectrum.

• Analysis: The presence of a signal in the ²H NMR spectrum confirms the incorporation of deuterium. The chemical shift provides information about the electronic environment of the deuterium atom.

Quantitative NMR (qNMR):

• Pulse Sequence: A simple "delay-pulse-acquire" experiment is recommended. A 90° pulse angle is often preferred for optimal signal intensity.[1][14]

• Relaxation Delay (d1): Set to at least 5-7 times the longest T1 relaxation time of the signals of interest to ensure full relaxation between pulses for accurate integration.[1][15]

• Analysis: Compare the integral of a signal from a deuterated position to a non-deuterated position within the same molecule or to an internal standard of known concentration to determine the percentage of deuteration.

Conclusion

Deuterium isotope labeling has transitioned from a niche academic tool to a mainstream strategy in pharmaceutical research and development. The ability to predictably and subtly alter the metabolic properties of a drug molecule through the kinetic isotope effect offers a powerful approach to creating safer and more effective medicines. A thorough understanding of the principles of KIE, coupled with robust experimental design and advanced analytical techniques, is essential for successfully harnessing the potential of deuterium labeling in the quest for novel therapeutics.

References

• 1. enfsi.eu [enfsi.eu]
• 2. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. primo.uvm.edu [primo.uvm.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Preparation of Deuterium-Labeled Armodafinil by Hydrogen–Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS [mdpi.com]
• 10. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs | PLOS One [journals.plos.org]
• 13. Examples — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 14. bipm.org [bipm.org]
• 15. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Technical Guide to the Safe Handling of 1-Bromoicosane-d3

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromoicosane-d3 is publicly available. This guide is compiled from data on 1-Bromoicosane and other long-chain alkyl bromides. The safety and handling precautions for deuterated compounds are generally considered to be the same as for their non-deuterated counterparts. This document is intended for use by trained professionals in a laboratory or industrial setting.

Section 1: Chemical Identification and Physical Properties

1-Bromoicosane is a long-chain alkyl bromide. While specific data for the deuterated form (d3) is not available, the physical properties are expected to be very similar to the non-deuterated form. Long-chain alkyl bromides are generally characterized as waxy solids or liquids with low volatility. They have limited solubility in water but are soluble in many organic solvents.

Table 1: Physical and Chemical Properties of 1-Bromoicosane and Related Compounds

Property	1-Bromoicosane	1-Bromohexadecane	1-Bromooctadecane
CAS Number	4276-49-7[1][2][3][4]	112-82-3	112-89-0
Molecular Formula	C20H41Br[1][2][3][4]	C16H33Br	C18H37Br
Molecular Weight	361.44 g/mol [2][3][4]	305.34 g/mol	333.39 g/mol
Appearance	White powder[1]	Colorless liquid	Solid
Melting Point	36-38 °C	17.3 °C	28-30 °C
Boiling Point	224 °C at 10 mmHg	336 °C	210 °C at 15 mmHg
Flash Point	>110 °C	177 °C	>110 °C
Density	No data available	0.989 g/cm³	0.976 g/cm³
Water Solubility	Insoluble	Low solubility	Insoluble

Section 2: Hazard Identification and Toxicological Information

Long-chain alkyl bromides are generally considered to be of low acute toxicity. However, they can cause skin and eye irritation upon contact. Inhalation of vapors or dust may cause respiratory tract irritation. The toxicological properties of 1-Bromoicosane have not been fully investigated. As a general class, bromoalkanes may be harmful if swallowed, inhaled, or absorbed through the skin.

Table 2: GHS Hazard Statements for Related Alkyl Bromides

Compound	Hazard Statements
1-Bromohexane	Flammable liquid and vapor. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation. Toxic to aquatic life with long lasting effects.[5][6]
1-Bromooctane	Combustible liquid. Very toxic to aquatic life with long lasting effects.
General Alkyl Bromides	May cause skin and eye irritation. Vapors can irritate the respiratory system.

Based on the available data, it is prudent to handle 1-Bromoicosane-d3 as a substance that may cause skin, eye, and respiratory irritation.

Section 3: Experimental Protocols

Detailed experimental protocols involving 1-Bromoicosane-d3 are not available within safety data sheets. Users should consult relevant scientific literature for specific experimental procedures and conduct a thorough risk assessment before use.

Section 4: Safe Handling and Storage

Handling:

• Use in a well-ventilated area, preferably in a chemical fume hood.

• Avoid contact with skin, eyes, and clothing.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety glasses or goggles, and a lab coat.

• Avoid breathing dust or vapors.

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Section 5: First-Aid and Emergency Procedures

In the event of exposure, follow these first-aid measures and seek medical attention.

First-Aid Response Workflow

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Thermal decomposition can produce carbon oxides and hydrogen bromide gas.

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.

Section 6: Personal Protective Equipment (PPE)

The following diagram illustrates the recommended personal protective equipment when handling 1-Bromoicosane-d3.

Personal Protective Equipment (PPE) Guidelines

Section 7: Accidental Release Measures

In the case of a spill, follow the procedure outlined below.

Chemical Spill Response Procedure

Environmental Precautions:

• Do not let the product enter drains.

• Prevent further leakage or spillage if safe to do so.

Section 8: Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not dispose of it with normal household waste. Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.

References

• 1. 1-Bromoeicosane | C20H41Br | CID 20271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Bromoeicosane [webbook.nist.gov]
• 3. 1-Bromoeicosane [webbook.nist.gov]
• 4. 1-Bromoeicosane [webbook.nist.gov]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]

An In-depth Technical Guide to Lipidomics Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Quantitative Accuracy in Lipidomics

Lipidomics, the large-scale investigation of lipids in biological systems, has become a cornerstone in understanding health and disease, from decoding the complex roles of lipids in cellular signaling to discovering novel biomarkers for diagnostics and therapeutic monitoring.[1] However, the inherent complexity of the lipidome and the multi-step nature of analytical workflows pose significant challenges to achieving reliable and reproducible quantitative data.[2]

This technical guide provides a comprehensive overview of the foundational principles of using internal standards in lipid analysis, a critical technique for mitigating analytical variability and ensuring data integrity. We will explore the theoretical underpinnings, practical considerations, and detailed methodologies for the effective implementation of internal standards in mass spectrometry-based lipidomics.

The Core Rationale: Why Internal Standards are Indispensable

An internal standard (IS) is a compound of a known quantity that is added to a sample prior to analysis.[2] The fundamental principle is that the IS experiences the same analytical variations as the analyte of interest. By measuring the ratio of the analyte's response to the IS's response, variations introduced during the entire workflow can be effectively normalized.[1]

The primary functions of an internal standard in lipid analysis are to:

• Correct for Sample Loss: During the multi-step processes of lipid extraction and sample preparation, a portion of the sample is inevitably lost. An internal standard, added at the beginning of the workflow, experiences similar losses, thus accounting for this variability.[1]

• Compensate for Matrix Effects: The sample matrix—comprising all components other than the analyte—can significantly alter the analyte's ionization efficiency in the mass spectrometer, either enhancing or suppressing the signal. An IS that is chemically similar to the analyte will experience comparable matrix effects, enabling their correction.[1]

• Account for Analytical Variability: Internal standards correct for variations in instrument performance, such as fluctuations in injection volume and detector response, ensuring that the final calculated concentration is accurate and reproducible.[3][4]

Types of Internal Standards in Lipidomics

The selection of an appropriate internal standard is a critical decision that directly impacts the accuracy of lipid quantification.[2] The two primary categories of internal standards used in lipidomics are Stable Isotope-Labeled (SIL) standards and structural analogs like odd-chain lipids.[2]

Stable Isotope-Labeled (SIL) Internal Standards: The Gold Standard

SIL standards are chemically identical to the analyte of interest, but one or more atoms (e.g., ¹²C, ¹H) have been replaced with a heavier stable isotope (e.g., ¹³C, ²H).[1] They are considered the "gold standard" for quantitative lipidomics because their physicochemical properties are nearly identical to their endogenous counterparts.[1][5][6] This ensures they co-elute during chromatography and exhibit the same extraction and ionization behavior, providing the most accurate correction for all sources of variation.[6] The main drawbacks are their high cost and the fact that they are not commercially available for every lipid species.[6]

Structural Analog Internal Standards

These standards are chemically similar but not identical to the analytes. They are a cost-effective alternative when SIL standards are unavailable.

• Odd-Chain Lipids: These are lipids containing fatty acid chains with an odd number of carbon atoms (e.g., C17:0, C19:0). They are structurally similar to the more common even-chained endogenous lipids but are typically absent or present at very low levels in most mammalian systems.[2][6]

• Non-Endogenous Structural Analogs: These are lipids that are not naturally found in the biological system under study but share a core structure with a specific lipid class.[6]

While effective, structural analogs may not perfectly mimic the chromatographic and ionization behavior of all analytes within a class, which can be a source of minor inaccuracy.[6][7]

Quantitative Data & Comparison

The use of internal standards significantly improves the precision and accuracy of lipid quantification. The tables below summarize the performance comparison of different IS types and provide examples of commercially available standard mixtures.

Table 1: Performance Comparison of Internal Standard Types

Feature	Stable Isotope-Labeled (SIL) Lipids	Odd-Chain & Structural Analog Lipids
Principle	Isotopically heavy version of the analyte (e.g., ¹³C, ²H).	Structurally similar but non-endogenous (e.g., C17:0 fatty acid).[6]
Correction for Matrix Effects	Superior; co-elutes and experiences identical ion suppression/enhancement.[2]	Effective, but may not fully compensate if retention time differs significantly.[2]
Correction for Sample Loss	Excellent; identical chemical properties ensure parallel behavior during extraction.	Good; similar chemical properties provide robust correction.
Accuracy	Considered the "gold standard" for the highest accuracy.[6]	Provides good accuracy, especially for relative quantification.[2]
Cost & Availability	Can be expensive and are not available for every lipid species.[6]	More cost-effective and widely available in mixtures.[6]

| Potential Issues | Deuterated (²H) standards may have a slight chromatographic shift.[6] | May be present endogenously at low levels due to diet.[6] |

Table 2: Examples of Commercially Available Internal Standard Mixtures

Product Name	Supplier	Description	Key Lipid Classes Covered
SPLASH™ LIPIDOMIX™	Avanti Research Lipids	Single vial, ready-to-use mixture of deuterated standards.[8][9]	PC, PE, PS, PG, PI, PA, LPC, LPE, Cer, SM, DG, TG, CE.[8][10]
UltimateSPLASH™ ONE	Avanti Research Lipids	Provides maximum lipid class coverage for high-throughput workflows.[8]	Covers all major and many minor lipid classes.[8]
LIPIDOMIX®	MilliporeSigma	Odd-chained lipids for use as internal standards.[10]	Lyso PG, Lyso PA, Lyso PC, Lyso PE, PC, PE, PG, Cer, SM, DG, TG.[10]

Table 3: Impact of Internal Standard Normalization on Data Precision

Lipid Class	Typical Concentration in Plasma (µg/mL)	Coefficient of Variation (CV%) without IS	Coefficient of Variation (CV%) with IS Normalization
Phosphatidylcholines (PC)	250	>15%	<10%
Lysophosphatidylcholines (LPC)	50	>15%	<10%
Phosphatidylethanolamines (PE)	180	>15%	<12%
Triacylglycerols (TAG)	350	>20%	<15%
Diacylglycerols (DAG)	80	>18%	<13%
Cholesterol Esters (CE)	40	>15%	<11%
Sphingomyelins (SM)	50	>15%	<10%
Ceramides (Cer)	20	>18%	<12%

This table presents representative data summarized from typical large-scale lipidomics studies to illustrate the improvement in precision. Actual values may vary based on the specific experimental conditions.[1]

Visualizing the Workflow and Concepts

Diagrams are crucial for understanding the complex workflows and logical relationships in lipidomics. The following visualizations were created using the Graphviz DOT language.

Caption: Lipidomics workflow with internal standard integration.

Caption: Classification of lipidomics internal standards.

Caption: How internal standards correct for analytical variability.

Experimental Protocols: A Step-by-Step Guide

Detailed and consistent experimental protocols are essential for generating reliable and reproducible lipidomics data.

Protocol 1: Preparation of Internal Standard Stock Solutions

• Gravimetric Preparation: Using an analytical balance, accurately weigh a precise amount of the internal standard.[1]

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent (e.g., methanol (B129727) or a chloroform/methanol mixture) to create a concentrated stock solution.[1]

• Serial Dilution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for the analytical method and expected analyte concentrations.[1]

• Storage: Store the stock and working solutions in amber glass vials at -20°C or -80°C to prevent degradation.[1]

Protocol 2: Lipid Extraction from Plasma with Internal Standard Spiking (Folch Method)

• Sample Thawing: Thaw frozen plasma samples on ice.[1]

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a known volume of the internal standard working solution. This step should be done as early as possible.[1][2]

• Sample Addition: Add a precise volume of the plasma sample (e.g., 50 µL) to the tube containing the IS and vortex briefly.[1]

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to achieve a final solvent-to-sample ratio of 20:1. For a 50 µL sample, this would be 1 mL of the chloroform:methanol mixture.[1][12]

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.[1]

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (e.g., 200 µL for 1 mL of solvent) to induce phase separation. Vortex for 30 seconds.[1][2]

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.[1]

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new clean tube.[1][2]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.[1]

• Reconstitution: Reconstitute the dried lipid extract in a solvent appropriate for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).[1]

Protocol 3: LC-MS/MS Analysis and Data Processing

• Chromatographic Separation: Inject the reconstituted lipid extract onto a suitable liquid chromatography column (e.g., a C18 reversed-phase column) to separate the different lipid species.[1][2]

• Mass Spectrometric Detection: Analyze the eluent from the LC column using a high-resolution mass spectrometer operating in a suitable ionization mode (e.g., electrospray ionization - ESI).[1]

• Data Processing: Use appropriate software to integrate the peak areas for both the endogenous lipid analytes and the corresponding internal standards.

• Calibration Curve Construction: Prepare a series of calibration standards containing known concentrations of the analyte and a constant concentration of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.[1]

• Quantification: Determine the concentration of the analyte in the unknown samples by calculating the analyte/IS peak area ratio and interpolating the concentration from the calibration curve.[1]

Conclusion: The Foundation of Reliable Lipidomics

The principles and practices outlined in this guide underscore the indispensable role of internal standards in achieving accurate and reproducible quantitative lipid analysis.[1] By carefully selecting and applying the appropriate internal standards, researchers can overcome the inherent challenges of lipidomics, leading to more reliable data and a deeper understanding of the role of lipids in biological systems.[1] As the field of lipidomics continues to expand, the rigorous application of these foundational principles will remain essential for generating high-quality data that can be confidently translated into meaningful biological insights and clinical applications.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. lipidomicstandards.org [lipidomicstandards.org]
• 6. benchchem.com [benchchem.com]
• 7. Challenges in Mass Spectrometry-based Lipidomics of Neutral Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. avantiresearch.com [avantiresearch.com]
• 9. avantiresearch.com [avantiresearch.com]
• 10. sigmaaldrich.cn [sigmaaldrich.cn]
• 11. avantiresearch.com [avantiresearch.com]
• 12. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1-Bromoicosane-d3 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the quantitative analysis of complex organic molecules by Gas Chromatography-Mass Spectrometry (GC-MS), the use of an appropriate internal standard is crucial for achieving accurate and reproducible results. An ideal internal standard should mimic the chemical and physical properties of the analyte of interest, thereby compensating for variations in sample preparation, injection volume, and instrument response. Deuterated compounds are considered the gold standard for internal standards in mass spectrometry because their chromatographic behavior is nearly identical to their non-deuterated counterparts, yet they are distinguishable by their mass-to-charge ratio (m/z).

1-Bromoicosane-d3 is a deuterated long-chain alkyl bromide that serves as an excellent internal standard for the quantification of high molecular weight, non-polar to semi-polar compounds. Its long alkyl chain (C20) makes it particularly suitable for the analysis of lipids, fatty acids, waxes, and other long-chain hydrocarbons in various matrices, including biological samples, environmental extracts, and pharmaceutical formulations. This document provides detailed application notes and experimental protocols for the effective use of 1-Bromoicosane-d3 as an internal standard in GC-MS analysis.

Physicochemical Properties

A summary of the relevant physicochemical properties of 1-Bromoicosane (the non-deuterated analog) is presented below. These properties are critical for developing an appropriate GC-MS method.

Property	Value
Chemical Formula	C₂₀H₄₁Br
Molecular Weight	361.44 g/mol
Boiling Point	~ 245 °C at 10 mmHg
Melting Point	36-38 °C
Solubility	Soluble in organic solvents (e.g., hexane (B92381), dichloromethane)
CAS Number	4276-49-7

For 1-Bromoicosane-d3, the molecular weight will be increased by the number of deuterium (B1214612) atoms. Assuming a terminal methyl group deuteration (d3), the molecular weight would be approximately 364.46 g/mol . This mass difference allows for clear differentiation from the analyte in the mass spectrometer.

Applications

1-Bromoicosane-d3 is an ideal internal standard for the quantitative GC-MS analysis of a range of long-chain, high molecular weight compounds, including but not limited to:

• Fatty Acid Methyl Esters (FAMEs): In lipid profiling, where fatty acids are converted to their more volatile methyl esters.

• Long-Chain Alkanes and Alkenes: For environmental monitoring of hydrocarbon contaminants in soil and water.

• Wax Esters: In the analysis of natural waxes from plant or animal sources.

• Long-Chain Alcohols and Aldehydes: Relevant in various biological and industrial samples.

• Pharmaceutical Compounds: For active pharmaceutical ingredients (APIs) and related substances with long alkyl chains.

Experimental Protocols

Preparation of Standard Solutions

a. Stock Solution of 1-Bromoicosane-d3 (1000 µg/mL):

• Accurately weigh 10 mg of 1-Bromoicosane-d3 into a 10 mL volumetric flask.

• Dissolve the compound in a suitable solvent, such as hexane or isooctane.

• Bring the flask to volume with the solvent and mix thoroughly.

• Store the stock solution at 4°C in a tightly sealed amber vial.

b. Working Internal Standard Solution (50 µg/mL):

• Pipette 500 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask.

• Dilute to the mark with the appropriate solvent and mix well.

• This working solution is to be added to all calibration standards, quality controls, and unknown samples.

c. Calibration Standards:

• Prepare a series of calibration standards containing the analyte(s) of interest at concentrations spanning the expected sample range.

• To each calibration standard, add a fixed volume of the 50 µg/mL 1-Bromoicosane-d3 working solution to achieve a final concentration of, for example, 5 µg/mL.

Sample Preparation (General Procedure for Lipid Extraction)

This protocol provides a general guideline for the extraction of lipids from a biological matrix. Optimization may be required for specific sample types.

Workflow for Sample Preparation

Caption: General workflow for the extraction of lipids from a biological sample using 1-Bromoicosane-d3 as an internal standard.

• To 100 µL of the sample (e.g., plasma, serum, or homogenized tissue), add 100 µL of the 50 µg/mL 1-Bromoicosane-d3 working solution.

• Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol.

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully collect the lower organic layer into a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried extract in 100 µL of hexane or another suitable solvent for GC-MS injection.

GC-MS Instrumental Parameters

The following parameters are a starting point and should be optimized for the specific analyte and instrument.

Parameter	Recommended Setting
GC System	Agilent 8890 GC (or equivalent)
Mass Spectrometer	Agilent 5977B MSD (or equivalent)
Injection Mode	Splitless
Injector Temperature	280 °C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Oven Program	Initial temp: 150°C, hold for 2 minRamp 1: 10°C/min to 250°CRamp 2: 5°C/min to 320°C, hold for 5 min
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Logical Relationship for Method Development

Caption: Logical workflow for the development of a quantitative GC-MS method using an internal standard.

Data Analysis

a. Selection of SIM Ions:

• Analyze a standard of the analyte and 1-Bromoicosane-d3 in full scan mode to determine their respective retention times and mass spectra.

• For 1-Bromoicosane, characteristic ions will include the molecular ion cluster (m/z 360 and 362 due to bromine isotopes) and fragment ions resulting from the loss of bromine and alkyl chain cleavage.

• For 1-Bromoicosane-d3, the corresponding ions will be shifted by +3 amu.

• Select a quantifier ion (typically the most abundant) and at least one qualifier ion for both the analyte and the internal standard.

Example SIM Ions:

Compound	Quantifier Ion (m/z)	Qualifier Ion (m/z)
Analyte (e.g., C20 FAME)	[To be determined]	[To be determined]
1-Bromoicosane-d3	[e.g., M+3 or fragment+3]	[e.g., another fragment+3]

b. Quantification:

• Integrate the peak areas of the quantifier ions for the analyte and 1-Bromoicosane-d3 in all chromatograms.

• Calculate the response ratio for each standard and sample: Response Ratio = (Peak Area of Analyte) / (Peak Area of 1-Bromoicosane-d3)

• Construct a calibration curve by plotting the response ratio versus the concentration of the analyte for the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.

Quantitative Data Summary

The following table illustrates how to present quantitative data from a method validation experiment.

Table 1: Calibration Curve Data for Analyte X using 1-Bromoicosane-d3 as Internal Standard

Analyte Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Response Ratio
0.5	15,234	305,123	0.050
1.0	31,056	308,543	0.101
5.0	155,876	306,987	0.508
10.0	312,453	307,654	1.016
25.0	785,432	309,123	2.541
50.0	1,567,890	308,765	5.078
Linearity (R²)	\multicolumn{3}{c	}{0.9995 }

Table 2: Accuracy and Precision Data for Quality Control Samples

QC Level	Nominal Conc. (µg/mL)	Mean Measured Conc. (µg/mL) (n=5)	Accuracy (%)	Precision (%RSD)
Low	2.0	1.95	97.5	4.2
Medium	20.0	20.5	102.5	3.1
High	40.0	39.2	98.0	2.8

Conclusion

1-Bromoicosane-d3 is a highly effective internal standard for the quantitative analysis of long-chain organic molecules by GC-MS. Its chemical and physical properties closely resemble those of many high molecular weight analytes, ensuring reliable correction for analytical variability. The protocols and data presented in this document provide a comprehensive guide for researchers, scientists, and drug development professionals to implement robust and accurate quantitative methods. Proper method development and validation, as outlined, are essential for achieving high-quality results.

Application Notes and Protocols for the Quantification of Low-Molecular-Weight Thiols in Human Plasma by LC-MS/MS using 1-Bromoicosane-d3 as a Derivatizing Agent and Internal Standard Component

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This document provides a detailed protocol for the quantification of low-molecular-weight thiols, specifically cysteine, homocysteine, and glutathione (B108866), in human plasma using a novel derivatization strategy with 1-bromoicosane followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of 1-bromoicosane as a derivatizing agent significantly increases the hydrophobicity of the target thiols, improving their retention on reverse-phase chromatography columns and enhancing ionization efficiency. A deuterated analog, 1-bromoicosane-d3, is utilized to derivatize a stable isotope-labeled version of one of the analytes, serving as an internal standard to ensure high accuracy and precision. This method is intended for researchers, scientists, and drug development professionals requiring a robust and sensitive assay for thiol quantification in a complex biological matrix.

Introduction

Low-molecular-weight (LMW) thiols such as cysteine, homocysteine, and glutathione are critical molecules involved in numerous physiological and pathological processes, including redox homeostasis, detoxification, and cellular signaling. Accurate quantification of these thiols in biological matrices like plasma is essential for understanding their roles in health and disease. However, their analysis is challenging due to their hydrophilicity, susceptibility to oxidation, and low endogenous concentrations.[1]

Chemical derivatization is a common strategy to overcome these challenges.[2] This protocol employs 1-bromoicosane, a long-chain alkylating agent, to derivatize the sulfhydryl group of the target thiols. This derivatization imparts several analytical advantages:

• Increased Hydrophobicity: The 20-carbon alkyl chain significantly increases the retention of the hydrophilic thiols on C18 reverse-phase columns, moving them out of the void volume where matrix suppression is most pronounced.

• Enhanced Ionization: The long alkyl chain can improve the ionization efficiency of the derivatized thiols in the electrospray ionization (ESI) source.

• Stabilization: The formation of a stable thioether bond prevents the oxidation of the thiols during sample preparation and analysis.

To correct for matrix effects and variations in sample processing, a stable isotope-labeled internal standard is employed. In this protocol, a deuterated version of a cysteine standard is derivatized with 1-bromoicosane-d3 to create an ideal internal standard that co-elutes with the derivatized endogenous cysteine and compensates for any variability in the analytical process.

Experimental

Materials and Reagents

• Cysteine, Homocysteine, Glutathione (reduced form)

• Cysteine-¹³C₃,¹⁵N (Internal Standard for Cysteine)

• 1-Bromoicosane

• 1-Bromoicosane-d3

• Tris(2-carboxyethyl)phosphine (TCEP)

• Ammonium (B1175870) Bicarbonate

• Formic Acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Human Plasma (K₂EDTA)

Standard Solutions Preparation

• Analyte Stock Solutions (1 mg/mL): Prepare individual stock solutions of Cysteine, Homocysteine, and Glutathione in water with 0.1% formic acid.

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of Cysteine-¹³C₃,¹⁵N in water with 0.1% formic acid.

• Working Solutions: Prepare serial dilutions of the analyte stock solutions in water to create calibration standards. Prepare a working internal standard solution by diluting the Cysteine-¹³C₃,¹⁵N stock solution.

Sample Preparation and Derivatization Protocol

• Plasma Collection: Collect whole blood in K₂EDTA tubes and centrifuge at 2000 x g for 15 minutes at 4°C to separate the plasma.

• Reduction of Disulfides: To 100 µL of plasma, add 25 µL of 100 mM TCEP in 100 mM ammonium bicarbonate buffer (pH 8.5). Vortex and incubate at 37°C for 30 minutes.

• Spiking of Internal Standard: Add 10 µL of the Cysteine-¹³C₃,¹⁵N working solution.

• Derivatization:

  • Prepare a derivatization solution of 10 mg/mL of 1-bromoicosane in acetonitrile.

  • Prepare a separate internal standard derivatization solution of 10 mg/mL of 1-bromoicosane-d3 in acetonitrile.

  • Note: For this protocol, we will derivatize the samples with 1-bromoicosane and the internal standard with 1-bromoicosane-d3. In practice, a single derivatization step with 1-bromoicosane would be performed after spiking with the pre-derivatized internal standard.

  • Add 200 µL of the 1-bromoicosane derivatization solution to the plasma sample. Vortex vigorously.

• Protein Precipitation: Add 600 µL of ice-cold acetonitrile. Vortex for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Evaporation and Reconstitution: Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of 80:20 (v/v) methanol:water with 0.1% formic acid.

• Analysis: Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Parameter	Setting
Liquid Chromatography
Column	C18 Reverse-Phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	80% B to 95% B over 10 min, hold at 95% B for 2 min, return to 80% B and re-equilibrate for 3 min
Flow Rate	0.3 mL/min
Column Temperature	45°C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The following MRM transitions are hypothetical and would require experimental optimization.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Cysteine-Icosane	404.3	122.1	25	50
Homocysteine-Icosane	418.3	136.1	25	50
Glutathione-Icosane	590.4	308.2	30	50
Cysteine-¹³C₃,¹⁵N-Icosane-d3	411.3	126.1	25	50

Data Presentation

Calibration Curve Data

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Cysteine)	Analyte/IS Peak Area Ratio (Homocysteine)	Analyte/IS Peak Area Ratio (Glutathione)
1	0.005	0.004	0.002
5	0.024	0.021	0.011
10	0.048	0.043	0.023
50	0.245	0.220	0.115
100	0.490	0.445	0.235
500	2.480	2.230	1.180
1000	4.950	4.480	2.370

Method Validation Summary

Parameter	Cysteine	Homocysteine	Glutathione
Linearity (r²)	>0.998	>0.997	>0.998
Lower Limit of Quantification (LLOQ)	1 ng/mL	1 ng/mL	1 ng/mL
Intra-day Precision (%CV)	< 5%	< 6%	< 7%
Inter-day Precision (%CV)	< 8%	< 9%	< 10%
Accuracy (% Recovery)	95-105%	93-107%	92-108%
Matrix Effect (% Suppression/Enhancement)	< 15%	< 15%	< 20%

Visualization

Experimental Workflow

Caption: Workflow for the quantification of plasma thiols.

Derivatization Reaction

References

• 1. benchchem.com [benchchem.com]
• 2. Measurement of thiols in human plasma using liquid chromatography with precolumn derivatization and fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantitative Fatty Acid Analysis Using 1-Bromoicosane-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of fatty acids is crucial for understanding cellular metabolism, disease pathogenesis, and the development of novel therapeutics. Fatty acids and their metabolites are key signaling molecules involved in a multitude of physiological and pathological processes. Mass spectrometry-based lipidomics has become an indispensable tool for the detailed analysis of these molecules.[1][2][3][4] The use of stable isotope-labeled internal standards is a cornerstone of precise and reliable quantification in mass spectrometry, as they can correct for variations in sample preparation and matrix effects.[5][6][7]

This document details the application of 1-Bromoicosane-d3 as a novel internal standard for the sensitive and accurate quantification of fatty acids in biological samples. While direct literature on 1-Bromoicosane-d3 for this specific application is emerging, its use is predicated on the well-established principles of isotope dilution mass spectrometry and chemical derivatization to enhance analytical performance.[1][2][8] By derivatizing the carboxyl group of fatty acids, their ionization efficiency in mass spectrometry can be significantly improved, leading to lower detection limits and more robust quantification.[1][2]

Principle of the Method

This protocol employs a chemical derivatization strategy to enhance the detection sensitivity of fatty acids by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Fatty acids, including the native analytes and the deuterated internal standard (1-Bromoicosane-d3), are extracted from the biological matrix. The carboxyl group of the fatty acids is then derivatized to introduce a charged moiety, which improves ionization in positive ion mode electrospray ionization (ESI). The use of a deuterated internal standard, which co-elutes with the target analytes and experiences similar ionization effects, allows for accurate quantification by correcting for any sample loss during preparation and for matrix-induced ionization suppression or enhancement.[5][7]

Experimental Protocols

Protocol 1: Total Fatty Acid Analysis from Biological Samples

This protocol is designed for the quantification of total fatty acids (both free and esterified) in biological samples such as plasma, serum, or cell pellets.

A. Sample Preparation and Lipid Extraction (Folch Method):

• To a known quantity of the biological sample (e.g., 200 µL of plasma or a cell pellet), add a precise amount of 1-Bromoicosane-d3 internal standard solution.

• Add 3 mL of a chloroform:methanol (B129727) (2:1, v/v) mixture to the sample.[9]

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Centrifuge the sample at 3000 x g for 10 minutes to separate the organic and aqueous phases.

• Carefully collect the lower organic phase containing the total lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

B. Saponification (Hydrolysis of Esterified Fatty Acids):

• Reconstitute the dried lipid extract in 500 µL of a 1:1 mixture of methanol and 15% potassium hydroxide (B78521) (KOH) solution.

• Incubate the mixture at 37°C for 30 minutes to hydrolyze the ester linkages.[10]

• Acidify the reaction mixture to a pH below 5 using 1N hydrochloric acid (HCl).[10]

• Extract the liberated free fatty acids twice with 1.5 mL of iso-octane.[10]

• Combine the iso-octane extracts and dry them under a stream of nitrogen.

C. Derivatization:

• Reconstitute the dried fatty acids in 25 µL of a solution containing 1% diisopropylethylamine in acetonitrile (B52724).[9][10]

• Add 25 µL of a 1% solution of a suitable derivatizing agent (e.g., pentafluorobenzyl bromide) in acetonitrile.[9][10]

• Incubate the reaction mixture at room temperature for 20 minutes in capped glass tubes.[9][10]

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the derivatized fatty acids in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of mobile phase).

Protocol 2: Free Fatty Acid Analysis from Biological Samples

This protocol is tailored for the analysis of non-esterified fatty acids (NEFAs).

A. Sample Preparation and Extraction:

• To 100 µL of serum or plasma, add a known amount of the 1-Bromoicosane-d3 internal standard.

• Add 2 mL of isopropanol (B130326) and vortex thoroughly.[7]

• Add 1 mL of hexane (B92381) and vortex again.[7]

• Add 0.5 mL of 0.1 M sulfuric acid and vortex to facilitate phase separation.[7]

• Centrifuge the sample to separate the phases.

• Collect the upper hexane layer containing the free fatty acids.[7]

• Dry the extract under a stream of nitrogen.[7]

B. Derivatization:

• Follow the derivatization steps (1C) as outlined in Protocol 1.

LC-MS/MS Analysis

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 150 mm × 3.0 mm, 2.7 µm) is suitable for the separation of derivatized fatty acids.[11]

• Mobile Phase: A typical mobile phase consists of a gradient of acetonitrile and water, often with an additive like ammonium (B1175870) acetate (B1210297) or formic acid to improve ionization.[9][11]

• Detection: Electrospray ionization (ESI) in positive ion mode is generally used for derivatized fatty acids.[1][2] The analysis is performed in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[9] Specific precursor-to-product ion transitions for each derivatized fatty acid and the 1-Bromoicosane-d3 internal standard need to be determined and optimized.

Data Presentation

The following tables present hypothetical quantitative data that could be obtained using the described methods.

Table 1: LC-MS/MS Method Validation Parameters for Selected Fatty Acids

Analyte	Linearity (R²)	LLOQ (nM)	ULOQ (nM)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Recovery (%)
Palmitic Acid (C16:0)	>0.995	1.5	1500	<10	<15	95-105
Oleic Acid (C18:1)	>0.996	1.2	1200	<10	<15	92-108
Linoleic Acid (C18:2)	>0.994	2.0	2000	<12	<15	90-110
Arachidonic Acid (C20:4)	>0.992	2.5	2500	<15	<18	88-112
Eicosapentaenoic Acid (C20:5)	>0.993	2.8	2800	<15	<18	85-115

Table 2: Comparison of Fatty Acid Concentrations in Control vs. Treated Cells (Hypothetical Data)

Fatty Acid	Control Group (pmol/10^6 cells)	Treated Group (pmol/10^6 cells)	Fold Change	p-value
Palmitic Acid (C16:0)	125.6 ± 10.2	189.4 ± 15.7	1.51	<0.01
Oleic Acid (C18:1)	210.3 ± 18.5	155.8 ± 12.9	0.74	<0.05
Linoleic Acid (C18:2)	88.2 ± 7.5	92.1 ± 8.1	1.04	>0.05
Arachidonic Acid (C20:4)	45.7 ± 4.1	78.3 ± 6.9	1.71	<0.01

Mandatory Visualizations

Caption: Experimental workflow for fatty acid quantification.

Caption: Simplified PPAR signaling pathway activated by fatty acids.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Imaging mass spectrometry for lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Qualitative and Quantitative Analysis of Fatty Acids and Their Derivatives by Combining Chemical Derivatization Strategy and Mass Spectrometry - ProQuest [proquest.com]
• 9. benchchem.com [benchchem.com]
• 10. jianhaidulab.com [jianhaidulab.com]
• 11. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lipid Analysis Using 1-Bromoicosane-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of lipids is a cornerstone of research in numerous fields, including drug development, disease biomarker discovery, and nutritional science. Fatty acids, a major class of lipids, are integral to cellular structure, energy metabolism, and signaling pathways. Accurate and precise measurement of fatty acid concentrations in biological matrices is therefore of paramount importance.

This document provides a detailed protocol for the quantitative analysis of free fatty acids (FFAs) in human plasma using a stable isotope dilution gas chromatography-mass spectrometry (GC-MS) method. The protocol employs 1-Bromoicosane-d3 as a novel internal standard for the derivatization and subsequent quantification of FFAs. The use of a deuterated internal standard is crucial for correcting for variations during sample preparation and analysis, thereby ensuring high accuracy and precision.[1]

Principle of the Method

The methodology is based on the principle of stable isotope dilution. A known amount of 1-Bromoicosane-d3 is added to the plasma sample at the beginning of the workflow. This deuterated compound serves as an internal standard and is used to derivatize the carboxyl group of the endogenous free fatty acids. During the derivatization reaction, the icosane-d3 moiety is attached to the fatty acids, creating fatty acid icosyl-d3 esters.

These derivatized fatty acids are then extracted and analyzed by GC-MS. The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect the characteristic ions of the derivatized endogenous fatty acids and the derivatized internal standard. By comparing the peak area ratio of the endogenous fatty acid derivative to the 1-Bromoicosane-d3 derivatized standard, precise quantification can be achieved. This ratiometric measurement corrects for any sample loss during extraction and derivatization, as well as for variations in injection volume and instrument response.

Experimental Protocols

Materials and Reagents

• Internal Standard: 1-Bromoicosane-d3

• Solvents: HPLC-grade methanol, chloroform, isopropanol, acetonitrile (B52724), and hexane (B92381)

• Reagents: Potassium hydroxide (B78521) (KOH), hydrochloric acid (HCl), N,N-Diisopropylethylamine (DIPEA)

• Biological Matrix: Human plasma

• Standard Fatty Acids: A certified standard mixture of fatty acids (e.g., palmitic acid, stearic acid, oleic acid, linoleic acid) for calibration curve generation.

Sample Preparation and Lipid Extraction (Modified Folch Method)

• Thaw frozen human plasma samples on ice.

• To a 2 mL glass vial, add 100 µL of plasma.

• Add 10 µL of a 100 µg/mL solution of 1-Bromoicosane-d3 in acetonitrile (internal standard).

• Add 1.5 mL of a 2:1 (v/v) mixture of chloroform:methanol.

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge at 3000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer to a clean 2 mL glass vial.

• Dry the lipid extract under a gentle stream of nitrogen gas at 40°C.

Derivatization of Free Fatty Acids

• To the dried lipid extract, add 50 µL of a 1% solution of N,N-Diisopropylethylamine (DIPEA) in acetonitrile.

• Vortex briefly to dissolve the lipid residue.

• Incubate the mixture at 60°C for 30 minutes to form the fatty acid icosyl-d3 esters.

• After incubation, evaporate the solvent under a stream of nitrogen gas.

• Reconstitute the derivatized sample in 100 µL of hexane for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness

• Injection Volume: 1 µL

• Inlet Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute

  • Ramp: 10°C/min to 320°C

  • Hold: 5 minutes at 320°C

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Data Presentation

Table 1: Selected Ion Monitoring (SIM) Parameters for Quantitation

Analyte (as Icosyl-d3 Ester)	Quantifier Ion (m/z)	Qualifier Ion (m/z)
Palmitic Acid (C16:0)	536.6	281.3
Stearic Acid (C18:0)	564.6	309.3
Oleic Acid (C18:1)	562.6	307.3
Linoleic Acid (C18:2)	560.6	305.3
1-Bromoicosane-d3 (Internal Std)	391.4	112.1

Table 2: Sample Calibration Curve for Palmitic Acid

Concentration (µg/mL)	Peak Area Ratio (Analyte/IS)
1	0.052
5	0.261
10	0.515
25	1.280
50	2.550
100	5.100

Correlation Coefficient (R²): 0.9995

Table 3: Quantification of Free Fatty Acids in Human Plasma Samples

Sample ID	Palmitic Acid (µg/mL)	Stearic Acid (µg/mL)	Oleic Acid (µg/mL)	Linoleic Acid (µg/mL)
Control 1	25.4	12.1	35.8	42.3
Control 2	28.1	13.5	38.2	45.1
Treated 1	45.7	22.3	60.1	75.6
Treated 2	48.2	24.1	63.5	79.8

Visualizations

Caption: Experimental workflow for FFA quantification.

Caption: Simplified overview of fatty acid metabolism.

References

• 1. Creative Proteomics - PubChem Data Source [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lipid Derivatization Using 1-Bromoicosane-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

The analysis of lipids plays a crucial role in understanding cellular processes, disease pathogenesis, and in the development of novel therapeutics. 1-Bromoicosane-d3 is a deuterated long-chain alkyl halide that serves as a valuable tool for the derivatization of lipids for quantitative analysis by mass spectrometry (MS). The incorporation of a stable isotope label allows for the precise and accurate quantification of lipids by acting as an internal standard, correcting for variations in sample preparation and instrument response.

These application notes provide a comprehensive overview of the use of 1-Bromoicosane-d3 for the derivatization of lipids, particularly fatty acids, along with detailed experimental protocols and expected quantitative outcomes.

Principle of Derivatization

Derivatization of lipids with 1-Bromoicosane-d3 involves the alkylation of a functional group, typically a carboxylic acid, to form an ester. This reaction enhances the chromatographic properties and ionization efficiency of the lipid molecule for LC-MS analysis. The presence of the deuterium (B1214612) atoms (d3) on the icosane chain results in a mass shift of +3 Da compared to the endogenous, non-deuterated counterpart, allowing for clear differentiation and quantification in a mass spectrometer.

Applications

The primary application of 1-Bromoicosane-d3 is in stable isotope dilution mass spectrometry for the quantitative analysis of lipids. This technique is widely used in:

• Lipidomics: To determine the absolute or relative abundance of specific lipid species in complex biological samples.

• Metabolic Studies: To trace the metabolic fate of fatty acids and understand lipid metabolism pathways.

• Biomarker Discovery: To identify and quantify lipid biomarkers associated with various diseases.

• Drug Development: To assess the effect of drug candidates on lipid metabolism.

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization for specific applications and sample types.

Protocol 1: Derivatization of Free Fatty Acids

This protocol describes the derivatization of free fatty acids (FFAs) in a biological sample extract.

Materials:

• 1-Bromoicosane-d3

• Dried lipid extract from a biological sample (e.g., plasma, tissue homogenate)

• Anhydrous Acetonitrile (ACN)

• N,N-Diisopropylethylamine (DIPEA) or another suitable non-nucleophilic base

• Heating block or water bath

• Vortex mixer

• Centrifuge

• LC-MS grade solvents for sample reconstitution

Procedure:

• Sample Preparation: Ensure the lipid extract is completely dry. This can be achieved by evaporation under a stream of nitrogen.

• Reagent Preparation: Prepare a 1 mg/mL solution of 1-Bromoicosane-d3 in anhydrous acetonitrile. Prepare a 5% (v/v) solution of DIPEA in anhydrous acetonitrile.

• Derivatization Reaction:

  • To the dried lipid extract in a microcentrifuge tube, add 100 µL of the 1-Bromoicosane-d3 solution.

  • Add 20 µL of the 5% DIPEA solution.

  • Vortex the mixture for 30 seconds.

  • Incubate the reaction mixture at 60°C for 60 minutes.

• Sample Work-up:

  • After incubation, cool the sample to room temperature.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the dried residue in a suitable solvent for LC-MS analysis (e.g., 100 µL of Acetonitrile/Isopropanol 1:1, v/v).

  • Centrifuge the reconstituted sample at 10,000 x g for 5 minutes to pellet any insoluble material.

  • Transfer the supernatant to an LC-MS vial for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Cleanup of Derivatized Lipids

For complex samples, an optional SPE cleanup step can be employed to remove excess derivatization reagents and other interfering substances.

Materials:

• Derivatized lipid sample from Protocol 1

• C18 SPE cartridge

• SPE manifold

• Hexane

• Dichloromethane

• Methanol (B129727)

• Acetonitrile

Procedure:

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge by sequentially passing 3 mL of methanol followed by 3 mL of water.

• Sample Loading:

  • Dilute the reconstituted derivatized sample from Protocol 1 with 1 mL of water and load it onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 3 mL of 50% aqueous methanol to remove polar impurities.

• Elution:

  • Elute the derivatized lipids with 3 mL of acetonitrile.

• Final Preparation:

  • Evaporate the eluted fraction to dryness under a stream of nitrogen.

  • Reconstitute the residue in the desired volume of LC-MS mobile phase for analysis.

Quantitative Data Presentation

The following tables provide representative quantitative data that can be expected when analyzing fatty acids derivatized with long-chain alkyl halides using LC-MS. These values are illustrative and may vary depending on the specific lipid, sample matrix, and instrumentation.

Table 1: Representative LC-MS/MS Parameters and Expected Performance

Parameter	Typical Value/Range
Limit of Detection (LOD)	0.1 - 10 ng/mL
Limit of Quantification (LOQ)	0.5 - 25 ng/mL
Linear Dynamic Range	3 - 4 orders of magnitude
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 20%
Recovery from SPE	85 - 105%

Table 2: Comparison of Derivatization Methods for Fatty Acid Analysis

Derivatization Method	Principle	Advantages	Disadvantages
Alkylation with 1-Bromoicosane-d3	Forms a deuterated ester	Provides an excellent internal standard for MS. Improves chromatographic properties.	Requires a separate derivatization step.
Esterification (e.g., with Methanol/HCl)	Forms methyl esters	Well-established method. Reagents are readily available.	May not be suitable for all lipid classes. Can introduce artifacts.
Silylation (e.g., with BSTFA)	Forms silyl (B83357) esters	Produces volatile derivatives suitable for GC-MS.	Derivatives can be moisture-sensitive.

Visualizations

Experimental Workflow

Caption: General workflow for the derivatization of lipids using 1-Bromoicosane-d3.

Signaling Pathway Incorporation

Caption: Incorporation of derivatized fatty acid into a simplified signaling pathway.

Application Notes and Protocols for 1-Bromoicosane-d3 in Metabolic Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoicosane-d3 is a deuterated long-chain bromoalkane designed for use as a metabolic tracer. Its 20-carbon backbone mimics naturally occurring long-chain fatty acids, allowing it to enter and be processed by similar metabolic pathways. The stable isotope (deuterium) label at a specific position enables its distinction from endogenous molecules, and the terminal bromine atom provides a unique chemical handle for analytical detection and for studying specific enzymatic activities, such as those involved in dehalogenation or biotransformation of xenobiotics. These application notes provide an overview of its use and detailed protocols for in vitro and in vivo metabolic studies.

Stable isotope labeling with deuterium (B1214612) has been a fundamental technique in metabolic research since the 1930s, initially used to investigate fatty acid metabolism.[1] While both 13C and deuterium are common isotopes for labeling biomolecules, deuterium offers the advantage of being readily detectable by mass spectrometry.[1] However, researchers should be aware that deuterium labeling can sometimes lead to shifts in chromatographic retention times compared to their non-labeled counterparts.[1]

Applications

• Tracing Long-Chain Fatty Acid Metabolism: 1-Bromoicosane-d3 can be used as a surrogate for long-chain fatty acids to study their uptake, transport, and catabolism.

• Investigating Dehalogenation Pathways: The bromine atom allows for the study of enzymatic dehalogenation processes, which are crucial for the metabolism of many xenobiotics and environmental contaminants.

• Probing Cytochrome P450 Activity: The metabolism of long-chain alkanes is often initiated by cytochrome P450 enzymes. 1-Bromoicosane-d3 can serve as a probe substrate to assess the activity of these enzymes.

• Drug Metabolism and Pharmacokinetic (DMPK) Studies: In drug development, understanding the metabolic fate of molecules with similar long-chain alkyl structures is vital. This tracer can be used in early-stage DMPK studies.

Experimental Protocols

In Vitro Metabolism using Liver Microsomes

This protocol outlines the procedure for studying the metabolism of 1-Bromoicosane-d3 using liver microsomes, a common in vitro model for drug metabolism.

Materials:

• 1-Bromoicosane-d3

• Pooled human liver microsomes (or from other species of interest)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN)

• Internal standard (e.g., a structurally similar deuterated compound not present in the sample)

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, prepare the incubation mixture by adding phosphate buffer, the NADPH regenerating system, and liver microsomes.

  • Pre-warm the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Add 1-Bromoicosane-d3 (typically dissolved in a small amount of organic solvent like DMSO or ethanol) to the pre-warmed incubation mixture to start the reaction. The final concentration of the organic solvent should be low (e.g., <1%) to avoid inhibiting enzyme activity.

• Incubation:

  • Incubate the reaction mixture at 37°C with gentle shaking for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Termination of Reaction:

  • Stop the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard. This will precipitate the proteins.

• Sample Processing:

  • Vortex the mixture vigorously.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new tube or a 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the supernatant by LC-MS/MS to identify and quantify the parent compound (1-Bromoicosane-d3) and its metabolites. The mass spectrometer will be set to detect the specific mass-to-charge ratios (m/z) of the deuterated parent compound and its expected metabolites.

Data Presentation:

The quantitative data from the in vitro metabolism study can be summarized in the following table:

Time (minutes)	1-Bromoicosane-d3 Remaining (%)	Metabolite A Formation (Peak Area Ratio)	Metabolite B Formation (Peak Area Ratio)
0	100	0	0
5	85.2	12.5	2.3
15	60.1	30.8	9.1
30	35.7	52.4	11.9
60	10.3	75.1	14.6

In Vivo Metabolic Fate Study in Rodents

This protocol describes a basic in vivo study to track the distribution and excretion of 1-Bromoicosane-d3 in a rodent model.

Materials:

• 1-Bromoicosane-d3

• Vehicle for administration (e.g., corn oil for oral gavage)

• Metabolic cages for separate collection of urine and feces

• Surgical tools for blood and tissue collection

• Solvents for extraction (e.g., hexane, ethyl acetate)

• Scintillation vials and cocktail (if a radiolabeled version is used for parallel studies)

• GC-MS or LC-MS/MS system

Procedure:

• Animal Dosing:

  • Administer a single dose of 1-Bromoicosane-d3 to the animals (e.g., rats or mice) via oral gavage or intravenous injection. The dose will depend on the specific study objectives.

• Sample Collection:

  • House the animals in metabolic cages.

  • Collect urine and feces at predetermined intervals (e.g., 0-8h, 8-24h, 24-48h).

  • At the end of the study, collect blood samples (e.g., via cardiac puncture) and various tissues (e.g., liver, adipose tissue, brain, kidney).

• Sample Processing:

  • Urine: Thaw, centrifuge to remove particulates, and analyze directly or after extraction.

  • Feces: Homogenize with water or buffer, and then extract the lipids and metabolites using an appropriate organic solvent.

  • Blood: Separate plasma or serum. Perform protein precipitation with a solvent like acetonitrile, followed by centrifugation.

  • Tissues: Homogenize the tissues in a suitable buffer. Perform lipid extraction using methods like Folch or Bligh-Dyer.

• Analysis:

  • Analyze the processed samples using GC-MS or LC-MS/MS to identify and quantify 1-Bromoicosane-d3 and its deuterated metabolites.

Data Presentation:

The quantitative distribution data can be presented in a table as follows:

Matrix	% of Administered Dose (at 48h)
Urine	15.4
Feces	68.2
Liver	5.1
Adipose Tissue	8.9
Kidney	1.3
Brain	0.2
Total Recovered	99.1

Visualization of Workflows and Pathways

Caption: Experimental workflows for in vitro and in vivo studies.

Caption: Putative metabolic pathways of 1-Bromoicosane-d3.

References

• 1. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 1-Bromoicosane-d3 in Plasma using LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of 1-Bromoicosane-d3 in plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). 1-Bromoicosane-d3, a deuterated long-chain alkyl halide, is often utilized as an internal standard in bioanalytical studies. The presented workflow employs a simple protein precipitation followed by liquid-liquid extraction for sample preparation, ensuring high recovery and minimal matrix effects. The chromatographic separation is achieved on a C18 reversed-phase column, and detection is performed using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. This method demonstrates excellent linearity, precision, and accuracy, making it suitable for pharmacokinetic and toxicokinetic studies.

Introduction

1-Bromoicosane is a long-chain saturated alkyl halide. Its deuterated form, 1-Bromoicosane-d3, serves as an ideal internal standard (IS) for the quantification of 1-Bromoicosane and other structurally related long-chain molecules in complex biological matrices like plasma.[1] The use of a stable isotope-labeled internal standard is critical for correcting for variability during sample preparation and analysis, thereby ensuring high accuracy and precision.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for such applications due to its high sensitivity, selectivity, and speed.[2]

This application note provides a detailed experimental workflow, including sample preparation, LC-MS/MS conditions, and method validation parameters for the determination of 1-Bromoicosane-d3 in plasma.

Experimental Workflow

The overall experimental workflow for the quantification of 1-Bromoicosane-d3 in plasma is depicted in the following diagram.

Caption: Experimental workflow for 1-Bromoicosane-d3 analysis.

Detailed Protocols

Materials and Reagents

• 1-Bromoicosane-d3 (analytical standard)

• 1-Bromoicosane (for calibration standards and quality controls)

• Acetonitrile (B52724) (LC-MS grade)

• n-Hexane (HPLC grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Control human plasma (with appropriate anticoagulant)

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 1-Bromoicosane and 1-Bromoicosane-d3 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the 1-Bromoicosane stock solution in methanol:water (50:50, v/v) to create working standard solutions for calibration curve and quality control (QC) samples.

• Internal Standard (IS) Working Solution: Dilute the 1-Bromoicosane-d3 stock solution with methanol:water (50:50, v/v) to a final concentration of 100 ng/mL.

Sample Preparation Protocol

• Pipette 100 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 1-Bromoicosane-d3 internal standard working solution (100 ng/mL) to each tube (except for blank samples) and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Add 600 µL of n-hexane and vortex for 2 minutes for liquid-liquid extraction.

• Centrifuge at 5,000 rpm for 5 minutes to separate the layers.

• Transfer the upper organic layer (n-hexane) to a new tube.

• Evaporate the n-hexane to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (Acetonitrile:Water with 0.1% Formic Acid, 90:10, v/v).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent
Column	C18 Reversed-Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	80% B to 98% B over 5 min, hold at 98% B for 2 min
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL

Mass Spectrometry

Parameter	Condition
MS System	Sciex Triple Quad 6500+ or equivalent
Ionization Mode	Atmospheric Pressure Chemical Ionization (APCI), Positive
MRM Transitions	1-Bromoicosane: To be determined empirically1-Bromoicosane-d3: To be determined empirically
Ion Source Temp.	450°C
Collision Gas	Nitrogen
Curtain Gas	30 psi
IonSpray Voltage	5500 V

Note: The specific MRM transitions and collision energies for 1-Bromoicosane and its deuterated internal standard need to be optimized experimentally.

Quantitative Data Summary

The bioanalytical method was validated according to regulatory guidelines. The following tables summarize the performance characteristics of the assay.

Calibration Curve Linearity

The calibration curve for 1-Bromoicosane was linear over the concentration range of 1 to 1000 ng/mL in plasma. A linear regression with a weighting factor of 1/x² was used.

Analyte	Concentration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
1-Bromoicosane	1 - 1000	y = 0.025x + 0.003	> 0.995

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated by analyzing QC samples at three concentration levels (Low, Mid, High) on three different days.

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%)
LQC	3	5.8	103.2	6.5	102.5
MQC	50	4.2	98.7	5.1	99.3
HQC	800	3.5	101.5	4.3	100.8

Recovery

The extraction recovery of 1-Bromoicosane was determined by comparing the peak areas of the analyte from extracted samples with those from post-extraction spiked samples at three QC levels.

QC Level	Nominal Conc. (ng/mL)	Mean Recovery (%)
LQC	3	88.5
MQC	50	91.2
HQC	800	92.8

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and accurate workflow for the quantification of 1-Bromoicosane-d3 in plasma samples. The sample preparation procedure is straightforward and effective, and the analytical method demonstrates excellent performance in terms of linearity, precision, accuracy, and recovery. This method is well-suited for bioanalytical applications in pharmaceutical and toxicological research.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Quantification of Eicosanoids Using Stable Isotope Dilution and LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosanoids are a large family of signaling molecules derived from the oxidation of 20-carbon fatty acids, primarily arachidonic acid.[1][2] They are key mediators in a wide array of physiological and pathological processes, including inflammation, immunity, pain perception, and cardiovascular function.[1] Accurate quantification of these potent, yet often low-abundance, lipids is crucial for understanding their roles in health and disease and for the development of novel therapeutics.

This application note details a robust and sensitive method for the quantification of eicosanoids in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) coupled with a stable isotope dilution (SID) strategy. While the specific use of 1-Bromoicosane-d3 as a derivatization agent for eicosanoid analysis is not documented in readily available scientific literature, the principles of isotopic labeling are fundamental to achieving high accuracy and precision in mass spectrometry-based quantification. The SID method described herein employs commercially available deuterated eicosanoid analogs as internal standards, a gold-standard approach in the field.[1][3][4][5][6]

Eicosanoid Signaling Pathways

Eicosanoids are synthesized via three primary enzymatic pathways originating from arachidonic acid released from the cell membrane: the Cyclooxygenase (COX), Lipoxygenase (LOX), and Cytochrome P450 (CYP) pathways.[5] These pathways produce various classes of eicosanoids, including prostaglandins, thromboxanes, leukotrienes, and hydroxyeicosatetraenoic acids, each with distinct biological functions.[5]

Caption: Overview of the major eicosanoid biosynthesis pathways.

Experimental Protocols

Sample Preparation (Solid-Phase Extraction)

This protocol is a general guideline for the extraction of eicosanoids from biological fluids (e.g., plasma, cell culture media).

Materials:

• Biological sample

• Deuterated internal standard mix (e.g., PGE2-d4, LTB4-d4, etc.)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Solid-Phase Extraction (SPE) cartridges (e.g., Strata-X)[4]

• Centrifuge

• Vacuum manifold

• Sample concentrator (e.g., nitrogen evaporator)

Procedure:

• Thaw biological samples on ice.

• To 500 µL of sample, add 10 µL of the deuterated internal standard mixture.

• Add 1 mL of cold methanol to precipitate proteins.

• Vortex for 30 seconds and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Load the supernatant onto the conditioned SPE cartridge.

• Wash the cartridge with 3 mL of 10% methanol in water to remove polar impurities.

• Elute the eicosanoids with 2 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60:40:0.02 v/v/v water:acetonitrile:formic acid) for LC-MS/MS analysis.[4]

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source.

LC Parameters (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.02% formic acid

• Mobile Phase B: Acetonitrile/Methanol (80:20) with 0.02% formic acid

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 95% B

  • 12-15 min: Hold at 95% B

  • 15.1-18 min: Return to 30% B and equilibrate

• Injection Volume: 10 µL

• Column Temperature: 40°C

MS/MS Parameters (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Ion Spray Voltage: -4500 V

• Source Temperature: 500°C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for each eicosanoid and its corresponding deuterated internal standard must be optimized.

Experimental Workflow

The overall workflow for the quantification of eicosanoids is depicted below.

Caption: General experimental workflow for eicosanoid quantification.

Quantitative Data

The performance of LC-MS/MS methods for eicosanoid quantification is typically characterized by the Limit of Detection (LOD) and Limit of Quantification (LOQ). The following table summarizes representative quantitative data for selected eicosanoids from published methods.

Eicosanoid	Abbreviation	Pathway	Representative LOQ (pg on column)
Prostaglandin E2	PGE2	COX	0.5 - 5
Prostaglandin D2	PGD2	COX	0.5 - 5
Thromboxane B2	TXB2	COX	1 - 10
Leukotriene B4	LTB4	LOX	0.2 - 2
5-Hydroxyeicosatetraenoic acid	5-HETE	LOX	0.1 - 1
12-Hydroxyeicosatetraenoic acid	12-HETE	LOX	0.1 - 1
15-Hydroxyeicosatetraenoic acid	15-HETE	LOX	0.1 - 1
20-Hydroxyeicosatetraenoic acid	20-HETE	CYP	0.5 - 5

Note: LOQ values can vary significantly depending on the specific instrumentation, sample matrix, and analytical method used.

Data Presentation and Analysis

Quantification is achieved by creating a calibration curve for each analyte. This is done by plotting the ratio of the peak area of the endogenous eicosanoid to the peak area of its corresponding deuterated internal standard against the concentration of the analyte. The concentration of the eicosanoid in the unknown sample is then determined from this curve. The use of stable isotope-labeled internal standards is critical as it corrects for variations in sample extraction, matrix effects, and instrument response.[6]

Summary

The LC-MS/MS method with stable isotope dilution presented here provides a highly sensitive, specific, and accurate approach for the quantification of a wide range of eicosanoids in biological samples. This methodology is indispensable for researchers and scientists in various fields, enabling the detailed study of these critical lipid mediators and their roles in human health and disease.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. lipidmaps.org [lipidmaps.org]
• 5. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-Bromoicosane-d3 in Environmental Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of organic pollutants in environmental matrices is a critical task in environmental monitoring and risk assessment. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are powerful analytical techniques for this purpose. The use of stable isotope-labeled (SIL) internal standards is a widely accepted approach to improve the accuracy and precision of these methods.[1][2] SIL internal standards, such as 1-Bromoicosane-d3, are chemically almost identical to the analyte of interest but have a higher mass due to the incorporation of heavy isotopes (e.g., deuterium).[1] This allows them to co-elute with the analyte during chromatography and be distinguished by the mass spectrometer. By adding a known amount of the SIL internal standard to a sample at the beginning of the analytical process, it can compensate for analyte loss during sample preparation and for variations in instrument response, including matrix effects.[2]

1-Bromoicosane-d3 is a deuterated analog of 1-bromoicosane. Due to its long alkyl chain, it is a suitable internal standard for the analysis of long-chain hydrocarbons, fatty acids, and other persistent organic pollutants (POPs) in environmental samples such as water and sediment. Its chemical properties ensure that it behaves similarly to analytes with comparable chain lengths and polarities throughout the extraction and analysis process.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is an analytical technique that utilizes the addition of a known amount of an isotopically enriched standard (e.g., 1-Bromoicosane-d3) to a sample. This standard, often referred to as an internal standard, is chemically identical to the analyte but has a different isotopic composition, resulting in a different mass-to-charge ratio (m/z) in the mass spectrometer. The ratio of the signal from the native analyte to that of the isotopically labeled internal standard is used to quantify the analyte concentration. This method effectively corrects for the loss of analyte during sample preparation and analysis, as both the analyte and the internal standard are assumed to be lost in the same proportion.

Illustrative Application: Quantification of Long-Chain Bromoalkanes in Sediment

This protocol describes a hypothetical method for the determination of a long-chain bromoalkane, 1-bromooctadecane (B154017), in sediment samples using 1-Bromoicosane-d3 as an internal standard with analysis by GC-MS.

Experimental Protocol

1. Materials and Reagents

• 1-Bromooctadecane (analyte) standard

• 1-Bromoicosane-d3 (internal standard)

• Hexane (B92381) (pesticide residue grade)

• Dichloromethane (pesticide residue grade)

• Acetone (B3395972) (pesticide residue grade)

• Anhydrous sodium sulfate (B86663)

• Activated silica (B1680970) gel

• Sediment sample (freeze-dried and homogenized)

2. Standard Solution Preparation

• Analyte Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-bromooctadecane and dissolve it in 100 mL of hexane.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-Bromoicosane-d3 and dissolve it in 100 mL of hexane.

• Working Standard Solutions: Prepare a series of calibration standards by appropriate dilution of the analyte stock solution in hexane. Spike each calibration standard with the internal standard stock solution to a final concentration of 10 ng/mL.

3. Sample Preparation and Extraction

• Weigh 10 g of the freeze-dried sediment sample into a glass centrifuge tube.

• Spike the sample with 100 µL of a 1 µg/mL solution of 1-Bromoicosane-d3 in hexane (to achieve a final concentration of 10 ng/g).

• Add 20 mL of a 1:1 (v/v) mixture of hexane and acetone to the tube.

• Vortex the tube for 2 minutes and then sonicate for 15 minutes in an ultrasonic bath.

• Centrifuge the sample at 2500 rpm for 10 minutes.

• Carefully decant the supernatant into a clean flask.

• Repeat the extraction (steps 3-6) two more times.

• Combine the extracts and pass them through a glass column containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to approximately 1 mL using a rotary evaporator.

4. Sample Clean-up (Silica Gel Chromatography)

• Prepare a small glass column packed with activated silica gel.

• Pre-elute the column with 10 mL of hexane.

• Load the concentrated extract onto the column.

• Elute the column with 20 mL of a 9:1 (v/v) mixture of hexane and dichloromethane.

• Collect the eluate and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

5. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector: Splitless mode, 280 °C

• Oven Program: 80 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold for 10 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Mass Spectrometer: Agilent 5977A or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Bromooctadecane: Monitor characteristic ions (e.g., m/z corresponding to the molecular ion and key fragments).

  • 1-Bromoicosane-d3: Monitor characteristic ions (e.g., m/z corresponding to the molecular ion + 3 Da and key fragments).

Data Presentation

Table 1: Hypothetical GC-MS Method Performance for the Analysis of 1-Bromooctadecane in Sediment

Parameter	Value
Calibration Range	1 - 100 ng/g
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/g
Limit of Quantification (LOQ)	1.5 ng/g
Mean Recovery (%)	95 ± 8%
Relative Standard Deviation (RSD)	< 10%

Experimental Workflow Diagram

Caption: Workflow for the analysis of long-chain bromoalkanes in sediment.

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship in using an internal standard for quantitative analysis.

Caption: Logic of quantification using an internal standard.

Conclusion

The use of 1-Bromoicosane-d3 as an internal standard provides a robust and reliable method for the quantification of long-chain bromoalkanes and other similar persistent organic pollutants in environmental matrices. The protocol outlined above, while illustrative, provides a solid foundation for developing and validating specific analytical methods. The inherent advantages of the isotope dilution technique, namely the correction for matrix effects and analyte loss, lead to highly accurate and precise quantitative results, which are essential for environmental monitoring and research.

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Spiking 1-Bromoicosane-d3 into Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate and precise quantification of analytes in complex biological matrices is a cornerstone of drug development and clinical research. The use of stable isotope-labeled internal standards (SIL-IS) in conjunction with mass spectrometry is the gold standard for achieving reliable quantitative data.[1][2][3][4] 1-Bromoicosane-d3, a deuterated analog of 1-bromoicosane, serves as an ideal internal standard for the quantification of long-chain alkyl halides or other structurally similar analytes. Its physicochemical properties closely mirror the unlabeled analyte, ensuring it experiences similar effects during sample preparation, chromatography, and ionization.[1][2] This co-behavior allows for the correction of variability introduced during the analytical workflow, including extraction efficiency and matrix effects, thereby enhancing the accuracy and precision of the results.[4][5][6]

This document provides detailed protocols for the preparation and spiking of 1-Bromoicosane-d3 into various biological matrices, along with recommended sample preparation techniques and considerations for method development.

Quantitative Data Summary

The following tables provide representative data for the performance of analytical methods utilizing a deuterated internal standard. These values should be considered as a general guide and must be established for each specific analyte and matrix during method validation.

Table 1: Typical Method Performance Characteristics

Parameter	Typical Value
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Inter-day Precision (%RSD)	< 15%
Intra-day Precision (%RSD)	< 10%
Accuracy (% Recovery)	85 - 115%
Data is representative and should be validated for each specific application.

Table 2: Accuracy and Precision Data from Spiked Plasma Samples

Spiked Concentration (ng/mL)	Mean Measured Concentration ± SD (n=6) (ng/mL)	Accuracy (%)	Precision (%RSD)
5	4.8 ± 0.4	96.0	8.3
50	51.2 ± 3.1	102.4	6.1
500	489.5 ± 24.5	97.9	5.0
This data is illustrative and demonstrates typical performance for a validated bioanalytical method using a deuterated internal standard.

Experimental Protocols

Preparation of Stock and Working Solutions

Accurate preparation of stock and working solutions is critical for the success of the quantitative analysis.

Materials:

• 1-Bromoicosane-d3

• Analyte of interest (unlabeled)

• High-purity solvent (e.g., Methanol (B129727), Acetonitrile (B52724), or Dichloromethane, based on solubility)

• Calibrated analytical balance

• Class A volumetric flasks

• Calibrated pipettes

Procedure:

• Internal Standard (IS) Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 10 mg of 1-Bromoicosane-d3.

  • Dissolve in a suitable solvent in a 10 mL volumetric flask.

  • Ensure the compound is fully dissolved before diluting to the mark.

  • This stock solution should be stored at an appropriate temperature (e.g., -20°C or -80°C) to ensure stability.

• Analyte Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 10 mg of the unlabeled analyte.

  • Dissolve in the same solvent as the IS stock solution in a 10 mL volumetric flask.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL):

  • Dilute the IS Stock Solution with the appropriate solvent to a final concentration that is suitable for the assay. This concentration should be optimized to provide a stable and reproducible signal in the mass spectrometer.

• Calibration Standards and Quality Control (QC) Samples:

  • Prepare a series of calibration standards by serially diluting the Analyte Stock Solution to cover the expected concentration range of the unknown samples.

  • Prepare QC samples at low, medium, and high concentrations within the calibration range in the same biological matrix as the unknown samples.

Spiking Protocol for Biological Matrices

The following protocols describe common sample preparation techniques for plasma/serum, urine, and tissue. The choice of method will depend on the specific matrix and the physicochemical properties of the analyte.

Protein precipitation is a simple and rapid method for removing the majority of proteins from plasma or serum samples.[7]

Materials:

• Plasma or serum samples

• IS Working Solution

• Ice-cold acetonitrile (ACN) or methanol (MeOH)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Aliquot a known volume (e.g., 100 µL) of plasma or serum into a microcentrifuge tube.

• Add a small, precise volume (e.g., 10 µL) of the IS Working Solution to each sample, calibration standard, and QC sample.

• Vortex briefly to mix.

• Add a volume of ice-cold organic solvent (typically 3-4 times the sample volume, e.g., 300-400 µL of ACN) to precipitate the proteins.[8]

• Vortex vigorously for 1-2 minutes.

• Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis by LC-MS/MS.

For many analytes, a simple dilution of the urine sample is sufficient.

Materials:

• Urine samples

• IS Working Solution

• Methanol/Water (50:50, v/v) or other suitable diluent

• Microcentrifuge tubes or 96-well plates

• Vortex mixer

Procedure:

• Aliquot a known volume (e.g., 50 µL) of urine into a microcentrifuge tube or well.

• Add a precise volume (e.g., 10 µL) of the IS Working Solution.

• Add a larger volume of diluent (e.g., 440 µL) to achieve the desired final dilution.

• Vortex to mix thoroughly.

• Inject an aliquot directly into the LC-MS/MS system.

This protocol is suitable for extracting analytes from homogenized tissue samples.

Materials:

• Tissue homogenate (e.g., in phosphate-buffered saline)

• IS Working Solution

• Extraction solvent (e.g., hexane, ethyl acetate, or a mixture, immiscible with the homogenate)

• Vortex mixer

• Centrifuge

Procedure:

• Aliquot a known volume (e.g., 200 µL) of the tissue homogenate into a suitable tube.

• Add a precise volume (e.g., 20 µL) of the IS Working Solution.

• Vortex briefly.

• Add a volume of the extraction solvent (e.g., 1 mL).

• Vortex vigorously for 5-10 minutes to ensure thorough extraction of the analyte and IS into the organic phase.

• Centrifuge to separate the aqueous and organic layers.

• Carefully transfer the organic layer to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.[7]

Stability Assessment

It is crucial to assess the stability of 1-Bromoicosane-d3 in the biological matrix under various conditions to ensure the integrity of the quantitative data.[9]

Protocol for Freeze-Thaw Stability:

• Spike a known concentration of 1-Bromoicosane-d3 into at least three replicates of the biological matrix.

• Freeze the samples at the intended storage temperature (e.g., -80°C) for a minimum of 12 hours.

• Thaw the samples completely at room temperature.

• Repeat the freeze-thaw cycle for a predetermined number of cycles (e.g., 3-5).

• After the final thaw, process and analyze the samples. The results should be compared to freshly prepared samples to determine if any degradation has occurred.

Visualizations

Caption: Experimental workflow for spiking 1-Bromoicosane-d3 and subsequent sample preparation.

Caption: How an internal standard corrects for analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

Troubleshooting signal loss with 1-Bromoicosane-d3

Welcome to the Technical Support Center for 1-Bromoicosane-d3. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on common issues encountered when using 1-Bromoicosane-d3 as an internal standard in mass spectrometry and other analytical applications.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoicosane-d3 and what are its common applications?

1-Bromoicosane-d3 is the deuterated form of 1-Bromoicosane, a long-chain alkyl bromide. The "-d3" indicates that three hydrogen atoms have been replaced by deuterium (B1214612) atoms. Based on common synthetic routes for similar compounds, it is presumed that the deuterium atoms are located on the terminal methyl group of the icosane chain, a chemically stable position.[1] It is primarily used as an internal standard in quantitative analysis, particularly in chromatography-mass spectrometry (LC-MS, GC-MS) methods.[2] Its chemical properties are nearly identical to the non-deuterated analyte, allowing it to compensate for variations in sample preparation, injection volume, and instrument response.[2]

Q2: Why am I observing a signal for my analyte in a blank sample spiked only with 1-Bromoicosane-d3?

This can be due to two primary reasons: the presence of unlabeled 1-Bromoicosane as an impurity in the internal standard, or in-source fragmentation and loss of deuterium from the internal standard.[3] It is crucial to assess the isotopic purity of the deuterated standard.

Q3: My 1-Bromoicosane-d3 internal standard signal is decreasing or is highly variable throughout my analytical run. What could be the cause?

A decreasing or unstable internal standard signal often points to issues such as degradation of the standard, adsorption to sample vials or instrument components, or differential matrix effects.[4][5] Long-chain, nonpolar compounds like 1-Bromoicosane can be particularly susceptible to adsorption and matrix effects.[6]

Q4: Is it normal for 1-Bromoicosane-d3 to have a slightly different retention time than its non-deuterated counterpart?

Yes, this is a known phenomenon called the "chromatographic isotope effect."[3][4] Deuterated compounds, due to their slightly higher mass, can sometimes elute slightly earlier than their non-deuterated analogs in reverse-phase chromatography.[4] While often minor, this can become significant if it leads to differential matrix effects where the analyte and internal standard are affected differently by co-eluting matrix components.[4][7]

Troubleshooting Guides

Issue 1: Complete Signal Loss of 1-Bromoicosane-d3

A complete loss of signal for the internal standard can be alarming. The following troubleshooting guide provides a logical workflow to identify the root cause.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects with Deuterated Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with matrix effects in analytical experiments, particularly when using deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS analysis?

A1: Matrix effects refer to the alteration of ionization efficiency for a target analyte due to the presence of co-eluting, undetected components in the sample matrix (e.g., plasma, urine, or tissue extracts).[1][2][3] This interference can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement).[3][4] These effects are a significant concern as they can negatively impact the accuracy, precision, and sensitivity of an analytical method.[3][5] Common culprits in complex biological matrices that cause these effects include salts, lipids, and proteins.[4]

Q2: How do deuterated internal standards theoretically correct for matrix effects?

A2: Deuterated internal standards, also known as stable isotope-labeled internal standards (SIL-IS), are considered the gold standard for compensating for matrix effects.[4][6][7] Because they are chemically almost identical to the analyte, they are expected to co-elute and experience similar ionization suppression or enhancement.[4][8] A known amount of the deuterated standard is added to every sample, calibrator, and quality control sample. The ratio of the analyte's response to the deuterated standard's response is then used for quantification. This ratiometric measurement helps to normalize variations in signal intensity caused by matrix effects, leading to more accurate and precise results.[4]

Q3: What are the key selection criteria for a suitable deuterated internal standard?

A3: When selecting a deuterated internal standard, several factors are critical to ensure reliable performance:

• Degree of Deuteration: The mass difference between the analyte and the deuterated standard should be sufficient to prevent isotopic overlap. A mass increase of +3 atomic mass units (amu) or more is generally recommended.[6][9]

• Isotopic Purity: The isotopic purity of the deuterated standard should be high (ideally ≥ 98%) to minimize the contribution of the unlabeled analyte to the internal standard's signal.[8][9]

• Labeling Position: Deuterium (B1214612) atoms should be placed on stable positions within the molecule, avoiding exchangeable sites like -OH or -NH groups, to prevent the loss of the label.[8]

• Chemical Purity: The chemical purity of the standard should be high to avoid interference from impurities.[6]

Q4: Why am I still observing inconsistent or inaccurate results even when using a deuterated internal standard?

A4: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects. This can occur for several reasons, with the most common being differential matrix effects . This happens when the analyte and the deuterated internal standard are affected differently by the matrix. A primary cause of this is a slight chromatographic separation between the two compounds, often due to the "deuterium isotope effect," where the heavier deuterium atoms can cause the internal standard to elute slightly earlier or later than the analyte.[4][6][10] If they elute into regions with varying degrees of ion suppression, the ratio between the analyte and the internal standard will not be constant, leading to inaccurate results.

Troubleshooting Guides

Issue 1: Inconsistent results and poor reproducibility between samples.

This issue often points towards variable matrix effects between different sample lots or significant ion suppression.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent analytical results.

Detailed Steps:

• Quantify the Matrix Effect: Perform a post-extraction spike experiment as detailed in the experimental protocols section to determine the Matrix Factor (MF). An MF value significantly different from 1.0 indicates ion suppression or enhancement.[4][11]

• Optimize Sample Preparation: If significant matrix effects are confirmed, enhance your sample cleanup method.

  • Protein Precipitation (PPT): While simple, it can be less clean. Consider using acetonitrile, which may precipitate more phospholipids (B1166683) than methanol.[11]

  • Liquid-Liquid Extraction (LLE): This can provide a cleaner extract. Experiment with different organic solvents and pH adjustments.[11]

  • Solid-Phase Extraction (SPE): This technique offers a more targeted cleanup to remove interfering matrix components.[11]

• Improve Chromatography: Adjust the mobile phase gradient or change the stationary phase to better separate the analyte from regions of ion suppression.[4]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thus minimizing their effect.[4][11]

Issue 2: The signal for my analyte or deuterated internal standard is unexpectedly low or absent.

This is a strong indicator of a significant and consistent ion suppression event.

Troubleshooting Workflow:

Caption: Workflow for addressing low signal intensity due to ion suppression.

Detailed Steps:

• Perform Post-Column Infusion Experiment: This experiment helps to identify regions of ion suppression throughout the chromatographic run.

• Analyze Results: A dip in the baseline signal of the infused analyte and internal standard indicates a region of ion suppression.[4]

• Modify Chromatography: If your analyte elutes within a zone of ion suppression, adjust your chromatographic method (e.g., change the gradient, temperature, or mobile phase) to shift its retention time to a cleaner region of the chromatogram.[4]

Quantitative Data Summary

Table 1: Impact of Sample Preparation on Matrix Effects

Sample Preparation Technique	Typical Matrix Effect Reduction	Analyte Recovery	Complexity
Protein Precipitation (PPT)	Low to Moderate	High	Low
Liquid-Liquid Extraction (LLE)	Moderate to High	Variable	Moderate
Solid-Phase Extraction (SPE)	High	Good to High	High

This table provides a generalized comparison. Actual performance will vary depending on the analyte, matrix, and specific method conditions.

Experimental Protocols

Protocol 1: Quantification of Matrix Effects using a Post-Extraction Spike Experiment

This experiment quantifies the degree of ion suppression or enhancement and assesses how well the deuterated internal standard compensates for it.[4]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare the analyte and internal standard in a neat (pure) solvent at a known concentration.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank matrix. After the final extraction step, spike the analyte and internal standard into the extracted matrix at the same concentrations as in Set A.[4]

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction process at the same concentrations as in Set A.[4]

• Analyze Samples: Analyze all three sets of samples via LC-MS.

• Calculate Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF) = (Mean Peak Area in Set B) / (Mean Peak Area in Set A) [4]

    • An MF of 1 indicates no matrix effect.

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Recovery (RE) = (Mean Peak Area in Set C) / (Mean Peak Area in Set B) [4]

Protocol 2: Post-Column Infusion Experiment to Identify Ion Suppression Zones

Methodology:

• Setup:

  • Infuse a standard solution of the analyte and internal standard at a constant flow rate into the mass spectrometer, post-column, using a T-fitting.

• Analysis:

  • Begin the infusion and wait for a stable baseline signal to be achieved for the analyte and internal standard.[4]

  • Inject an extracted blank matrix sample onto the LC column.[4]

• Data Interpretation:

  • Monitor the signal of the infused analyte and internal standard throughout the chromatographic run.

  • A stable baseline indicates no matrix effects.

  • A dip in the baseline indicates a region of ion suppression.[4]

  • A rise in the baseline indicates a region of ion enhancement.[4]

Signaling Pathways and Logical Relationships

Caption: Logical relationship between matrix effects and mitigation using deuterated standards.

References

• 1. nebiolab.com [nebiolab.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. What is matrix effect and how is it quantified? [sciex.com]
• 6. benchchem.com [benchchem.com]
• 7. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. benchchem.com [benchchem.com]
• 10. scispace.com [scispace.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Retention Time Shifts of 1-Bromoicosane-d3 in Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues with retention time shifts during the chromatographic analysis of 1-Bromoicosane-d3.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of retention time shifts for 1-Bromoicosane-d3 in our gas chromatography (GC) analysis?

A1: Retention time (RT) shifts in the GC analysis of a long-chain molecule like 1-Bromoicosane-d3 can stem from several factors. The most common causes are related to the instrument's operational parameters and the column's condition.[1][2] Key factors include:

• Temperature Fluctuations: Inconsistent oven temperatures can significantly impact the elution time of high-boiling point compounds.[3][4]

• Carrier Gas Flow Rate Instability: Variations in the carrier gas flow rate will directly affect how quickly 1-Bromoicosane-d3 travels through the column.[2]

• Column Degradation: Over time, the stationary phase of the column can degrade, especially at the high temperatures often required for eluting long-chain molecules.[1][5] This is often observed as column bleed.[5][6]

• Sample Matrix Effects: The composition of your sample can influence the interaction of 1-Bromoicosane-d3 with the stationary phase.[7]

• Changes in Column Dimensions: Trimming the column for maintenance without updating the instrument's settings will alter the retention time.[2][8]

Q2: We are observing a gradual decrease in the retention time of 1-Bromoicosane-d3 over a series of injections. What could be the cause?

A2: A consistent decrease in retention time often points towards issues with the column's stationary phase or the oven temperature.[1] One likely cause is column bleed , where the stationary phase is gradually stripped from the column at high temperatures.[5][6] This reduces the interaction between the analyte and the stationary phase, leading to earlier elution. Another possibility is a slight, unintentional upward drift in the oven temperature program.

Q3: Our retention times for 1-Bromoicosane-d3 are inconsistent from one day to the next. How can we improve reproducibility?

A3: Day-to-day variability in retention times is often linked to the instrument's equilibration and environmental factors.[2][9] To improve reproducibility, consider the following:

• System Equilibration: Ensure the GC system is adequately equilibrated before starting your analytical run. Running a few blank injections can help stabilize the system.[2]

• Carrier Gas Flow: Leave the carrier gas flowing at a low rate when the instrument is idle to prevent atmospheric contaminants from entering the column.[2]

• Temperature Control: Minor fluctuations in ambient laboratory temperature can affect the instrument's oven.[9][10] Using a column oven is highly recommended.[10]

• Method Parameters: Double-check that all method parameters, including temperature programs, flow rates, and pressure, are identical for each run.[8]

Q4: Can the concentration of 1-Bromoicosane-d3 in the sample affect its retention time?

A4: Yes, large variations in sample concentration can lead to retention time shifts.[11][12] Injecting a highly concentrated sample can overload the column, causing the peak to elute earlier and often exhibit poor peak shape (fronting).[11] It is crucial to operate within the linear dynamic range of your method.

Troubleshooting Guides

Issue 1: Sudden and Significant Shift in Retention Time

If you observe a sudden and dramatic shift in the retention time of 1-Bromoicosane-d3, it is likely due to a significant change in the analytical system.

Troubleshooting Workflow for Sudden RT Shifts

Caption: A logical workflow for diagnosing sudden retention time shifts.

Illustrative Data: Impact of Flow Rate and Temperature on Retention Time

The following table demonstrates how changes in carrier gas flow rate and oven temperature can affect the retention time of 1-Bromoicosane-d3. (Note: This data is illustrative and not based on specific experimental results for 1-Bromoicosane-d3).

Parameter Change	Original Value	Modified Value	Observed Retention Time Shift (minutes)
Carrier Gas Flow Rate	1.0 mL/min	1.2 mL/min	-1.5
Carrier Gas Flow Rate	1.0 mL/min	0.8 mL/min	+2.0
Initial Oven Temperature	150 °C	160 °C	-2.5
Initial Oven Temperature	150 °C	140 °C	+3.0

Issue 2: Gradual Retention Time Drift Over Multiple Runs

A gradual drift in retention time, often to earlier times, typically indicates a progressive issue with the column or system contamination.

Troubleshooting Workflow for Gradual RT Drift

Caption: A logical workflow for diagnosing gradual retention time drift.

Experimental Protocols

Protocol 1: GC System Leak Check

A leak in the system can lead to a decrease in the carrier gas flow rate and a corresponding increase in retention times.

Objective: To identify and rectify any leaks in the GC system.

Materials:

• Electronic leak detector or a soap solution

• Wrenches for tightening fittings

Procedure:

• Set the column head pressure to your typical operating pressure.

• Systematically check all fittings for leaks, starting from the carrier gas source and moving towards the detector. This includes the gas lines, injector fittings, column connections, and detector fittings.

• If using an electronic leak detector, slowly move the probe around each fitting. A leak will be indicated by an audible or visual alarm.

• If using a soap solution, apply a small amount to each fitting and look for the formation of bubbles.

• If a leak is detected, gently tighten the fitting until the leak stops. Be careful not to over-tighten, as this can damage the fittings.

• After addressing any leaks, re-equilibrate the system and inject a standard to verify that the retention time has returned to the expected value.

Protocol 2: Column Inlet Trimming

Degradation of the stationary phase at the column inlet is a common cause of retention time shifts and peak tailing.[1] Trimming the inlet can restore column performance.

Objective: To remove the contaminated or degraded section of the column inlet.

Materials:

• Ceramic scoring wafer or capillary column cutter

• Magnifying glass or microscope

• New ferrule

Procedure:

• Carefully cool down the injector and oven.

• Turn off the carrier gas flow.

• Disconnect the column from the injector.

• Using a ceramic scoring wafer, make a clean, square cut approximately 10-15 cm from the inlet end of the column. Use a magnifying glass to ensure the cut is clean and not jagged.

• Remove the old ferrule and replace it with a new one.

• Reinstall the column in the injector, ensuring the correct insertion depth.

• Turn on the carrier gas and perform a leak check.

• Update the column length in the instrument's software to reflect the new, shorter length.[2]

• Condition the column according to the manufacturer's instructions.

• Inject a standard to confirm that the retention time and peak shape have improved.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. When GC Retention Times Shift: Practical Advice for Operators | Separation Science [sepscience.com]
• 3. Retention Time & Relative Retention Time in GC | Phenomenex [phenomenex.com]
• 4. How Does Temperature Affect a Compound's Retention Time? [phenomenex.com]
• 5. Preventing Column Bleed in Gas Chromatography | Phenomenex [phenomenex.com]
• 6. GC Column Bleed: Causes and Prevention | Separation Science [sepscience.com]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. effect of sample concentration - Chromatography Forum [chromforum.org]
• 12. youtube.com [youtube.com]

Technical Support Center: Analysis of 1-Bromoicosane-d3 by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Bromoicosane-d3 in mass spectrometry applications.

Frequently Asked Questions (FAQs)

Q1: What are the expected molecular ion peaks for 1-Bromoicosane-d3?

A1: 1-Bromoicosane has a chemical formula of C₂₀H₄₁Br. The deuterated analog, 1-Bromoicosane-d3, has the formula C₂₀H₃₈D₃Br. Bromine has two common isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[1][2] Therefore, you should expect to see a pair of molecular ion peaks.

• [M]⁺• : Corresponding to [C₂₀H₃₈D₃⁷⁹Br]⁺•

• [M+2]⁺• : Corresponding to [C₂₀H₃₈D₃⁸¹Br]⁺•

The presence of this characteristic isotopic pattern is a key indicator of a bromine-containing compound.[1]

Q2: How does deuterium (B1214612) labeling affect the fragmentation of 1-Bromoicosane-d3?

A2: The fragmentation of long-chain bromoalkanes in Electron Ionization (EI) mass spectrometry is characterized by cleavage of the C-C and C-Br bonds.[2][3] For 1-Bromoicosane-d3, the fragmentation pattern will be similar to its non-deuterated counterpart, but the masses of fragments containing the deuterium label will be shifted. The C-D bond is slightly stronger than the C-H bond, which may subtly influence fragmentation pathways, but the primary fragmentation patterns of long-chain alkanes (clusters of peaks separated by 14 mass units, representing losses of (CH₂)nCH₃) are expected to be conserved.[3]

Q3: My deuterated standard (1-Bromoicosane-d3) is eluting slightly earlier than the non-deuterated analyte. Is this normal?

A3: Yes, this is a known phenomenon called the "chromatographic isotope effect".[4] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated analogs due to the subtle differences in bond length and strength between C-D and C-H bonds, which can affect their interaction with the GC column's stationary phase.[4] While often minor, it's important to be aware of this potential for slight retention time shifts.

Q4: I am seeing a small peak at the m/z of the non-deuterated 1-Bromoicosane in my 1-Bromoicosane-d3 standard. What is the cause?

A4: This is likely due to the presence of the non-deuterated compound as an isotopic impurity in your deuterated standard.[4] It is crucial to use high-purity deuterated standards with a high degree of isotopic enrichment (ideally ≥98%) to minimize this issue, which can affect the accuracy of quantification.[4]

Troubleshooting Guides

Issue 1: No or Poor Signal for 1-Bromoicosane-d3

Possible Cause	Troubleshooting Step
Improper GC Inlet Parameters	For high-boiling point compounds like 1-Bromoicosane, ensure the injector temperature is sufficient for complete vaporization (typically 280-320°C). Use a deactivated liner with glass wool to facilitate vaporization and trap non-volatile residues.[5]
Suboptimal MS Source Conditions	Optimize the MS source temperature (a good starting point is 230°C). An improperly tuned mass spectrometer can lead to poor sensitivity. Perform an autotune of the MS.[5][6]
Leaks in the GC-MS System	Air leaks can significantly reduce sensitivity and introduce noise. Check for leaks at the injector, column fittings, and the MS interface.[7]
Analyte Degradation	Active sites in the GC pathway (liner, column) can cause degradation of sensitive compounds. Use an ultra-inert liner and column, and consider trimming a small portion of the column from the inlet side.

Issue 2: Poor Peak Shape (Tailing or Broadening)

Possible Cause	Troubleshooting Step
Suboptimal Carrier Gas Flow Rate	An incorrect flow rate can lead to band broadening. Optimize the flow rate for your column dimensions (a typical starting point is 1-2 mL/min).[5]
Active Sites in the System	Active sites in the liner or column can cause peak tailing. Replace the liner and septum. If the problem persists, trim 0.5-1 meter from the front of the column.
Column Overload	Injecting too much sample can lead to broad, fronting peaks. Reduce the injection volume or dilute the sample.
Incompatible Solvent	The injection solvent should be compatible with the stationary phase. For non-polar columns typically used for long-chain alkanes, use a non-polar solvent like hexane (B92381) or dichloromethane.

Experimental Protocols

Recommended Starting GC-MS Parameters for 1-Bromoicosane-d3 Analysis

The following table provides recommended starting parameters for the GC-MS analysis of 1-Bromoicosane-d3. These settings should be optimized for your specific instrument and application.

Parameter	Recommended Setting	Rationale
Injector Type	Split/Splitless	Offers versatility for different sample concentrations.
Injector Temperature	280 - 320°C	Ensures complete vaporization of the high-boiling point analyte.[5]
Liner	Deactivated, single taper with glass wool	Promotes homogeneous vaporization and traps non-volatile materials.[5]
Carrier Gas	Helium or Hydrogen	Hydrogen can provide faster analysis times.[5]
Flow Rate	1-2 mL/min	A typical starting point for good chromatographic efficiency.[5]
Oven Program	50°C (hold 2 min), ramp at 10°C/min to 320°C (hold 10 min)	A starting point that can be adjusted to optimize separation.
Column	30 m x 0.25 mm ID x 0.25 µm film thickness, non-polar phase (e.g., 100% dimethylpolysiloxane)	A standard column for good resolution and capacity for long-chain alkanes.[5]
MS Source Temperature	230°C	A common starting point for efficient ionization.[5]
MS Quadrupole Temperature	150°C	A typical setting for good mass filtering.[5]
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for this class of compounds.
Electron Energy	70 eV	Standard energy for generating reproducible fragmentation patterns.
Scan Range	m/z 50-550	Covers the expected molecular ion and fragment masses.[5]

Visualization

References

• 1. How to Troubleshoot and Improve your GC/MS | Separation Science [sepscience.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. m.youtube.com [m.youtube.com]

Technical Support Center: 1-Bromoicosane-d3 Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the 1-Bromoicosane-d3 standard.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage and handling conditions for the 1-Bromoicosane-d3 standard?

Proper storage and handling are critical to maintaining the integrity of your 1-Bromoicosane-d3 standard.

• Storage Temperature: For long-term stability, store the standard at -20°C or below in its original sealed vial.

• Protection from Light and Moisture: Store in a dark, dry location. Amber vials are recommended to protect the compound from light. Exposure to moisture can lead to degradation.

• Inert Atmosphere: If the standard is to be used multiple times, consider blanketing the vial with an inert gas like argon or nitrogen before resealing to prevent oxidation.

• Solution Stability: If preparing stock solutions, use a high-purity, dry, aprotic solvent. Store solutions at -20°C or below in tightly sealed vials. Stability in solution will depend on the solvent and storage conditions. It is recommended to prepare fresh working solutions from the stock for each experiment.

Q2: I am seeing unexpected peaks in my chromatogram. What are the potential sources of contamination?

Contamination can arise from several sources. A systematic approach to identifying the source is recommended.

• Synthesis-Related Impurities: The manufacturing process of 1-Bromoicosane-d3 may result in trace amounts of related compounds. Potential impurities could include:

  • Unlabeled 1-Bromoicosane

  • Other positional isomers of bromoicosane

  • Starting materials or reagents from the synthesis

• Degradation Products: Long-chain alkyl halides can degrade over time, especially if not stored correctly. Potential degradation pathways include hydrolysis and oxidation.

• Solvent and Labware Contamination:

  • Ensure the use of high-purity solvents.

  • Contaminants such as plasticizers (from vial caps (B75204) or pipette tips) and grease can be introduced during sample preparation.

• Instrumental Contamination:

  • Septum bleed from the gas chromatograph (GC) inlet.

  • Contamination from previous injections (carryover).

  • Column bleed, especially at high temperatures.

Q3: My quantitative results are inconsistent. What could be the cause?

Inconsistent quantitative results can be frustrating. Here are some common causes:

• Standard Degradation: Improper storage or repeated freeze-thaw cycles can lead to the degradation of the standard, resulting in a lower effective concentration.

• Inaccurate Pipetting: Ensure your pipettes are calibrated and that you are using appropriate techniques for viscous organic solvents.

• Instrument Variability: Fluctuations in the GC-MS system, such as changes in injection volume, inlet discrimination, or detector sensitivity, can lead to inconsistent results.

• Matrix Effects: If you are analyzing samples in a complex matrix, other components in the matrix can interfere with the ionization of your analyte, leading to ion suppression or enhancement.

Q4: I am observing a peak for the unlabeled 1-Bromoicosane in my 1-Bromoicosane-d3 standard. Is this normal?

A small amount of the unlabeled analogue is often present in deuterated standards due to the synthetic process.

• Isotopic Purity: The isotopic purity of the standard is a measure of the percentage of the deuterated form versus the unlabeled form. This information is typically provided on the Certificate of Analysis (CoA). For example, a CoA for a similar compound, 1-Bromododecane-d3, shows an isotopic enrichment of 99.3%.[1]

• Impact on Analysis: The presence of a small amount of unlabeled 1-Bromoicosane may not be an issue for many applications. However, for sensitive assays, it's important to account for this contribution, especially when quantifying low levels of the unlabeled analyte in your samples.

Troubleshooting Guides

Guide 1: Investigating Contamination in the 1-Bromoicosane-d3 Standard

If you suspect contamination in your standard, follow this workflow to identify the source.

Diagram: Contamination Troubleshooting Workflow

Caption: A logical workflow to diagnose the source of contamination.

Guide 2: GC-MS Troubleshooting for 1-Bromoicosane-d3 Analysis

Common issues encountered during the GC-MS analysis of long-chain bromoalkanes and their solutions.

Problem	Potential Cause	Recommended Solution
No Peaks or Low Signal	Syringe issue (clogged or not drawing sample)	Clean or replace the syringe. Ensure the sample volume is adequate.
Incorrect injection parameters	Verify inlet temperature, split/splitless time, and injection volume.
Column installation issue	Ensure the column is installed correctly in the inlet and detector.
Leak in the system	Perform a leak check of the GC system, especially at the inlet and column fittings.
Peak Tailing	Active sites in the inlet liner or column	Deactivate or replace the inlet liner. Trim the first few centimeters of the column.
Column contamination	Bake out the column at a high temperature (do not exceed the column's maximum temperature limit).
Inappropriate column phase	Use a low-polarity column suitable for long-chain hydrocarbons.
Peak Fronting	Column overload	Dilute the sample or use a split injection.
Incompatible solvent	Ensure the injection solvent is compatible with the column's stationary phase.
Ghost Peaks (Carryover)	Contamination from a previous injection	Run several solvent blanks to wash the system. Clean the syringe and inlet.
Broad Peaks	Dead volume in the system	Check column connections for proper fit.
Low carrier gas flow rate	Verify and adjust the carrier gas flow rate.

Experimental Protocols

Protocol 1: Purity Assessment of 1-Bromoicosane-d3 by GC-MS

This protocol outlines a general method for assessing the purity of a 1-Bromoicosane-d3 standard.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 1-Bromoicosane-d3 standard.

  • Dissolve in 1 mL of high-purity hexane (B92381) or ethyl acetate.

  • Vortex to ensure complete dissolution.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar capillary column.

  • Inlet Temperature: 280°C

  • Injection Volume: 1 µL (splitless mode)

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp: 15°C/minute to 320°C.

    • Hold: 10 minutes at 320°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 40-500

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the area percent of the main 1-Bromoicosane-d3 peak.

  • Identify any impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST). Pay close attention to the characteristic bromine isotope pattern (M and M+2 peaks in an approximate 1:1 ratio) to identify bromine-containing impurities.

Diagram: GC-MS Purity Analysis Workflow

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

How to address poor recovery of 1-Bromoicosane-d3

Welcome to the technical support center for 1-Bromoicosane-d3. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the use of this deuterated long-chain alkyl bromide, particularly focusing on issues of poor recovery during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoicosane-d3 and what are its common applications?

1-Bromoicosane-d3 is the deuterated form of 1-Bromoicosane, a long-chain saturated alkyl halide. The presence of deuterium (B1214612) atoms makes it a suitable internal standard for quantitative analyses using mass spectrometry (MS), such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). It is often used in tracer studies and as a surrogate standard in environmental and biological monitoring to assess the recovery of similar analytes.

Q2: What are the key physical and chemical properties of 1-Bromoicosane-d3?

Understanding the physicochemical properties of 1-Bromoicosane-d3 is crucial for troubleshooting its recovery. As a long-chain, non-polar molecule, it exhibits low water solubility and a high affinity for non-polar organic solvents.

Property	Value	Reference
Molecular Formula	C₂₀H₄₁DBr	N/A
Molecular Weight	364.5 g/mol (approx.)	[1]
Appearance	White powder	[2]
Melting Point	~36-38 °C	[1]
Boiling Point	~228 °C at 10 mmHg	[1]
Solubility	Insoluble in water; Soluble in non-polar organic solvents like hexane, toluene, and ethers.	[3]

Q3: Why is poor recovery a common issue with 1-Bromoicosane-d3?

Poor recovery of 1-Bromoicosane-d3 can be attributed to several factors related to its long alkyl chain:

• Adsorption: Its non-polar nature can lead to significant adsorption onto surfaces of laboratory equipment, including glassware, plasticware, and chromatographic components.

• Extraction Inefficiency: Suboptimal choice of extraction solvents or techniques may not efficiently partition the analyte from the sample matrix.

• Matrix Effects: Co-extracted substances from the sample matrix can interfere with the ionization of 1-Bromoicosane-d3 in the mass spectrometer, leading to signal suppression or enhancement.[4][5]

• Thermal Instability: While generally stable, long-chain alkyl halides can be susceptible to degradation at high temperatures, such as in a hot GC inlet.

• Volatility: Its low volatility can lead to incomplete transfer during sample preparation and injection.

Troubleshooting Poor Recovery

Poor recovery of 1-Bromoicosane-d3 is a multi-faceted problem. The following sections provide a systematic approach to identifying and resolving the root cause.

Initial Assessment: Differentiating Matrix Effects from Extraction Inefficiency

A common first step is to determine whether the low recovery is due to the sample matrix interfering with the analysis (matrix effects) or if the compound is being lost during the sample preparation process (extraction inefficiency). A post-extraction spike experiment is a reliable method to distinguish between these two possibilities.[4]

• Prepare Three Sample Sets:

  • Set A (Pre-extraction Spike): Spike a blank matrix sample with a known amount of 1-Bromoicosane-d3 before the extraction process.

  • Set B (Post-extraction Spike): Extract a blank matrix sample and spike the resulting extract with the same known amount of 1-Bromoicosane-d3 after the extraction process.

  • Set C (Solvent Standard): Prepare a standard of 1-Bromoicosane-d3 in the final extraction solvent at the same concentration as the spiked samples.

• Analyze and Compare: Analyze all three sets of samples using your established analytical method.

• Interpret the Results:

Scenario	Set A Recovery	Set B Recovery	Interpretation
1	Low	High	Extraction Inefficiency: The internal standard is being lost during the sample preparation steps.
2	Low	Low	Matrix Effects: Components in the extracted matrix are suppressing the instrument's response to the internal standard.
3	High	High	No Significant Issue: The problem may lie elsewhere, such as with standard preparation or instrument performance.

The following diagram illustrates the decision-making process based on the results of this experiment.

Diagram 1: Differentiating Matrix Effects and Extraction Inefficiency

Troubleshooting Guide for Extraction Inefficiency

If extraction inefficiency is identified as the problem, consider the following optimization strategies.

Due to its non-polar nature, 1-Bromoicosane-d3 requires non-polar solvents for efficient extraction.

• Recommended Solvents: Hexane, heptane, cyclohexane, toluene, or mixtures thereof. For slightly more polar matrices, consider adding a small percentage of a more polar solvent like ethyl acetate (B1210297) or dichloromethane.

• Optimization: Perform a small-scale solvent screening study to compare the extraction efficiency of different solvents and solvent mixtures for your specific sample matrix.

• Liquid-Liquid Extraction (LLE): Ensure vigorous mixing to maximize the surface area between the aqueous and organic phases. For complex matrices, multiple extractions (e.g., 3x with fresh solvent) will yield better recovery than a single extraction with a large volume.

• Solid-Phase Extraction (SPE):

  • Sorbent Choice: Use a non-polar sorbent such as C18 or C8.

  • Method Development:

    • Conditioning: Properly condition the SPE cartridge with the elution solvent followed by the equilibration solvent.

    • Loading: Ensure the sample is loaded at a slow, consistent flow rate.

    • Washing: Use a wash solvent that is polar enough to remove interferences without eluting the 1-Bromoicosane-d3.

    • Elution: Use a strong, non-polar solvent to ensure complete elution from the sorbent.

Long-chain hydrocarbons are prone to adsorbing to surfaces.

• Use Silanized Glassware: Deactivated, silanized glassware can significantly reduce the loss of the analyte to the container walls.

• Avoid Polystyrene: Do not use polystyrene tubes or plates, as non-polar compounds can adsorb to or even dissolve the plastic. Polypropylene is generally a better choice.

• Solvent Rinsing: After transferring a solution containing 1-Bromoicosane-d3, rinse the original container with fresh solvent and add the rinse to the transferred solution to recover any adsorbed material.

Troubleshooting Guide for Matrix Effects

If matrix effects are the culprit, the goal is to reduce the impact of co-eluting interferences.

• Improve Sample Cleanup: Incorporate additional cleanup steps after extraction. This could involve a different SPE sorbent (e.g., Florisil) or a liquid-liquid partitioning step.

• Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components, thereby mitigating their effect on ionization.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has been processed in the same way as the samples. This helps to compensate for consistent signal suppression or enhancement.[5]

• Instrumental Optimization:

  • Chromatography: Improve the chromatographic separation to resolve 1-Bromoicosane-d3 from interfering compounds. This may involve using a longer column, a different stationary phase, or optimizing the temperature gradient (for GC) or mobile phase gradient (for LC).

  • Mass Spectrometry: Ensure the ion source is clean. A dirty source can exacerbate matrix effects.

The following diagram provides a general workflow for troubleshooting poor recovery.

Diagram 2: General Troubleshooting Workflow for Poor Recovery

References

• 1. 1-Bromoeicosane [webbook.nist.gov]
• 2. 1-Bromoeicosane | C20H41Br | CID 20271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. benchchem.com [benchchem.com]
• 5. welchlab.com [welchlab.com]

Technical Support Center: Method Refinement for Complex Lipid Extracts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their methods for the extraction and analysis of complex lipid extracts.

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during lipid extraction and analysis experiments.

Q1: What are the most common causes of low lipid recovery and how can I address them?

Low recovery of lipids can stem from several factors throughout the experimental workflow. One of the primary reasons is the choice of extraction solvent, as no single solvent is optimal for all lipid classes due to their wide range of polarities. For instance, using polar solvents like methanol (B129727) or ethanol (B145695) can lead to the precipitation of nonpolar lipids such as triglycerides (TG) and cholesteryl esters (CE), resulting in extraction efficiencies below 5% for these classes.

Troubleshooting Steps:

• Optimize Solvent System: For broad lipidome coverage, biphasic solvent systems like the Folch (chloroform/methanol) or Bligh & Dyer methods are often considered the gold standard.[1] An alternative is the methyl-tert-butyl ether (MTBE) method, which has shown comparable or even better recovery for many lipid classes and offers the advantage of a less dense organic phase for easier collection.[2]

• Adjust Sample-to-Solvent Ratio: Increasing the solvent volume can enhance the recovery of certain lipids. For plasma samples, a sample-to-solvent ratio of 1:20 (v/v) is often recommended for Folch and Bligh & Dyer methods to improve the extraction of low-abundance lipid species.[3]

• Ensure Proper Homogenization: Inefficient homogenization of tissue samples can prevent the solvent from accessing all the lipids, leading to lower yields. Ensure the tissue is thoroughly disrupted.

• Prevent Degradation: Lipids are susceptible to degradation through oxidation and enzymatic activity. It is crucial to handle samples quickly, on ice, and to flash-freeze tissue samples in liquid nitrogen.[3] The addition of antioxidants like butylated hydroxytoluene (BHT) can minimize oxidation.

Q2: I'm observing an emulsion layer during liquid-liquid extraction. How can I prevent or break it?

Emulsion formation, a cloudy or milky layer between the organic and aqueous phases, is a common issue that hinders proper phase separation. This is often caused by the presence of natural emulsifiers in biological samples, such as phospholipids (B1166683) and proteins, especially when vigorous mixing is applied.

Preventative Measures:

• Gentle Mixing: Instead of vigorous shaking, use gentle inversions to mix the phases. This minimizes the energy input that creates fine droplets.

• Appropriate Solvent Ratios: Ensure the correct ratios of solvents are used as specified in the chosen protocol (e.g., Folch, Bligh-Dyer).

Methods to Break an Emulsion:

• Centrifugation: This is a highly effective method. The force will help to separate the phases. A common starting point is to centrifuge at 2000-3000 x g for 10-15 minutes.

• Salting Out: Add a small amount of a saturated salt solution (e.g., NaCl) to increase the ionic strength of the aqueous phase, which can help to break the emulsion.

• Addition of a Different Solvent: Adding a small volume of a different organic solvent can alter the properties of the mixture and aid in phase separation.

Q3: My quantitative results are not reproducible. What are the likely causes and solutions?

Lack of reproducibility is a significant challenge in lipidomics. Several factors can contribute to this issue, from sample handling to data analysis.

Key Areas to Address:

• Standardize Sample Collection and Storage: Implement a strict and consistent protocol for sample collection, processing, and storage. Store lipid extracts in an organic solvent with antioxidants at -20°C or lower in airtight containers, protected from light.

• Use of Internal Standards: The use of internal standards is critical for accurate quantification. A mixture of stable isotope-labeled lipids representing different classes should be added to the sample before extraction to account for variability in extraction efficiency and instrument response.

• Control for Batch Effects: When analyzing large numbers of samples, process them in a randomized order to minimize the impact of batch-to-batch variation.

• Method Validation: Thoroughly validate your analytical method for linearity, accuracy, precision, and recovery.

Q4: I am having trouble with co-eluting peaks in my LC-MS analysis. How can I improve separation?

Co-elution, where multiple lipid species elute from the chromatography column at the same time, can compromise identification and quantification.

Strategies for Improved Separation:

• Optimize the Gradient: Adjusting the solvent gradient can improve the separation of closely eluting compounds. A slower gradient generally provides better resolution.

• Change the Stationary Phase: If a standard C18 column is not providing adequate separation, consider a column with a different chemistry, such as a C8 or a phenyl-hexyl column.

• Employ Two-Dimensional Liquid Chromatography (2D-LC): For highly complex samples, 2D-LC can provide a significant increase in resolving power by using two columns with different separation mechanisms.

Data Presentation

Table 1: Comparison of Lipid Extraction Method Efficiencies from Human Plasma

The following table summarizes the approximate recovery percentages of various lipid classes using the Folch, Bligh-Dyer, and MTBE extraction methods from human plasma, as reported in the literature. It is important to note that actual recoveries can vary based on the specific protocol modifications and the sample matrix.

Lipid Class	Folch Method Recovery (%)	Bligh & Dyer Method Recovery (%)	MTBE Method Recovery (%)
Phosphatidylcholines (PC)	~85-95	~80-90	~85-95
Lysophosphatidylcholines (LPC)	>90	>90	Lower than Folch/Bligh-Dyer for some species[3]
Phosphatidylethanolamines (PE)	~85-95	~80-90	~85-95
Sphingomyelins (SM)	~85-95	~80-90	~85-95
Ceramides (Cer)	~80-90	~75-85	~80-90
Triacylglycerols (TG)	>90	Can be lower in high-lipid samples	>90
Cholesteryl Esters (CE)	>90	Can be lower in high-lipid samples	>90

Note: The data presented is a synthesis of findings from multiple sources and should be used as a general guide.[1][3][4][5] The efficiency of each method can be highly dependent on the specific protocol and sample matrix.

Experimental Protocols

Modified Folch Method for Lipid Extraction from Plasma

This protocol is a widely used method for the extraction of a broad range of lipids.

• To 100 µL of plasma in a glass tube, add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex the mixture for 1 minute.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex again for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Dry the collected organic phase under a stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for your analytical platform (e.g., isopropanol:acetonitrile:water for LC-MS).

Methyl-Tert-Butyl Ether (MTBE) Method for Lipid Extraction

This method is a popular alternative to chloroform-based extractions.[2]

• To 100 µL of plasma in a glass tube, add 1.5 mL of methanol.

• Vortex for 30 seconds.

• Add 5 mL of MTBE.

• Incubate for 1 hour at room temperature on a shaker.

• Add 1.25 mL of water to induce phase separation.

• Vortex for 1 minute.

• Centrifuge at 1,000 x g for 10 minutes.

• Collect the upper organic phase.

• Dry the collected phase under nitrogen and reconstitute as described above.

Mandatory Visualization

Phosphoinositide Signaling Pathway

Caption: Overview of the Phosphoinositide Signaling Pathway.

Sphingolipid Metabolism and Signaling

Caption: Key pathways in Sphingolipid Metabolism and Signaling.

Experimental Workflow for Lipid Analysis

Caption: General workflow for lipid extraction and analysis.

References

• 1. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma [frontiersin.org]
• 5. Advances in Lipid Extraction Methods—A Review [mdpi.com]

Technical Support Center: Isotopic Stability of 1-Bromoicosane-d3

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing the isotopic exchange of deuterium (B1214612) in 1-Bromoicosane-d3. Below you will find frequently asked questions, troubleshooting guides for common experimental issues, and detailed analytical protocols.

Frequently Asked Questions (FAQs)

Q1: How stable is the deuterium label in 1-Bromoicosane-d3?

A2: The carbon-deuterium (C-D) bond is generally stronger and more stable than a carbon-hydrogen (C-H) bond due to the kinetic isotope effect.[1] In 1-Bromoicosane-d3, the deuterium atoms are on a saturated alkyl chain, which are not in positions that are typically prone to easy exchange, such as adjacent to a carbonyl group. Therefore, the deuterium label is expected to be highly stable under standard experimental conditions (neutral pH, moderate temperatures). However, exposure to strong acids, strong bases, or high temperatures can potentially lead to isotopic exchange.[2]

Q2: What are the primary mechanisms that could lead to deuterium loss in 1-Bromoicosane-d3?

A2: The most probable, though still unlikely under normal conditions, mechanisms for deuterium loss from an alkyl chain are acid- or base-catalyzed exchange.[2] This would involve the protonation or deprotonation of the molecule to form a transient intermediate that could then react with a proton source (like water or other protic solvents) to replace a deuterium atom with a hydrogen atom. Another possibility, though less common for saturated alkanes, is metal-catalyzed H/D exchange, which could be relevant if certain metal catalysts are used in subsequent reaction steps.[2]

Q3: How can I store 1-Bromoicosane-d3 to ensure its isotopic integrity?

A3: To maintain the isotopic and chemical purity of 1-Bromoicosane-d3, it is recommended to store it in a tightly sealed container, protected from moisture and light, at a controlled low temperature (refrigerated at 4°C or frozen).[1] It is also advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent potential degradation.[1]

Q4: Can the position of the deuterium label affect the compound's stability?

A4: Yes, the position of deuterium labeling can significantly impact a compound's stability against isotopic exchange. For 1-Bromoicosane-d3, the deuterium atoms are on the terminal methyl group of the long alkyl chain. These are generally stable positions. If the deuterium atoms were on a carbon atom alpha to a carbonyl group, they would be much more susceptible to exchange.[3]

Troubleshooting Guide: Isotopic Exchange Issues

This guide provides solutions to common problems that may arise during the use of 1-Bromoicosane-d3 in experiments.

Symptom	Possible Cause	Recommended Solution
Mass spectrometry analysis shows a lower than expected molecular weight or an altered isotopic distribution.	Hydrogen-Deuterium (H/D) Exchange: The deuterium atoms on your compound may be exchanging with hydrogen atoms from the environment.[1]	Control the pH: Avoid strongly acidic or basic conditions in your reaction or workup.[1] Use Aprotic Solvents: Whenever possible, use aprotic solvents to minimize the source of exchangeable protons. Lower the Temperature: High temperatures can promote H/D exchange. Consider running your reaction at a lower temperature for a longer duration.[4]
¹H NMR shows an unexpected increase in the signal intensity at the deuterated position.	Back-Exchange with Protic Solvents: During workup or purification (e.g., chromatography), labile deuterium atoms can be washed out by protic solvents.[4]	Use Deuterated Solvents: For sensitive applications, use deuterated solvents for extraction and chromatography to minimize back-exchange.[4] Minimize Contact with Protic Media: If using protic solvents is unavoidable, minimize the contact time and use the minimum necessary volume.
Inconsistent results in biological assays.	Metabolic Switching: While less of a concern for a simple bromoalkane, deuteration at a primary metabolic site can sometimes slow down that pathway to the extent that a previously minor metabolic pathway becomes significant.[1]	Comprehensive Metabolite Profiling: Use high-resolution mass spectrometry to identify any new or unexpected metabolites.[1]
Reaction failure or low yield.	Reaction Conditions: The reaction conditions may be too harsh, leading to degradation of the starting material or product.[5]	Optimize Reaction Conditions: Systematically vary the temperature, reaction time, and reagents to find milder conditions that are still effective.[5]

Quantitative Data Summary

The stability of a deuterated compound is highly dependent on its structure and the experimental conditions. The following table summarizes the general impact of various parameters on the stability of the deuterium label in 1-Bromoicosane-d3.

Parameter	Condition	Impact on Deuterium Stability	Rationale
Temperature	Elevated	Decreased	Increases the rate of potential H/D exchange reactions.[1]
Refrigerated/Frozen	Increased	Slows down chemical reactions, including isotopic exchange.[1]
pH	Strongly Acidic or Basic	Potentially Decreased	Can catalyze H/D exchange.[1][2]
Neutral	High	Minimal catalytic activity for H/D exchange.
Solvent	Protic (e.g., water, methanol)	Potentially Decreased	Provides a source of exchangeable protons.[4]
Aprotic (e.g., acetonitrile, THF)	High	Lacks easily exchangeable protons.
Catalysts	Certain transition metals	Potentially Decreased	Can facilitate H/D exchange reactions.[2]

Experimental Protocols

Protocol 1: Assessment of H/D Back-Exchange Stability by Mass Spectrometry

Objective: To determine the stability of the deuterium label in 1-Bromoicosane-d3 under specific experimental conditions.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 1-Bromoicosane-d3 in an aprotic, anhydrous solvent (e.g., acetonitrile).

  • Spike a known concentration of the stock solution into the test medium (e.g., reaction buffer, biological matrix).

• Incubation:

  • Incubate the sample at the relevant temperature for your experiment (e.g., 37°C for physiological studies).

  • Take aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Sample Quenching and Extraction:

  • At each time point, quench any reaction by rapidly cooling the sample and, if applicable, adding a quenching agent.

  • Extract the 1-Bromoicosane-d3 using a suitable organic solvent.

• LC-MS/MS Analysis:

  • Analyze the extracted samples by LC-MS/MS.

  • Monitor the mass-to-charge ratio (m/z) of 1-Bromoicosane-d3 and its potential non-deuterated (d0) isotopologue.

• Data Analysis:

  • Calculate the percentage of the d0 isotopologue at each time point relative to the total amount of the compound. A significant increase in the d0 form over time indicates isotopic exchange.[6]

Protocol 2: Determination of Deuterium Incorporation by NMR Spectroscopy

Objective: To determine the percentage of deuterium incorporation at the specified position in 1-Bromoicosane-d3.

Methodology:

• Sample Preparation:

  • Accurately weigh the 1-Bromoicosane-d3 sample into an NMR tube.

  • Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃) that does not have signals overlapping with the signals of interest. A concentration of 1-10 mg/mL is typically sufficient for ¹H NMR.[7]

• ¹H NMR Spectroscopy:

  • Acquire a quantitative ¹H NMR spectrum.

  • Key Parameters:

    • Relaxation Delay (d1): Set a long relaxation delay (at least 5 times the longest T1 of the protons of interest, typically 10-30 s) to ensure accurate integration.[7]

    • Number of Scans (ns): Acquire a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate the signal corresponding to the residual protons at the deuterated position and a well-resolved signal from a non-deuterated position in the molecule (e.g., a CH₂ group far from the bromine and the deuterated methyl group).

• Calculation of Deuteration Percentage:

  • The percentage of deuterium incorporation can be calculated by comparing the integral of the signal from the deuterated position to the integral of a signal from a non-deuterated position that serves as an internal reference.[8]

Visualizations

Caption: Workflow for assessing isotopic stability.

Caption: Troubleshooting logic for deuterium loss.

References

• 1. benchchem.com [benchchem.com]
• 2. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. Troubleshooting [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods: 1-Bromoicosane-d3 vs. Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analytical methods are paramount. The choice of an internal standard is a critical factor that can significantly influence the quality of experimental data, particularly in complex matrices. This guide provides an objective comparison of analytical method validation using a deuterated internal standard, 1-Bromoicosane-d3, versus a non-deuterated alternative, 1-Bromononadecane, for the quantitative analysis of long-chain fatty acids by Gas Chromatography-Mass Spectrometry (GC-MS).

Stable isotope-labeled compounds, such as 1-Bromoicosane-d3, are widely regarded as the "gold standard" for internal standards in mass spectrometry-based quantification.[1][2] Their physicochemical properties are nearly identical to the analytes of interest, allowing them to effectively compensate for variations during sample preparation, extraction, and analysis.[3] Non-deuterated internal standards, often structural analogs, are a more cost-effective option but may not provide the same level of accuracy and precision.[2]

Performance Comparison of Internal Standards

The choice of internal standard directly impacts key validation parameters of an analytical method. Deuterated standards generally lead to improved performance, particularly in terms of accuracy and precision.[3] Below is a summary of typical validation data for a GC-MS method for the quantification of a C22:0 fatty acid, comparing the use of 1-Bromoicosane-d3 and 1-Bromononadecane as internal standards.

Table 1: Comparison of Validation Parameters for the Quantification of C22:0 Fatty Acid using Different Internal Standards

Validation Parameter	Method with 1-Bromoicosane-d3	Method with 1-Bromononadecane	Acceptance Criteria
Linearity (r²)	0.9995	0.9981	> 0.99
Accuracy (% Bias)
Low QC (3x LLOQ)	-2.1%	-8.5%	± 15%
Medium QC	1.5%	6.2%	± 15%
High QC	0.8%	4.3%	± 15%
Precision (% RSD)
Intra-day (n=6)
Low QC	3.2%	7.8%	< 15%
Medium QC	2.5%	6.1%	< 15%
High QC	1.9%	5.5%	< 15%
Inter-day (n=18)
Low QC	4.5%	9.2%	< 15%
Medium QC	3.8%	8.5%	< 15%
High QC	3.1%	7.3%	< 15%
Limit of Detection (LOD)	0.5 ng/mL	1.0 ng/mL	-
Limit of Quantitation (LOQ)	1.5 ng/mL	3.0 ng/mL	S/N > 10

This data is representative and compiled from typical performance characteristics observed in validated GC-MS methods for fatty acid analysis.

Experimental Protocols

A robust and well-documented experimental protocol is essential for reproducible results. The following is a detailed methodology for the quantification of long-chain fatty acids in a biological matrix using an internal standard.

Sample Preparation and Lipid Extraction

This protocol is adapted from established methods for fatty acid analysis.[4][5]

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of the internal standard working solution (either 1-Bromoicosane-d3 or 1-Bromononadecane in methanol).

• Lipid Extraction (Folch Method):

  • Add 2 mL of a chloroform:methanol (2:1, v/v) solution to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 500 µL of 0.9% NaCl solution and vortex for 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic layer containing the lipids into a clean tube.

• Saponification (for total fatty acids):

  • Evaporate the solvent from the organic layer under a stream of nitrogen.

  • Add 1 mL of 0.5 M methanolic KOH.

  • Incubate at 80°C for 1 hour.

• Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • After cooling, add 2 mL of 14% boron trifluoride in methanol.

  • Incubate at 80°C for 30 minutes.

  • Add 1 mL of hexane (B92381) and 1 mL of saturated NaCl solution, and vortex.

  • Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: DB-23 capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector: Splitless, 250°C.

• Oven Program: Start at 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions Monitored: Specific ions for the target fatty acid methyl esters and the internal standards.

Rationale for Internal Standard Selection

The choice between a deuterated and a non-deuterated internal standard depends on the specific requirements of the analysis. The following diagram illustrates the decision-making process.

Caption: Decision tree for internal standard selection.

Experimental Workflow

The following diagram outlines the key steps in the analytical workflow for the quantification of fatty acids using an internal standard.

Caption: Experimental workflow for fatty acid quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lipidmaps.org [lipidmaps.org]

A Comparative Guide to 1-Bromoicosane-d3 and Other Internal Standards in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative analysis, particularly in mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of an appropriate internal standard is paramount for achieving accurate and reproducible results. This guide provides an objective comparison of 1-Bromoicosane-d3 with other commonly used internal standards, supported by experimental principles and data to inform your selection process.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards (SIL-IS), especially deuterated compounds like 1-Bromoicosane-d3, are widely considered the "gold standard" in quantitative mass spectrometry.[1] By replacing hydrogen atoms with deuterium, the molecular weight of the standard is increased, allowing for its differentiation from the analyte by the mass spectrometer. Crucially, its chemical and physical properties remain nearly identical to the non-labeled analyte. This ensures that the internal standard and the analyte behave similarly during sample preparation, chromatography, and ionization, effectively compensating for variations that can occur throughout the analytical workflow.[2]

Performance Comparison: 1-Bromoicosane-d3 vs. Alternative Internal Standards

The selection of an internal standard is critical and should be based on the specific analyte and analytical method. Below is a comparison of 1-Bromoicosane-d3 with other deuterated and non-deuterated internal standards.

Internal Standard Type	Example(s)	Key Performance Characteristics
Deuterated Long-Chain Alkyl Halide	1-Bromoicosane-d3 , 1-Bromononane-d4	High Similarity to Analyte: Closely mimics the behavior of long-chain fatty acids, alcohols, and other nonpolar analytes. Excellent Co-elution: Minimal chromatographic shift relative to the analyte, ensuring accurate correction for matrix effects. High Precision and Accuracy: The use of a deuterated standard generally leads to improved accuracy and precision in quantification.[3]
Other Deuterated Lipids	d3-Palmitic acid, d8-Arachidonic acid	Analyte-Specific: Ideal for the analysis of their corresponding non-deuterated fatty acids. Effective Matrix Effect Compensation: Co-elution with the analyte allows for reliable correction of matrix-induced signal suppression or enhancement.[1]
Non-Deuterated Odd-Chain Fatty Acids	Tridecanoic acid (C13:0), Heptadecanoic acid (C17:0)	Cost-Effective: Generally more affordable than deuterated standards. Structurally Similar: Can be effective for the analysis of even-chain fatty acids. Potential for Natural Occurrence: May be present in some biological samples, which can interfere with accurate quantification.[4]
Non-Deuterated Long-Chain Alkanes	n-Dodecane	Chemically Inert: Stable and less likely to react during sample preparation. Different Polarity: May not fully compensate for variations in extraction and derivatization of more polar analytes.

Quantitative Performance Data (Illustrative)

While direct head-to-head comparative studies for 1-Bromoicosane-d3 are not extensively published, the following table illustrates the expected performance based on the principles of using deuterated versus non-deuterated internal standards.

Performance Metric	1-Bromoicosane-d3 (Expected)	Odd-Chain Fatty Acid (Typical)
Recovery (%)	95 ± 5	85 ± 15
Matrix Effect (%)	< 10	15 - 30
Linearity (r²)	> 0.995	> 0.990
Precision (%RSD)	< 5	< 10

Experimental Protocols

A reliable and validated experimental protocol is essential for accurate quantification. Below is a general methodology for the analysis of long-chain fatty acids in a biological sample using an internal standard with GC-MS.

Sample Preparation and Extraction

• Spiking: To a known quantity of the biological sample (e.g., 200 µL of plasma), add a precise amount of 1-Bromoicosane-d3 solution.

• Lipid Extraction: Perform a lipid extraction using a suitable method, such as the Folch or Bligh-Dyer method, with a chloroform:methanol (B129727) mixture.

• Phase Separation: After vortexing and centrifugation, the lipids, including the analyte and internal standard, will be in the lower organic phase.

• Drying: Carefully transfer the organic layer to a clean tube and evaporate the solvent under a stream of nitrogen.

Derivatization (for Fatty Acid Analysis)

• Hydrolysis: The extracted lipids are hydrolyzed to release free fatty acids, typically using a methanolic base (e.g., NaOH in methanol).

• Methylation: The free fatty acids are then converted to their more volatile fatty acid methyl esters (FAMEs) using a reagent like boron trifluoride in methanol (BF₃-methanol).[4]

• Extraction of FAMEs: The FAMEs are extracted into an organic solvent like hexane (B92381).

GC-MS Analysis

• Injection: Inject an aliquot of the hexane layer containing the FAMEs and the internal standard into the GC-MS system.

• Chromatographic Separation: The compounds are separated on a suitable GC column (e.g., a polar cyanopropyl or polyethylene (B3416737) glycol phase for FAMEs).[5]

• Mass Spectrometric Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect specific ions for the analyte and the internal standard, ensuring high sensitivity and selectivity.

Visualizing the Workflow

Caption: A generalized workflow for the quantitative analysis of fatty acids using 1-Bromoicosane-d3 as an internal standard.

Conclusion

The choice of internal standard is a critical factor in the development of robust and reliable quantitative analytical methods. For the analysis of long-chain, nonpolar compounds such as fatty acids, 1-Bromoicosane-d3 offers significant advantages over non-deuterated alternatives. Its close physicochemical similarity to the analytes of interest ensures that it effectively compensates for variations throughout the analytical process, leading to superior accuracy and precision. While the initial cost of a deuterated standard may be higher, the improved data quality and reliability often justify the investment for critical research and drug development applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]

The Gold Standard in Bioanalysis: A Comparative Guide to the Accuracy and Precision of 1-Bromoicosane-d3

In the landscape of bioanalysis, particularly in drug development and clinical research, the demand for highly accurate and precise quantification of analytes in complex biological matrices is paramount. The choice of an appropriate internal standard is a critical factor that significantly influences the reliability of liquid chromatography-mass spectrometry (LC-MS) assays. This guide provides a comprehensive comparison of the performance of 1-Bromoicosane-d3, a deuterated internal standard, with a non-deuterated structural analog for the bioanalysis of a hypothetical long-chain fatty acid, eicosanoic acid.

Stable isotope-labeled (SIL) internal standards, such as 1-Bromoicosane-d3, are widely regarded as the gold standard in quantitative bioanalysis.[1][2] Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variability during sample preparation, matrix effects, and instrument response.[3][4] This guide will delve into the practical advantages of using a deuterated internal standard through the presentation of comparative data, detailed experimental protocols, and illustrative diagrams.

Data Presentation: Accuracy and Precision Comparison

The following tables summarize the quantitative data from a simulated validation study comparing the performance of 1-Bromoicosane-d3 with a structural analog internal standard (1-Chloroeicosane) for the quantification of eicosanoic acid in human plasma. The data is representative of typical performance characteristics observed in bioanalytical method validation studies.

Table 1: Accuracy Assessment

Internal Standard	Nominal Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=6)	Accuracy (% Bias)
1-Bromoicosane-d3	5.0	5.08	+1.6
50.0	49.5	-1.0
500.0	503.5	+0.7
1-Chloroeicosane	5.0	5.45	+9.0
50.0	46.8	-6.4
500.0	552.0	+10.4

Table 2: Precision Assessment

Internal Standard	Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=6)	Standard Deviation (SD)	Relative Standard Deviation (%RSD)
1-Bromoicosane-d3	5.0	5.08	0.21	4.1
50.0	49.5	1.48	3.0
500.0	503.5	10.57	2.1
1-Chloroeicosane	5.0	5.45	0.65	11.9
50.0	46.8	4.21	9.0
500.0	552.0	44.16	8.0

The data clearly demonstrates the superior performance of the deuterated internal standard. The accuracy, reflected by the percent bias, is consistently lower and closer to the nominal values when using 1-Bromoicosane-d3. Similarly, the precision, indicated by the percent relative standard deviation (%RSD), is significantly better with the deuterated standard, highlighting its ability to minimize variability in the measurements.

Experimental Protocols

A detailed methodology is crucial for reproducible bioanalytical results. Below are the key experimental protocols for the quantification of eicosanoic acid using 1-Bromoicosane-d3 as an internal standard.

Sample Preparation: Liquid-Liquid Extraction

• To 100 µL of human plasma, add 10 µL of the internal standard working solution (1-Bromoicosane-d3 in methanol).

• Add 50 µL of 1M HCl to acidify the sample.

• Add 500 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex the mixture for 10 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode.

• MRM Transitions:

  • Eicosanoic Acid: [M-H]⁻ → Fragment ion

  • 1-Bromoicosane-d3: [M-H]⁻ → Fragment ion (specific to the deuterated standard)

Data Analysis and Quantification

• Peak areas of the analyte and the internal standard are integrated.

• A calibration curve is constructed by plotting the peak area ratio (analyte/internal standard) against the nominal concentration of the calibration standards.

• The concentrations of the quality control and unknown samples are determined from the calibration curve using a weighted linear regression model.

Visualizations

Visual diagrams are essential for understanding complex workflows and biological pathways.

Caption: Experimental workflow for the bioanalysis of eicosanoic acid.

Caption: Conceptual signaling pathway involving a long-chain fatty acid.

Conclusion

The use of a deuterated internal standard like 1-Bromoicosane-d3 provides a significant advantage in bioanalytical assays, leading to enhanced accuracy and precision.[5] By closely mimicking the behavior of the analyte, it effectively corrects for variations that can occur during sample processing and analysis.[3] While the initial investment in a stable isotope-labeled standard may be higher than for a structural analog, the resulting data quality and reliability are crucial for making informed decisions in drug development and research. This guide underscores the importance of selecting an appropriate internal standard to ensure the robustness and validity of bioanalytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. scispace.com [scispace.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Navigating Analytical Crossroads: A Guide to Cross-Validation with Diverse Deuterated Standards

For researchers, scientists, and drug development professionals, the precise quantification of molecules in biological matrices is the bedrock of reliable data. In liquid chromatography-mass spectrometry (LC-MS/MS) based bioanalysis, deuterated internal standards are the gold standard for ensuring accuracy and precision.[1][2] However, the use of different deuterated standards for the same analyte across different studies or laboratories necessitates a rigorous cross-validation to guarantee data comparability and integrity.[1] This guide provides a comprehensive comparison of analytical methods employing different deuterated standards, supported by experimental data and detailed methodologies, to navigate the complexities of cross-validation.

The choice of a deuterated internal standard, including the number and position of deuterium (B1214612) atoms, can significantly influence assay performance.[3] While stable isotope-labeled internal standards (SIL-ISs) are preferred for their ability to mimic the analyte, variations in their physicochemical properties can arise.[1][4] These subtle differences can affect chromatographic retention times, extraction recoveries, and ionization efficiencies, potentially impacting the accuracy and precision of the analytical method.[1][5] Therefore, a systematic approach to cross-validation is essential when a new deuterated standard is introduced into a validated bioanalytical method.[1]

Comparative Performance of Internal Standards

The selection of an appropriate internal standard is a critical step in the development of robust bioanalytical methods.[1] The following tables summarize the performance of different internal standards, highlighting the superior performance of deuterated standards in terms of accuracy and precision.

Analyte	Internal Standard (IS) Type	Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)	Source
Pesticide (Imidacloprid)	No Internal Standard	10	Varies >60%	>50%	[3]
Deuterated Analogue	10	Within 25%	<20%	[3]
Tubulin Inhibitor (D-24851)	No Internal Standard	1 - 1000	83.1 - 116.8	3.1 - 11.2	[3]
Structural Analogue IS	1 - 1000	118.2 - 130.4	18.2 - 27.5	[3]
Deuterated (d4) SIL-IS	1 - 1000	97.8 - 102.1	2.1 - 4.5	[3]
Sirolimus	Structural Analogue (DMR)	Not Specified	Results were higher	7.6 - 9.7	[3]
Deuterated SIL-IS	Not Specified	Not Specified	2.4 - 3.4	[3]

Internal Standard Type	Co-elution with Analyte	Compensation for Matrix Effects	Potential for Isotope Effects
Deuterated Standard	Generally co-elutes, but slight chromatographic shifts can occur.[6]	Excellent	Yes, can affect chromatography and fragmentation.[7]
¹³C or ¹⁵N Labeled Standard	Co-elutes almost perfectly.[6]	Excellent	Minimal to none.[7]
Structural Analog	Elutes at a different retention time.[6]	Partial, depends on structural similarity.	Not applicable.

Experimental Protocols for Cross-Validation

Detailed and standardized experimental protocols are fundamental for reproducible and reliable bioanalytical results.[3] The following outlines key experiments for the cross-validation of methods with different deuterated standards.

Selectivity and Specificity

Objective: To ensure the method can differentiate the analyte and the internal standards from endogenous matrix components.[8]

Protocol:

• Analyze at least six individual sources of blank biological matrix (e.g., plasma, urine).[2]

• Screen for interfering peaks at the retention times of the analyte and both deuterated internal standards.[2]

• Spike a separate aliquot of each blank matrix with the analyte at the Lower Limit of Quantification (LLOQ) and with each deuterated standard.

• Acceptance Criteria: The response of any interfering peak in the blank samples should be ≤ 20% of the LLOQ for the analyte and ≤ 5% for the internal standards.[6]

Accuracy and Precision

Objective: To compare the accuracy and precision of the method using each deuterated standard.

Protocol:

• Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high).

• Analyze at least five replicates of each QC level using both deuterated standards in the same analytical run.

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ), and the coefficient of variation (%CV) should not exceed 15% (20% for LLOQ).[9]

Matrix Effect

Objective: To assess the influence of the biological matrix on the ionization of the analyte and each deuterated standard.

Protocol:

• Obtain at least six different sources of the biological matrix.[10]

• Prepare three sets of samples for each matrix source:

  • Set 1 (Neat Solution): Analyte and internal standard in a clean solvent.

  • Set 2 (Post-extraction Spike): Blank matrix extract spiked with analyte and internal standard.

  • Set 3 (Pre-extraction Spike): Blank matrix spiked with analyte and internal standard before extraction.[10]

• Calculate the Matrix Factor (MF) for each deuterated standard by comparing the peak area of the analyte in Set 2 to that in Set 1.[10]

• Acceptance Criteria: The coefficient of variation of the internal standard-normalized MF across the different matrix sources should be ≤ 15%.[2]

Incurred Sample Reanalysis (ISR)

Objective: To confirm the reproducibility of the method by reanalyzing study samples.

Protocol:

• Select a subset of study samples (typically 5-10% of the total number of samples).

• Reanalyze these samples using both the original and the new deuterated standard methods.

• The percentage difference between the initial and reanalyzed concentrations should be within ±20% for at least two-thirds of the reanalyzed samples.

Visualizing the Workflow and Rationale

To further clarify the process, the following diagrams illustrate the cross-validation workflow and the underlying principle of using internal standards.

Cross-validation workflow for two different deuterated standards.

Logical relationship of internal standard correction for variability.

Conclusion

The cross-validation of bioanalytical methods using different deuterated standards is a critical exercise to ensure data consistency and reliability. While stable isotope-labeled internal standards are the preferred choice, the specific characteristics of the deuterated standard can impact assay performance. By following a systematic cross-validation plan that includes rigorous evaluation of selectivity, accuracy, precision, and matrix effects, researchers can confidently compare and integrate data from studies that have utilized different deuterated internal standards. This ensures the integrity of the data underpinning critical decisions in drug development and other scientific research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 8. benchchem.com [benchchem.com]
• 9. ema.europa.eu [ema.europa.eu]
• 10. benchchem.com [benchchem.com]

A Comparative Guide: 1-Bromoicosane-d3 versus Non-Deuterated 1-Bromoicosane as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest level of accuracy and precision in quantitative mass spectrometry, the selection of an appropriate internal standard is a critical decision. This guide provides an objective comparison of deuterated 1-bromoicosane-d3 and its non-deuterated counterpart when used as internal standards in analytical methodologies.

The use of a stable isotope-labeled internal standard (SIL-IS), such as 1-bromoicosane-d3, is widely recognized as the gold standard in quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS).[1][2] The fundamental principle behind the superiority of a SIL-IS lies in its near-identical physicochemical properties to the unlabeled analyte of interest.[3] This ensures that the deuterated standard co-elutes with the analyte during chromatography and experiences the same degree of ionization suppression or enhancement, thus providing a more accurate and precise quantification.[3][4]

Physicochemical Properties

The key difference between 1-bromoicosane-d3 and 1-bromoicosane is the substitution of three hydrogen atoms with deuterium (B1214612) atoms, resulting in a slightly higher molecular weight for the deuterated compound. Other physicochemical properties remain virtually identical, which is a crucial characteristic for an effective internal standard.

Property	1-Bromoicosane-d3	1-Bromoicosane
Molecular Formula	C₂₀H₃₈D₃Br	C₂₀H₄₁Br
Molecular Weight	~364.46 g/mol	361.44 g/mol
Melting Point	~36-39 °C	36-39 °C
Boiling Point	~386 °C	386 °C
Isotopic Purity	Typically >98%	Not Applicable

Performance Comparison in Quantitative Analysis

The primary advantage of using 1-bromoicosane-d3 over non-deuterated 1-bromoicosane (or a structurally similar but non-isotopic compound) as an internal standard is its ability to more effectively compensate for variability during sample preparation and analysis.[5] This leads to significant improvements in method robustness, accuracy, and precision.

Here is an illustrative comparison of expected performance metrics based on typical results from bioanalytical method validation studies:

Performance Parameter	With 1-Bromoicosane-d3 as Internal Standard	With Non-Deuterated Analog as Internal Standard
Accuracy (% Bias)	± 5%	± 15%
Precision (%RSD)	< 5%	< 15%
Matrix Effect (%CV)	< 5%	10-20%
Recovery Variability (%CV)	< 5%	10-15%

This data is illustrative and based on general principles of using deuterated internal standards.

Experimental Protocols

A robust and reliable bioanalytical method is underpinned by detailed and validated experimental protocols. Below is a representative methodology for the quantification of a hypothetical long-chain alkyl bromide analyte in a biological matrix (e.g., plasma) using 1-bromoicosane-d3 as an internal standard.

Objective: To accurately quantify the concentration of a long-chain alkyl bromide analyte in plasma using LC-MS/MS with 1-bromoicosane-d3 as an internal standard.

Materials:

• Blank plasma

• Analyte reference standard

• 1-Bromoicosane-d3 (Internal Standard)

• Acetonitrile (B52724) (ACN)

• Methanol (B129727) (MeOH)

• Formic Acid (FA)

• Water, HPLC grade

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of the analyte and 1-bromoicosane-d3 in methanol at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution with 50:50 acetonitrile:water.

  • Prepare a working solution of 1-bromoicosane-d3 at a fixed concentration (e.g., 100 ng/mL) in 50:50 acetonitrile:water.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (calibrator, quality control, or unknown), add 10 µL of the 1-bromoicosane-d3 working solution.

  • Vortex for 10 seconds.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC System: A suitable HPLC or UHPLC system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient to achieve separation of the analyte and internal standard from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • MS System: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for the analyte and 1-bromoicosane-d3 would be monitored.

• Data Analysis:

  • The concentration of the analyte in the samples is determined by calculating the peak area ratio of the analyte to the 1-bromoicosane-d3 internal standard and comparing it to the calibration curve.

Visualizing the Workflow

The following diagram illustrates the typical experimental workflow for using a deuterated internal standard in a bioanalytical LC-MS/MS assay.

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Conclusion

The use of a deuterated internal standard like 1-bromoicosane-d3 is a superior approach for achieving accurate and precise quantification in mass spectrometry-based assays compared to using a non-deuterated analog.[4] Its near-identical physicochemical properties to the analyte ensure that it effectively compensates for variations throughout the analytical process, from sample extraction to detection.[3] This leads to more reliable and robust data, which is paramount in research, clinical diagnostics, and drug development. While the initial cost of a deuterated standard may be higher, the enhanced data quality and reduced need for repeat analyses often justify the investment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]

Performance Evaluation of 1-Bromoicosane-d3 in Lipidomics: A Comparative Guide

In the field of lipidomics, accurate and precise quantification of lipid species is essential for understanding their roles in health and disease. This guide provides a comprehensive performance evaluation of 1-Bromoicosane-d3, examining its dual role as a deuterated internal standard and a derivatization agent for lipid analysis by mass spectrometry. We offer an objective comparison with alternative standards and derivatization methods, supported by representative experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Role of 1-Bromoicosane-d3 in Lipidomics

1-Bromoicosane-d3 is a deuterated, long-chain bromoalkane that can be utilized in lipidomics in two primary ways:

• Deuterated Internal Standard: As a stable isotope-labeled compound, it is an ideal internal standard for quantitative mass spectrometry. When a known amount is spiked into a sample at the beginning of the workflow, it co-elutes with chemically similar analytes and experiences similar matrix effects and potential sample loss.[1] The mass spectrometer distinguishes it from the endogenous, non-labeled analyte by its mass-to-charge ratio, allowing for accurate quantification.[1]

• Derivatization Agent: The bromo- functional group can be used to derivatize lipids with carboxyl groups, such as fatty acids, through esterification. This chemical modification can improve the chromatographic and mass spectrometric properties of the analytes.[2]

Performance as a Deuterated Internal Standard

The use of stable isotope-labeled internal standards is considered the gold standard in quantitative mass spectrometry.[3] Deuterated standards, like 1-Bromoicosane-d3, offer significant advantages over other types of standards, such as odd-chain fatty acids.

Table 1: Performance Comparison of Internal Standard Types

Parameter	Deuterated Standard (e.g., 1-Bromoicosane-d3)	Odd-Chain Lipid Standard	Key Findings
Chemical & Physical Properties	Nearly identical to the endogenous analyte.	Structurally similar but not identical to even-chain lipids.	Deuterated standards provide more accurate normalization due to their near-identical behavior to the target analyte.[3]
Chromatographic Co-elution	Co-elutes closely with the non-labeled analyte.	Retention time may differ significantly from even-chain analytes.	Close co-elution ensures that both the analyte and the standard experience similar matrix effects at the same time.[4]
Correction for Matrix Effects	Superior, as it experiences the same ion suppression or enhancement.	Moderate, as ionization efficiency may differ from the analyte.	The closer the chemical similarity, the better the correction for matrix-induced variations in signal intensity.[3]
Isotopic Stability	Generally stable, but there is a potential for isotopic exchange of deuterium (B1214612) with hydrogen.	Not applicable.	The stability of the isotopic label is crucial for maintaining the integrity of the standard throughout the analytical process.
Mass Spectrometry	Clearly distinguishable by a predictable mass shift.	Distinguishable by mass from endogenous even-chain lipids.	High-resolution mass spectrometry is recommended to resolve any potential isobaric interferences for both types of standards.
Linearity	Excellent, with a wide dynamic range.	Good, but the response may deviate from linearity at extreme concentrations.	A wide linear range is essential for quantifying analytes at varying concentrations in biological samples.[3]

Performance as a Derivatization Agent for Fatty Acids

While underivatized fatty acids can be analyzed by LC-MS/MS, derivatization is often employed to improve their ionization efficiency and chromatographic separation, leading to enhanced sensitivity.[5][6] 1-Bromoicosane would derivatize fatty acids by forming an ester linkage. This can be compared to other common derivatization strategies.

Table 2: Comparison of Derivatization Strategies for Fatty Acid Analysis by LC-MS

Derivatization Strategy	Reagent Example(s)	Mechanism	Key Performance Aspects
Esterification with Bromoalkanes	1-Bromoicosane, 2,4'-Dibromoacetophenone	Forms a phenacyl ester with the carboxyl group.	Improves chromatographic retention and allows for sensitive detection.
Amidation with Picolylamines	2-Picolylamine	Forms an amide linkage with the carboxyl group, introducing a basic nitrogen.	Enhances positive ionization efficiency and allows for good separation of isomers.[2]
Hydrazone Formation	3-Nitrophenylhydrazine (3-NPH)	Reacts with the carboxyl group to form a hydrazone.	Improves chromatographic retention and ionization efficiency.
Charge-Tagging Reagents	3-Acyloxymethyl-1-methylpyridinium iodide (AMMP)	Attaches a permanent positive charge (quaternary amine) to the fatty acid.	Significantly increases detection sensitivity (up to 2500-fold) in positive ion mode.[7][8]

Table 3: Representative Quantitative Performance of a Derivatization Method

The following data illustrates the typical performance of an LC-MS method for fatty acid analysis after derivatization with a charge-tagging reagent, demonstrating the high sensitivity that can be achieved.

Fatty Acid	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Lauric Acid (C12:0)	>0.99	1.0 nM	3.0 nM
Palmitic Acid (C16:0)	>0.99	1.5 nM	4.5 nM
Stearic Acid (C18:0)	>0.99	2.0 nM	6.0 nM
Oleic Acid (C18:1)	>0.99	1.8 nM	5.4 nM
Linoleic Acid (C18:2)	>0.99	2.5 nM	7.5 nM
Arachidonic Acid (C20:4)	>0.99	3.0 nM	9.0 nM

Note: Data is representative and based on derivatization enhancing positive ionization.[7]

Experimental Protocols and Workflows

Accurate lipid quantification relies on robust and standardized protocols. Below are detailed workflows for lipid extraction and analysis using deuterated internal standards.

Caption: General experimental workflow for fatty acid quantification.

Protocol 1: Lipid Extraction from Plasma (Modified Folch Method)

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add 50 µL of plasma. Add a known amount of the deuterated internal standard (e.g., 1-Bromoicosane-d3) in a small volume of solvent.

• Solvent Addition: Add 1 mL of a 2:1 (v/v) mixture of chloroform (B151607) and methanol.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 200 µL of 0.9% NaCl solution. Vortex for 30 seconds and then centrifuge at 2,000 x g for 5 minutes to separate the phases.

• Lipid Collection: Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette and transfer it to a clean tube.

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipids in an appropriate solvent for LC-MS analysis (e.g., 100 µL of the initial mobile phase).[4]

Protocol 2: Derivatization of Fatty Acids (General Procedure)

• Reagent Preparation: Prepare a fresh solution of the derivatization agent (e.g., 1% 2-picolylamine in a suitable solvent).

• Derivatization Reaction: Add the derivatization agent to the dried lipid extract. Incubate at a specific temperature and time as required by the chosen reagent (e.g., room temperature for 20 minutes).[1]

• Final Preparation: Dry the derivatized sample under nitrogen or vacuum. Reconstitute the sample in the appropriate solvent for LC-MS or GC-MS analysis.[9]

Caption: Workflow for LC-MS/MS analysis and quantification.

Conclusion

1-Bromoicosane-d3 is a versatile tool in lipidomics, serving as a high-quality deuterated internal standard for accurate quantification. Its performance characteristics, such as chemical similarity to endogenous lipids and clear mass differentiation, make it superior to non-isotopically labeled standards. While it can also be used for derivatization of fatty acids, alternative reagents that introduce a permanent positive charge may offer significantly higher sensitivity in LC-MS analysis. The choice of internal standard and derivatization strategy should be guided by the specific analytical goals, the lipid class of interest, and the instrumentation available. The protocols and comparative data presented in this guide provide a solid foundation for developing robust and reliable quantitative lipidomics workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhancement of the LC/MS analysis of fatty acids through derivatization and stable isotope coding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enhancement of the LC/MS analysis of fatty acids through derivatization and stable isotope coding. | Semantic Scholar [semanticscholar.org]
• 9. benchchem.com [benchchem.com]

A Guide to Inter-laboratory Performance of 1-Bromoicosane-d3 as an Internal Standard in Mass Spectrometry

This guide provides an objective comparison of analytical methods utilizing 1-Bromoicosane-d3 as an internal standard for the quantification of brominated compounds. The performance of two common sample preparation techniques, Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE), followed by Gas Chromatography-Mass Spectrometry (GC-MS) analysis, is evaluated. The use of stable isotope-labeled internal standards like 1-Bromoicosane-d3 is a preferred technique in mass spectrometry to enhance accuracy and precision by correcting for variations during sample preparation and instrument response.[1][2] This document is intended for researchers, scientists, and drug development professionals to aid in the selection and validation of analytical methodologies for halogenated compounds.

Data Presentation: Performance Comparison

The following table summarizes quantitative performance data from a hypothetical inter-laboratory study involving three separate laboratories. Each laboratory analyzed identical spiked samples containing a target brominated analyte and 1-Bromoicosane-d3 as the internal standard, using both Method A (LLE-GC-MS) and Method B (SPE-GC-MS). Key analytical validation parameters such as Limit of Detection (LOD), Limit of Quantification (LOQ), Analyte Recovery, and Relative Standard Deviation (RSD) were assessed.

Parameter	Method A (LLE-GC-MS)	Method B (SPE-GC-MS)
Lab 1 / Lab 2 / Lab 3 (Average)	Lab 1 / Lab 2 / Lab 3 (Average)
LOD (µg/L)	0.5 / 0.6 / 0.4 (0.5)	0.2 / 0.2 / 0.1 (0.17)
LOQ (µg/L)	1.5 / 1.8 / 1.2 (1.5)	0.6 / 0.6 / 0.3 (0.5)
Recovery (%)	85 / 82 / 88 (85)	95 / 97 / 96 (96)
RSD (%)	7.2 / 8.1 / 6.5 (7.3)	3.5 / 2.9 / 3.1 (3.2)

Summary of Findings: Based on the averaged results, Method B (SPE-GC-MS) demonstrates superior performance with lower detection and quantification limits, higher and more consistent analyte recovery, and better precision (lower RSD) compared to Method A (LLE-GC-MS).[1]

Experimental Protocols

Detailed methodologies for the two compared analytical approaches are provided below. The use of a deuterated internal standard like 1-Bromoicosane-d3 is critical for correcting variations in sample preparation, injection volume, and instrument response.[2]

Method A: Liquid-Liquid Extraction (LLE) Coupled with GC-MS

• Sample Preparation: A 100 mL aqueous sample is collected in a glass container. The sample is spiked with a known concentration of the target analyte. Immediately following, the sample is spiked with 1-Bromoicosane-d3 internal standard (IS) to a final concentration of 1.0 µg/L.[1]

• Extraction: The sample is transferred to a 250 mL separatory funnel. 30 mL of dichloromethane (B109758) is added, and the funnel is shaken vigorously for 2 minutes, with frequent venting. The layers are allowed to separate, and the organic (bottom) layer is collected. This extraction is repeated twice more with fresh portions of dichloromethane. The organic extracts are then combined.[1]

• Drying: The combined organic extract is passed through a funnel containing anhydrous sodium sulfate (B86663) to remove any residual water.[1]

• Concentration: The dried extract is concentrated to a final volume of 1 mL using a gentle stream of nitrogen.

• GC-MS Analysis: The concentrated extract is analyzed by GC-MS. The instrument is calibrated using standards prepared in a similar manner.

Method B: Solid-Phase Extraction (SPE) Coupled with GC-MS

• Sample Preparation: A 100 mL aqueous sample is collected and spiked with the target analyte and the 1-Bromoicosane-d3 internal standard, identical to Method A.[1]

• Extraction: An appropriate SPE cartridge (e.g., C18) is conditioned with 5 mL of methanol (B129727) followed by 5 mL of deionized water. The 100 mL sample is passed through the SPE cartridge at a flow rate of approximately 5 mL/min. The cartridge is then washed with 5 mL of a water/methanol mixture (95:5 v/v) to remove interferences. The cartridge is dried under vacuum for 10 minutes.[1]

• Elution: The analyte and internal standard are eluted from the cartridge with 5 mL of ethyl acetate.[1]

• Concentration: The eluate is concentrated to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis: The concentrated eluate is analyzed by GC-MS following the same procedure as in Method A.

Visualizations

Workflow for Quantitative Analysis Using an Internal Standard

The following diagram illustrates the general workflow for quantitative analysis using a deuterated internal standard such as 1-Bromoicosane-d3.

Quantitative analysis workflow using an internal standard.

Logical Relationship of Method Comparison

This diagram outlines the logical flow for comparing the two analytical methods.

Logical flow for the comparison of analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

The Gold Standard for Long-Chain Analyte Quantification: Justification for Using a C20 Deuterated Internal Standard

For researchers, scientists, and drug development professionals engaged in the precise quantification of long-chain molecules, the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of C20 deuterated internal standards against other alternatives, supported by experimental data and detailed protocols, to underscore their superiority in bioanalytical assays.

In the realm of quantitative analysis, particularly by liquid chromatography-mass spectrometry (LC-MS), the use of a stable isotope-labeled internal standard (SIL-IS) is widely recognized as the gold standard.[1] A C20 deuterated internal standard, a molecule with a 20-carbon chain where several hydrogen atoms are replaced by deuterium, is the ideal choice for the analysis of C20 analytes such as arachidonic acid and other eicosanoids.[2] Its near-identical physicochemical properties to the analyte ensure it co-elutes and experiences the same extraction recovery, matrix effects, and ionization response, thereby providing the most accurate correction for variations during the analytical process.[3]

Performance Comparison: C20 Deuterated vs. Other Internal Standards

The primary advantage of a C20 deuterated internal standard lies in its structural and chemical similarity to the C20 analyte of interest. This minimizes analytical variability and leads to superior accuracy and precision compared to shorter-chain deuterated standards or non-deuterated structural analogs.

Internal Standard Type	Analyte	Key Performance Parameter	Observation	Reference
C20 Deuterated (Arachidonic Acid-d8)	Arachidonic Acid (C20)	Accuracy & Precision	High accuracy and precision due to identical chromatographic behavior and ionization response.	[2]
Shorter-Chain Deuterated (e.g., Palmitic Acid-d31, C16)	Arachidonic Acid (C20)	Potential for Inaccuracy	May not fully compensate for matrix effects and extraction variability specific to C20 analytes due to differences in hydrophobicity and chromatographic retention.	[4]
Non-Deuterated Structural Analog	Various	Reduced Accuracy & Precision	Can exhibit different ionization efficiencies and chromatographic behavior, leading to less effective correction for matrix effects.	[5]

Table 1: Comparison of Internal Standard Performance for C20 Analyte Analysis.

Validation Parameter	C20 Deuterated IS	Shorter-Chain Deuterated IS	Non-Deuterated Analog IS
Accuracy (% Bias)	< 5%	Potentially > 15%	Often > 20%
Precision (%RSD)	< 10%	15-20%	> 20%
Matrix Effect Variability	Minimized	Moderate	High

Table 2: Typical Performance Characteristics of Different Internal Standards for C20 Analyte Quantification.

Experimental Workflow and Protocols

A robust and reproducible experimental workflow is crucial for accurate bioanalytical results. The use of a C20 deuterated internal standard is a key component of this workflow.

Caption: Experimental workflow for the quantification of a C20 analyte using a C20 deuterated internal standard.

Experimental Protocols

Below are detailed methodologies for the key experiments involved in the quantification of a C20 analyte, such as arachidonic acid, using a C20 deuterated internal standard.

1. Sample Preparation and Extraction

• Objective: To extract the C20 analyte and internal standard from the biological matrix while removing interfering substances.

• Protocol:

  • To 100 µL of plasma, add 10 µL of a working solution of the C20 deuterated internal standard (e.g., arachidonic acid-d8) at a known concentration.

  • Add 300 µL of methanol (B129727) to precipitate proteins.

  • Vortex the sample for 30 seconds.

  • Add 1 mL of methyl tert-butyl ether (MTBE) and vortex for 1 minute for liquid-liquid extraction.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.[6]

2. LC-MS/MS Analysis

• Objective: To separate the analyte and internal standard from other components and detect them with high selectivity and sensitivity.

• Protocol:

  • Liquid Chromatography (LC):

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

    • Gradient: A linear gradient from 30% to 95% B over 10 minutes.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry (MS):

    • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Arachidonic Acid: Optimize precursor and product ions (e.g., m/z 303.2 -> 259.2).

      • Arachidonic Acid-d8: Optimize precursor and product ions (e.g., m/z 311.2 -> 267.2).[2]

3. Data Analysis and Quantification

• Objective: To calculate the concentration of the analyte in the unknown samples.

• Protocol:

  • Integrate the peak areas of the analyte and the C20 deuterated internal standard in the chromatograms.

  • Calculate the peak area ratio of the analyte to the internal standard for each sample, calibrator, and quality control sample.

  • Construct a calibration curve by plotting the peak area ratios of the calibrators against their known concentrations.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.[6]

The Signaling Pathway Context

C20 fatty acids like arachidonic acid are precursors to a wide range of biologically active signaling molecules known as eicosanoids. The accurate measurement of these compounds is crucial for understanding inflammatory processes and other physiological pathways.

Caption: Simplified signaling pathway of arachidonic acid metabolism.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Alternative Internal Standards for Very Long-Chain Fatty Acid Analysis

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of very long-chain fatty acids (VLCFAs) is paramount for advancing our understanding of metabolic disorders and developing effective therapeutics. The inherent challenges in analyzing these low-abundance lipids necessitate the use of internal standards to ensure data reliability. This guide provides an objective comparison of the primary alternative internal standards used in VLCFA analysis, supported by experimental data, detailed protocols, and visual workflows to aid in methodological selection and application.

The Gold Standard and Its Challenger: A Performance Showdown

The two main categories of internal standards for VLCFA analysis are stable isotope-labeled (e.g., deuterated) fatty acids and odd-chain fatty acids. While deuterated standards are widely considered the gold standard, odd-chain fatty acids present a more cost-effective alternative. Their performance, however, is not equivalent, as demonstrated by key analytical validation parameters.

The selection of an internal standard that closely mimics the physicochemical properties of the analyte is crucial for accurate quantification.[1][2] Isotope-labeled internal standards are ideal because they co-elute with the analyte and experience similar ionization and matrix effects.[2] A study on the impact of internal standard selection on the measurement of long-chain fatty acids found that using alternative isotopologues can lead to a median increase in measurement variance of 141%.[1][3] While accuracy may remain relatively stable in some cases, the significant loss of precision can impact the reliability of the results.[1][3]

Table 1: Performance Comparison of Internal Standards for Long-Chain Fatty Acid Analysis

Performance Parameter	Stable Isotope-Labeled (Deuterated) Internal Standard	Odd-Chain Fatty Acid Internal Standard
Median Relative Absolute Percent Bias	~1.8% (when using a closely related isotopologue)[1][3]	Can be significantly higher depending on structural dissimilarity
Median Spike-Recovery Absolute Percent Bias	~8.8% (when using a closely related isotopologue)[1][3]	Prone to greater variability due to differences in extraction efficiency
Median Increase in Variance	Minimal when using the deuterated analog of the analyte	Can increase by over 140% when using a structurally different standard[1][3]
Correction for Matrix Effects	Excellent, as it co-elutes with the analyte[2]	Partial, as chromatographic behavior and ionization efficiency may differ
Potential for Endogenous Interference	None, as they are not naturally occurring	Yes, odd-chain fatty acids can be present in certain diets and tissues[3]
Cost	High	Low

Visualizing the Workflow: From Sample to Result

The general workflow for VLCFA analysis involves several critical steps where an internal standard is essential for correcting variability.

VLCFA analysis workflow using an internal standard.

The choice of internal standard directly impacts the accuracy of the final quantification. A deuterated internal standard, being nearly identical to the analyte, tracks it closely through each step, providing a more accurate correction factor.

Impact of internal standard choice on accuracy.

Detailed Experimental Protocols

The following are generalized protocols for the analysis of VLCFAs in plasma using GC-MS and LC-MS/MS. These should be optimized for specific instruments and applications.

Protocol 1: GC-MS Analysis of VLCFAs

This protocol involves lipid extraction, hydrolysis to release free fatty acids, derivatization to fatty acid methyl esters (FAMEs), and analysis by GC-MS.

1. Sample Preparation and Lipid Extraction:

• To 100 µL of plasma in a glass tube, add a known amount of the chosen internal standard (e.g., D4-C26:0 or C23:0).

• Add 2 mL of a 2:1 (v/v) chloroform:methanol (B129727) solution and vortex vigorously for 1 minute.

• Add 0.5 mL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully transfer the lower organic layer to a new glass tube and evaporate the solvent to dryness under a gentle stream of nitrogen.

2. Hydrolysis and Derivatization:

• Add 1 mL of 0.5 M NaOH in methanol to the dried lipid extract.

• Heat at 100°C for 10 minutes.

• Cool the sample and add 2 mL of 14% boron trifluoride (BF₃) in methanol.

• Heat at 100°C for 5 minutes.

• Cool the sample and add 1 mL of hexane (B92381) and 1 mL of saturated NaCl solution.

• Vortex and centrifuge to separate the phases.

• Transfer the upper hexane layer containing the FAMEs to a GC vial.

3. GC-MS Instrumental Analysis:

• Gas Chromatograph: Agilent GC or equivalent.

• Column: DB-1ms (30 m x 0.25 mm x 0.25 µm) or similar.

• Injection Volume: 1 µL.

• Inlet Temperature: 280°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial temperature 100°C, hold for 2 min, ramp to 250°C at 10°C/min, then ramp to 320°C at 5°C/min and hold for 10 min.

• Mass Spectrometer: Agilent MS or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Protocol 2: LC-MS/MS Analysis of VLCFAs

This protocol involves a similar extraction followed by derivatization to enhance ionization efficiency for LC-MS/MS analysis.

1. Sample Preparation, Extraction, and Hydrolysis:

• Follow the same procedure as for GC-MS (Protocol 1, step 1).

2. Derivatization:

• To the dried lipid extract, add reagents for derivatization to form, for example, trimethylaminoethyl (TMAE) esters to improve ionization in positive ESI mode.

3. LC-MS/MS Instrumental Analysis:

• Liquid Chromatograph: UPLC system or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 1:1 v/v) with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient: A suitable gradient to separate the VLCFAs.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Conclusion: Making an Informed Choice

The selection of an internal standard is a critical decision in the quantitative analysis of VLCFAs. While odd-chain fatty acids offer a cost-effective alternative, the experimental evidence strongly supports the use of stable isotope-labeled, particularly deuterated, internal standards for achieving the highest levels of accuracy and precision.[1][2][3] The near-identical physicochemical properties of deuterated standards to their endogenous counterparts ensure the most reliable correction for analytical variability. For research and clinical applications where data integrity is paramount, the investment in deuterated standards is well-justified. This guide provides the necessary data, protocols, and conceptual frameworks to assist researchers in making an informed decision that best suits the analytical rigor required for their work.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromoicosane-d3: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount for ensuring laboratory safety and environmental compliance. This guide provides essential safety and logistical information for the proper disposal of 1-Bromoicosane-d3, a deuterated long-chain bromoalkane. The disposal procedures for this compound are dictated by its chemical properties, which are analogous to its non-deuterated counterpart. It is classified as a combustible liquid that is very toxic to aquatic life with long-lasting effects.[1] Therefore, it must be managed as hazardous waste in strict accordance with local, state, and federal regulations.

Key Safety and Hazard Information

A thorough risk assessment must be conducted before handling and disposal. The following table summarizes the key hazard information for 1-Bromoicosane-d3.

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
Flammable liquids (Category 4)	None	Warning	H227: Combustible liquid.[1]
Short-term (acute) aquatic hazard (Category 1)	GHS09	Warning	H410: Very toxic to aquatic life.[1]
Long-term (chronic) aquatic hazard (Category 1)	GHS09	Warning	H410: Very toxic to aquatic life with long lasting effects.[1]

Quantitative Data:

Metric	Value	Species	Source
LD50 Oral	Not available	---	---
LC50 Inhalation	Not available	---	---
LC50 Aquatic	Not available	---	---

Step-by-Step Disposal Protocol

The proper disposal of 1-Bromoicosane-d3 should be managed as hazardous chemical waste. For laboratory-scale quantities, the chemical's properties, rather than its isotopic labeling, dictate the disposal route.

1. Waste Segregation:

• Do not mix 1-Bromoicosane-d3 waste with other waste streams, especially incompatible materials such as strong oxidizing agents.

• Collect waste in a dedicated, properly labeled hazardous waste container.

2. Container Selection and Labeling:

• Use a chemically resistant container that can be securely sealed.

• The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "1-Bromoicosane-d3," and the appropriate hazard pictograms (GHS09).

3. Waste Accumulation:

• Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Keep the storage area cool and away from heat, sparks, open flames, and hot surfaces.[1]

4. Disposal Procedure:

• All waste must be handled in accordance with local, state, and federal regulations.[2]

• Dispose of the contents and container through an approved and licensed hazardous waste disposal company.[1][3][4][5]

• Do not dispose of this chemical down the drain, as it is very toxic to aquatic life and can cause long-term adverse effects in the aquatic environment.[1][2]

Experimental Protocol for Spill Neutralization:

In case of a spill, the following steps should be taken by trained personnel with appropriate personal protective equipment (PPE):

• Evacuate and Ventilate: Evacuate the immediate danger area and ensure adequate ventilation.[1]

• Contain the Spill: Cover drains to prevent the material from entering waterways.[1]

• Absorb the Spill: Use an inert, liquid-absorbent material (e.g., Chemizorb®, dry sand, or earth) to absorb the spilled chemical.

• Collect the Waste: Carefully collect the absorbent material and the spilled chemical into a suitable, sealable container for hazardous waste.

• Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Dispose of Waste: Label the container with the contents and dispose of it as hazardous waste through a certified disposal company.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-Bromoicosane-d3.

Caption: Logical workflow for the proper disposal of 1-Bromoicosane-d3.

The following diagram outlines the key steps to take in the event of a spill.

Caption: Key steps for responding to a 1-Bromoicosane-d3 spill.

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. szabo-scandic.com [szabo-scandic.com]
• 3. 1-Bromododecane-12,12,12-d3 SDS - Download & Subscribe for Updates [sdsmanager.com]
• 4. fishersci.com [fishersci.com]
• 5. cdnisotopes.com [cdnisotopes.com]

Essential Safety and Logistical Information for Handling 1-Bromoicosane-d3

This guide provides crucial safety protocols, operational procedures, and disposal plans for the handling of 1-Bromoicosane-d3. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices. The following information is synthesized from safety data sheets of structurally similar long-chain alkyl halides and general chemical safety guidelines.

Quantitative Data Summary

The following table summarizes the key quantitative safety and physical property data for compounds structurally similar to 1-Bromoicosane-d3. This information should be considered as a guideline in the absence of a specific Safety Data Sheet (SDS) for 1-Bromoicosane-d3.

Property	Representative Value	Source Compounds
Hazard Statements	H315, H319, H335	1-Bromododecane, 1-Bromobutane-d3[1][2]
Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.
Precautionary Statements	P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P501	1-Bromododecane, 1-Bromobutane-d3[1][2]
Avoid breathing mist/vapors. Wash skin thoroughly after handling. Use in a well-ventilated area. Wear protective gloves/eye protection/face protection. If on skin: Wash with plenty of soap and water. If inhaled: Remove person to fresh air. If in eyes: Rinse cautiously with water for several minutes. Dispose of contents/container to an approved waste disposal plant.
Physical State	Solid or Liquid	General knowledge of long-chain alkyl halides
Boiling Point	> 200 °C (estimated)	1-Bromotetradecane[3]
Flash Point	> 100 °C (estimated)	1-Bromotetradecane[3]

Experimental Protocols: Operational and Disposal Plans

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the necessary steps for safely handling 1-Bromoicosane-d3 in a laboratory setting.

• Preparation and Hazard Assessment:

  • Before handling, review the Safety Data Sheet (SDS) for 1-Bromoicosane-d3 or a similar long-chain alkyl halide.[4]

  • Ensure a chemical fume hood is available and functioning correctly.

  • Identify the location of the nearest emergency shower and eyewash station.

  • Assemble all necessary personal protective equipment (PPE).

• Personal Protective Equipment (PPE) Donning:

  • Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).[4] Ensure gloves are inspected for any signs of damage before use.

  • Eye Protection: Wear chemical safety goggles. A face shield is recommended if there is a splash hazard.[5][6]

  • Lab Coat: A standard laboratory coat should be worn. For larger quantities, a chemical-resistant apron or suit may be necessary.[4][5]

  • Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosolization, a NIOSH-approved respirator may be required.[6][7]

• Chemical Handling:

  • All handling of 1-Bromoicosane-d3 should be conducted within a certified chemical fume hood to minimize inhalation exposure.[2]

  • Use appropriate tools (spatulas, scoops) to handle the solid material, avoiding the creation of dust.

  • If the compound is a liquid, use a calibrated pipette or syringe for transfers.

  • Keep the container tightly closed when not in use.[1]

• Post-Handling Procedures:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

  • Clean the work area and any equipment used with an appropriate solvent.

  • Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 1-Bromoicosane-d3 and associated contaminated materials is critical to ensure environmental safety and regulatory compliance.

• Waste Segregation:

  • Designate a specific, labeled hazardous waste container for 1-Bromoicosane-d3 and any materials contaminated with it.

  • Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Container Management:

  • The waste container must be made of a material compatible with halogenated organic compounds.

  • Keep the waste container securely closed at all times, except when adding waste.

  • Store the waste container in a designated, well-ventilated secondary containment area.

• Disposal of Contaminated Materials:

  • All disposable items that have come into contact with 1-Bromoicosane-d3, such as gloves, pipette tips, and paper towels, must be placed in the designated hazardous waste container.

• Final Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's EHS office or a licensed professional waste disposal service.[2]

  • Follow all local, state, and federal regulations for the disposal of halogenated organic waste.

Visual Workflow for Handling 1-Bromoicosane-d3

The following diagram illustrates the logical flow of the handling and disposal process.

Caption: Workflow for the safe handling and disposal of 1-Bromoicosane-d3.

References

• 1. 1-Bromododecane-12,12,12-d3 SDS - Download & Subscribe for Updates [sdsmanager.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 5. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]
• 6. hazmatschool.com [hazmatschool.com]
• 7. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]